Piperacillin

• CAS: 59703-84-3; 61477-96-1; 66258-76-2

Core Science & Biosynthesis

The Discovery and Synthesis of Piperacillin: A Technical Guide

This in-depth guide provides a comprehensive overview of the discovery, synthesis, mechanism of action, and antimicrobial spectrum of piperacillin (B28561). It is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols and quantitative data to support further research and development in the field of antibiotics.

Discovery and Development

Piperacillin, a broad-spectrum β-lactam antibiotic belonging to the ureidopenicillin class, was first patented in 1974 and received approval for medical use in 1981.[1] Its development marked a significant advancement in the treatment of serious bacterial infections, particularly those caused by Pseudomonas aeruginosa. The chemical structure of piperacillin, like other ureidopenicillins, features a polar side chain that enhances its penetration into Gram-negative bacteria and reduces its susceptibility to cleavage by many β-lactamase enzymes.[1][2] This structural feature confers its potent activity against a wide range of pathogens.[1]

Piperacillin is most commonly used in clinical practice in combination with tazobactam (B1681243), a β-lactamase inhibitor.[1] This combination, known as piperacillin/tazobactam, further extends the antibiotic's spectrum of activity by protecting piperacillin from degradation by a wider array of β-lactamases.[1][3]

Chemical Synthesis of Piperacillin

The synthesis of piperacillin is primarily achieved through the N-acylation of ampicillin (B1664943) with 4-ethyl-2,3-dioxo-1-piperazine carbonyl chloride (EDPC).[4][5] This reaction is sensitive to mixing efficiency and pH, with modern synthesis methods employing microreactors to improve yield and purity by ensuring precise control over reaction conditions.[4][6]

Caption: Chemical synthesis of piperacillin via N-acylation.

Experimental Protocols

This method offers enhanced control over reaction parameters, leading to higher purity and yield.

Materials and Reagents:

• Ampicillin (AMP)

• 4-ethyl-2,3-dioxo-1-piperazine carbonyl chloride (EDPC)

• Dilute ammonia (B1221849) water

• Organic solvent (e.g., ethyl acetate)

• Water

Equipment:

• Three-feed membrane dispersion microreactor system

• Pumps for reactant delivery

• pH meter and controller

• Collection vessel

Procedure:

• Prepare a solution of ampicillin in an appropriate aqueous/organic solvent mixture.

• Prepare a solution of EDPC in a suitable organic solvent.

• Prepare a dilute solution of ammonia water for pH control.

• Set up the three-feed microreactor system, with separate feeds for the ampicillin solution, the EDPC solution, and the ammonia water.

• Initiate the flow of the ampicillin solution through the microreactor to establish a circulating flow.

• Slowly introduce the EDPC solution into the microreactor, where it mixes with the ampicillin solution.

• Simultaneously, introduce the ammonia water at a controlled rate to maintain the pH of the reaction mixture within the optimal range. The feed point for the ammonia water should be strategically placed to ensure rapid neutralization without causing significant hydrolysis of the EDPC.[4]

• The reaction mixture containing the synthesized piperacillin exits the microreactor and is collected in a vessel.

• Subsequent purification steps, such as extraction and crystallization, are performed to isolate the final piperacillin product.[4][6]

Process Parameters:

• pH: Stable pH is critical and is maintained by the controlled addition of ammonia water.[4]

• Mixing: The microreactor provides rapid and intense mixing, which is crucial for minimizing side reactions.[4][6]

• Yield and Purity: This method has been reported to achieve yields of approximately 94% and purities above 99.7%.[4][6]

While less precise than the microreactor method, this approach is also used for piperacillin synthesis.

Procedure:

• Ampicillin is dissolved in a suitable solvent system in a stirred reactor.

• EDPC is added to the reactor.

• Dilute ammonia is added dropwise to the stirred mixture to control the pH.

• The reaction proceeds with continuous stirring.

• Challenges with this method include poor micromixing and imprecise pH control, which can lead to lower yields (around 91%) and higher levels of impurities.[4]

Mechanism of Action

Piperacillin exerts its bactericidal effect by inhibiting the final stage of bacterial cell wall synthesis.[7][8] As a β-lactam antibiotic, it mimics the D-Ala-D-Ala moiety of the peptidoglycan precursors.

Caption: Mechanism of action of piperacillin.

The key steps in its mechanism of action are:

• Binding to Penicillin-Binding Proteins (PBPs): Piperacillin binds to and inactivates PBPs located on the inner membrane of the bacterial cell wall.[7][8][9] These enzymes, such as transpeptidases, are essential for the cross-linking of peptidoglycan chains.

• Inhibition of Peptidoglycan Synthesis: By inactivating PBPs, piperacillin blocks the final transpeptidation step in peptidoglycan synthesis.[9]

• Cell Wall Disruption and Lysis: The inhibition of cell wall synthesis leads to a weakened cell wall that can no longer withstand the internal osmotic pressure, resulting in cell lysis and bacterial death.[7]

Antimicrobial Spectrum and Efficacy

Piperacillin has a broad spectrum of activity against many Gram-positive and Gram-negative aerobic and anaerobic bacteria.[7][8][10][11] Its efficacy is often enhanced when combined with the β-lactamase inhibitor tazobactam.

Quantitative Data on Antimicrobial Activity

The following table summarizes the in vitro activity of piperacillin/tazobactam against various clinically important bacteria. The data is presented as Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of the antibiotic that inhibits the visible growth of a microorganism.

Organism	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Susceptibility (%)
Gram-Positive Aerobes
Staphylococcus aureus (Oxacillin-susceptible)	0.12 - 0.5	-	100%
Streptococcus pneumoniae	-	≤16	100%
Enterococcus faecalis	>4	-	85.7%
Gram-Negative Aerobes
Escherichia coli	-	-	98%
Klebsiella pneumoniae	-	-	96%
Pseudomonas aeruginosa	8	-	79.5%
Haemophilus influenzae	-	≤0.06	100%
Enterobacter spp.	-	-	~79%
Proteus mirabilis	-	-	84-95%
Anaerobes
Bacteroides fragilis group	≤0.5	8	>95%

Data compiled from multiple surveillance studies. MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit 50% and 90% of isolates, respectively. Susceptibility percentages can vary based on geographic location and local resistance patterns.[12][13][14]

Experimental Protocol for Antimicrobial Susceptibility Testing

This is a quantitative method to determine the MIC of an antibiotic.

Procedure:

• Preparation of Inoculum: A standardized suspension of the test bacterium is prepared to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.[13]

• Serial Dilution: A series of twofold dilutions of piperacillin are prepared in a multi-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.[13]

• Incubation: The plates are incubated at 35°C ± 2°C for 16-20 hours.[13]

• Interpretation: The MIC is the lowest concentration of piperacillin that completely inhibits visible bacterial growth.[13]

Caption: Workflow for antimicrobial susceptibility testing.

The Piperacillin/Tazobactam Combination

The clinical utility of piperacillin is significantly enhanced by its combination with tazobactam, a β-lactamase inhibitor.

Rationale for the Combination

Many bacteria have developed resistance to β-lactam antibiotics by producing β-lactamase enzymes, which hydrolyze the β-lactam ring and inactivate the drug. Tazobactam is a potent inhibitor of many of these enzymes.[9][15] By combining tazobactam with piperacillin, the piperacillin is protected from enzymatic degradation, thereby restoring and extending its spectrum of activity against many β-lactamase-producing bacteria.[3]

Caption: Rationale for the piperacillin/tazobactam combination.

Mechanism of Tazobactam Action

Tazobactam has minimal intrinsic antibacterial activity.[9] Its primary role is to act as a "suicide inhibitor" of β-lactamases. It binds irreversibly to the active site of these enzymes, forming a stable acyl-enzyme complex.[1] This prevents the β-lactamase from hydrolyzing piperacillin, allowing the antibiotic to reach its target PBPs and exert its bactericidal effect.[1] However, it is important to note that tazobactam does not inhibit all β-lactamases, such as AmpC cephalosporinases, and some bacteria may still be resistant.[1][16]

Conclusion

Piperacillin remains a cornerstone in the treatment of a wide range of bacterial infections. Its broad spectrum of activity, coupled with the protective effects of tazobactam, makes the combination a reliable therapeutic option. Understanding the intricacies of its synthesis, mechanism of action, and antimicrobial profile is crucial for its effective clinical use and for the development of future antimicrobial agents. The methodologies and data presented in this guide provide a solid foundation for researchers and professionals working in the field of antibiotic drug discovery and development.

References

• 1. Piperacillin - Wikipedia [en.wikipedia.org]
• 2. discofinechem.com [discofinechem.com]
• 3. Piperacillin/tazobactam: a new beta-lactam/beta-lactamase inhibitor combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. go.drugbank.com [go.drugbank.com]
• 8. Piperacillin | C23H27N5O7S | CID 43672 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. urology-textbook.com [urology-textbook.com]
• 10. Piperacillin/tazobactam: an updated review of its use in the treatment of bacterial infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. jmilabs.com [jmilabs.com]
• 13. benchchem.com [benchchem.com]
• 14. Study of the comparative activity of piperacillin/tazobactam with currently available antibiotics against 8206 aerobic isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. medschool.co [medschool.co]
• 16. academic.oup.com [academic.oup.com]

An In-depth Technical Guide to the Mechanism of Action of Piperacillin and Tazobactam

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Piperacillin-tazobactam (B1260346) is a combination antibiotic consisting of the extended-spectrum penicillin, piperacillin (B28561), and the β-lactamase inhibitor, tazobactam (B1681243).[1] This combination is widely utilized for the treatment of moderate to severe bacterial infections, particularly those acquired in a hospital setting.[2] Its broad spectrum of activity encompasses Gram-positive and Gram-negative aerobic and anaerobic bacteria.[1] This guide provides a detailed technical overview of the individual mechanisms of action of piperacillin and tazobactam, their synergistic interaction, pharmacokinetic and pharmacodynamic profiles, and the experimental methodologies used to characterize their activity.

Mechanism of Action

Piperacillin: Inhibition of Bacterial Cell Wall Synthesis

Piperacillin, a ureidopenicillin, exerts its bactericidal effect by inhibiting the final stage of bacterial cell wall synthesis.[3][4] The bacterial cell wall is crucial for maintaining cell integrity and shape, protecting the bacterium from osmotic lysis. The primary structural component of the cell wall is peptidoglycan, a polymer of alternating N-acetylglucosamine (NAG) and N-acetylmuramic acid (NAM) residues cross-linked by peptide chains.

The synthesis of peptidoglycan is a multi-step process, with the final and critical step being the transpeptidation reaction that forms the cross-links between the peptide chains. This reaction is catalyzed by a group of bacterial enzymes known as penicillin-binding proteins (PBPs).[2][4] Piperacillin, as a β-lactam antibiotic, mimics the D-Ala-D-Ala moiety of the natural substrate of PBPs.[3] By binding to the active site of these enzymes, piperacillin acylates the serine residue, leading to their irreversible inactivation.[2] This inhibition of peptidoglycan cross-linking weakens the cell wall, ultimately leading to cell lysis and bacterial death.[3][4] In Streptococcus pneumoniae, piperacillin's most reactive target is PBP2x, which is involved in septal synthesis, while it also affects PBP2b, which is involved in peripheral elongation.[5][6]

Figure 1: Mechanism of Action of Piperacillin.

Tazobactam: Protection from β-Lactamase Degradation

Many bacteria have developed resistance to β-lactam antibiotics through the production of β-lactamase enzymes.[4] These enzymes hydrolyze the amide bond in the β-lactam ring, inactivating the antibiotic.[7] Tazobactam is a β-lactamase inhibitor that has very weak antibacterial activity on its own.[8][9] Its primary role is to protect piperacillin from degradation by a wide range of β-lactamases.[4][8]

Tazobactam irreversibly inactivates many plasmid-mediated and chromosome-mediated β-lactamases.[8] It is particularly effective against the TEM, SHV, and OHIO-1 groups of β-lactamases.[8] The mechanism of inhibition involves tazobactam acting as a "suicide substrate." It binds to the active site of the β-lactamase, and after initial reversible inhibition, it undergoes a series of chemical rearrangements to form a stable, covalent adduct with the enzyme, rendering it inactive.[10][11] This allows piperacillin to remain intact and exert its antibacterial effect on the PBPs.[4]

Figure 2: Synergistic Mechanism of Tazobactam with Piperacillin.

Pharmacokinetics and Pharmacodynamics

The efficacy of piperacillin-tazobactam is dependent on both its pharmacokinetic (PK) and pharmacodynamic (PD) properties.

Pharmacokinetics

The pharmacokinetic parameters of piperacillin and tazobactam are summarized in the table below. Both drugs are administered intravenously and are primarily eliminated through the kidneys via glomerular filtration and tubular secretion.[3][9]

Parameter	Piperacillin	Tazobactam	Reference
Administration	Intravenous	Intravenous	[3][9]
Plasma Half-life	0.7 - 1.2 hours	0.7 - 1.2 hours	[8]
Protein Binding	~30%	~30%	[8][9]
Metabolism	Largely not metabolized	Metabolized to an inactive metabolite (M1)	[3][8]
Elimination	Primarily renal (60-80% unchanged)	Primarily renal (~80% unchanged)	[3][8][9]
Volume of Distribution	101 mL/kg (in neonates)	-	[3]
Total Clearance (in CRRT patients)	Median: 64.5 ml/min	Median: 48.3 ml/min	[12]

Pharmacodynamics

The key pharmacodynamic parameter for β-lactam antibiotics is the percentage of the dosing interval during which the free drug concentration remains above the minimum inhibitory concentration (%fT > MIC) of the target pathogen.[13] For piperacillin, a %fT > MIC of at least 50% is generally considered necessary for maximal bactericidal activity.[14]

The addition of tazobactam extends the spectrum of piperacillin to include many β-lactamase-producing organisms.[8] The pharmacodynamic target for tazobactam is less well-defined but is related to maintaining a sufficient concentration to inhibit the β-lactamases.[13]

Organism	Piperacillin/Tazobactam MIC (μg/mL)	Reference
Escherichia coli (CTX-M-15 producing)	2 (with 4 μg/mL tazobactam)	[15]
Pseudomonas aeruginosa	Susceptibility breakpoint: ≤ 16/4	[16]
Enterobacterales	Susceptibility breakpoint: ≤ 16/4 (with extended infusion)	[14][16]

Experimental Protocols

In Vitro Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of piperacillin-tazobactam against a bacterial isolate.

Methodology (Broth Microdilution):

• Inoculum Preparation: A standardized inoculum of the test organism is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in cation-adjusted Mueller-Hinton broth.

• Drug Dilution: Serial two-fold dilutions of piperacillin, with a fixed concentration of tazobactam (commonly 4 μg/mL), are prepared in a 96-well microtiter plate.[15]

• Inoculation: Each well is inoculated with the standardized bacterial suspension. A growth control well (no antibiotic) and a sterility control well (no bacteria) are included.

• Incubation: The plate is incubated at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is read as the lowest concentration of piperacillin that completely inhibits visible bacterial growth.

Figure 3: Workflow for MIC Determination by Broth Microdilution.

β-Lactamase Inhibition Assay

Objective: To quantify the inhibitory activity of tazobactam against a specific β-lactamase.

Methodology (Nitrocefin Assay):

• Reagents: Purified β-lactamase enzyme, tazobactam solution of known concentrations, and a chromogenic substrate such as nitrocefin (B1678963).[7][17]

• Pre-incubation: The β-lactamase enzyme is pre-incubated with varying concentrations of tazobactam for a specific period to allow for inhibitor binding.

• Substrate Addition: Nitrocefin is added to the enzyme-inhibitor mixture. Nitrocefin is a chromogenic cephalosporin (B10832234) that changes color from yellow to red upon hydrolysis by β-lactamase.

• Spectrophotometric Measurement: The rate of nitrocefin hydrolysis is measured by monitoring the change in absorbance at a specific wavelength (e.g., 490 nm) over time using a spectrophotometer.[7]

• Data Analysis: The residual enzyme activity is calculated and plotted against the tazobactam concentration to determine the IC50 (the concentration of inhibitor required to reduce enzyme activity by 50%).[10]

Time-Kill Curve Assay

Objective: To assess the bactericidal or bacteriostatic activity of piperacillin-tazobactam over time.

Methodology:

• Inoculum Preparation: A starting inoculum of the test organism is prepared in broth to a concentration of approximately 1 x 10^6 CFU/mL.[18]

• Drug Concentrations: The bacterial suspension is exposed to various concentrations of piperacillin-tazobactam, typically multiples of the MIC (e.g., 0.5x MIC, 1x MIC, 2x MIC, 4x MIC).[18][19] A growth control with no antibiotic is also included.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 6, 8, 24 hours), aliquots are removed from each culture.

• Viable Cell Count: The aliquots are serially diluted and plated on agar (B569324) to determine the number of viable bacteria (CFU/mL).

• Data Analysis: The log10 CFU/mL is plotted against time for each antibiotic concentration.[18] A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.

Conclusion

The combination of piperacillin and tazobactam provides a potent and broad-spectrum antibacterial agent. Piperacillin's ability to inhibit bacterial cell wall synthesis is effectively protected by tazobactam's irreversible inhibition of many common β-lactamases. Understanding the intricate mechanisms of action, pharmacokinetic and pharmacodynamic profiles, and the experimental methodologies used to evaluate this combination is crucial for its appropriate clinical use and for the development of future antimicrobial agents. The data and protocols presented in this guide offer a comprehensive technical resource for professionals in the field of drug development and infectious disease research.

References

• 1. researchgate.net [researchgate.net]
• 2. Piperacillin - Wikipedia [en.wikipedia.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. pathnostics.com [pathnostics.com]
• 5. Mechanism of β-lactam action in Streptococcus pneumoniae: the piperacillin paradox - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. β-lactamase Activity Assay - Creative Biolabs [creative-biolabs.com]
• 8. go.drugbank.com [go.drugbank.com]
• 9. urology-textbook.com [urology-textbook.com]
• 10. researchgate.net [researchgate.net]
• 11. journals.asm.org [journals.asm.org]
• 12. Pharmacokinetics and Pharmacodynamics of Piperacillin-Tazobactam in 42 Patients Treated with Concomitant CRRT - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pulmonary Penetration of Piperacillin and Tazobactam in Critically Ill Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Piperacillin/Tazobactam Susceptibility Test Interpretive Criteria for Enterobacterales: Recommendations From the United States Committee on Antimicrobial Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 15. journals.asm.org [journals.asm.org]
• 16. Piperacillin/Tazobactam Susceptibility Test Interpretive Criteria for Enterobacterales: Recommendations From the United States Committee on Antimicrobial Susceptibility Testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. [Enzyme determination in vitro of inhibitor activity of beta-lactamase from tazobactam. Comparison with high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. periodicos.uem.br [periodicos.uem.br]
• 19. Activities and Time-Kill Studies of Selected Penicillins, β-Lactamase Inhibitor Combinations, and Glycopeptides against Enterococcus faecalis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Binding of Piperacillin to Penicillin-Binding Proteins (PBPs)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piperacillin (B28561), a broad-spectrum β-lactam antibiotic, exerts its bactericidal effects by targeting and inactivating penicillin-binding proteins (PBPs), enzymes crucial for the synthesis of the bacterial cell wall. This technical guide provides a comprehensive overview of the molecular interactions between piperacillin and PBPs. It details the mechanism of action, presents quantitative binding affinity data, outlines experimental protocols for assessing these interactions, and visualizes the key biological pathways involved. This document is intended to serve as a detailed resource for researchers and professionals engaged in antimicrobial drug development and the study of bacterial resistance mechanisms.

Introduction

Piperacillin is a ureidopenicillin antibiotic with a broad spectrum of activity against many Gram-positive and Gram-negative bacteria, including Pseudomonas aeruginosa.[1][2] Its efficacy stems from its ability to inhibit the final stages of peptidoglycan synthesis, an essential component of the bacterial cell wall that provides structural integrity and protects the bacterium from osmotic lysis.[2][3] This inhibition is achieved through the covalent acylation of PBPs, a group of bacterial transpeptidases, carboxypeptidases, and endopeptidases.[4] Understanding the specifics of piperacillin's binding to various PBPs is critical for optimizing its use, overcoming resistance, and designing novel β-lactam antibiotics.

Mechanism of Action: Covalent Inhibition of PBPs

The bactericidal activity of piperacillin is a direct result of its ability to form a stable, covalent bond with the active site of PBPs.[4] The β-lactam ring of piperacillin mimics the D-Ala-D-Ala moiety of the natural peptidoglycan substrate.[5] This structural similarity allows piperacillin to access the PBP active site where a catalytic serine residue attacks the carbonyl carbon of the β-lactam ring. This reaction opens the ring and forms a stable acyl-enzyme intermediate, effectively inactivating the PBP.[5] The inactivation of multiple PBP types disrupts the delicate balance of cell wall synthesis and degradation, leading to the activation of autolytic enzymes (autolysins) and subsequent cell lysis.[6][7]

Quantitative Analysis of Piperacillin-PBP Binding

The affinity of piperacillin for different PBPs varies between bacterial species and even between different PBPs within the same organism. This differential affinity influences the antibacterial spectrum and efficacy of the drug. The binding affinity is typically quantified by the 50% inhibitory concentration (IC₅₀), the inhibitor constant (Kᵢ), or the second-order rate constant of acylation (k₂/K or k_inact_/K_I_).

Table 1: Binding Affinities of Piperacillin for Penicillin-Binding Proteins (PBPs)

Bacterial Species	PBP Target	Binding Affinity (IC₅₀ in mg/L)	Acylation Efficiency (k_inact_/K_I_ in M⁻¹s⁻¹)	Notes
Escherichia coli	PBP 1b	4.55[4]	-	Preferential binding to PBP 3.[8]
PBP 2	0.37[4]	-
PBP 3	0.06[4]	-
Pseudomonas aeruginosa	PBP 1a/1b	Modest Binding[2][9]	-	Preferential binding to PBP 3 and PBP 4.[2][9]
PBP 2	Barely Observed[2][9]	-
PBP 3	~2 (in whole cells)[2]	-	A 40-fold lower concentration was sufficient for 50% inhibition in lysed cells.[2]
PBP 4	Modest Binding[2][9]	-
PBP 5/6	Barely Observed[2][9]	-
Streptococcus pneumoniae	PBP 1a	-	70,000 ± 20,000	Data for Penicillin G, often used as a reference for piperacillin.[10]
PBP 1b	-	41,000 ± 11,000
PBP 2a	-	15,000 ± 5,400
PBP 2b	-	11,000 ± 2,300
PBP 2x	-	200,000 ± 7,400
PBP 3	-	180,000 ± 55,000

Note: IC₅₀ values can vary depending on the experimental conditions (e.g., whole cells vs. lysed cells, assay buffer composition). The k_inact_/K_I_ values provide a more direct measure of the covalent modification rate.

Experimental Protocols

The determination of piperacillin's binding affinity for PBPs is crucial for its characterization. The following protocols describe common methodologies used in this assessment.

Competitive PBP Binding Assay with Fluorescent Labeling

This assay is widely used to determine the IC₅₀ of an unlabeled β-lactam, like piperacillin, by measuring its ability to compete with a fluorescently labeled penicillin derivative, such as Bocillin-FL, for binding to PBPs.[5]

Materials:

• Bacterial culture in the exponential growth phase

• Piperacillin stock solution (various concentrations)

• Bocillin-FL (fluorescent penicillin V)

• Phosphate-buffered saline (PBS), pH 7.4

• Lysis buffer (e.g., PBS with lysozyme (B549824) and DNase)

• Ultracentrifuge

• SDS-PAGE apparatus

• Fluorescence gel imager

Procedure:

• Preparation of Bacterial Membranes:

  • Grow the bacterial strain of interest to the mid-logarithmic phase.

  • Harvest cells by centrifugation and wash with PBS.

  • Resuspend the cell pellet in lysis buffer and incubate to lyse the cells.

  • Centrifuge the lysate at low speed to remove unlysed cells and debris.

  • Pellet the membrane fraction from the supernatant by ultracentrifugation.

  • Wash the membrane pellet with PBS and resuspend in a known volume of PBS. Determine the protein concentration.

• Competitive Binding:

  • In separate microcentrifuge tubes, pre-incubate a fixed amount of the membrane preparation with a range of piperacillin concentrations for a specific time (e.g., 10-30 minutes) at a controlled temperature (e.g., 37°C). Include a control with no piperacillin.

• Fluorescent Labeling:

  • Add a fixed concentration of Bocillin-FL to each tube and incubate for a further 10-15 minutes to allow the fluorescent probe to bind to any unoccupied PBPs.

• SDS-PAGE and Visualization:

  • Stop the reaction by adding SDS-PAGE loading buffer and heating the samples.

  • Separate the membrane proteins by SDS-PAGE.

  • Visualize the fluorescently labeled PBPs in the gel using a fluorescence scanner.

• Data Analysis:

  • Quantify the fluorescence intensity of each PBP band.

  • Plot the percentage of Bocillin-FL binding (relative to the control without piperacillin) against the piperacillin concentration.

  • Determine the IC₅₀ value, which is the concentration of piperacillin that results in a 50% reduction in Bocillin-FL binding.[1]

Determination of Acylation Efficiency (k_inact_/K_I_)

This method provides a more detailed kinetic analysis of the covalent interaction between piperacillin and a specific PBP. It involves a time-course experiment to measure the rate of PBP inactivation.

Procedure:

• Time-Dependent Inhibition:

  • Incubate live bacterial cells with a fixed concentration of piperacillin.

  • At various time points, take aliquots of the cell suspension and immediately quench the reaction (e.g., by adding a large volume of ice-cold buffer or a quenching agent).

• Labeling of Remaining Active PBPs:

  • Lyse the quenched cells and isolate the membrane fractions as described previously.

  • Label the remaining active PBPs with a saturating concentration of Bocillin-FL.

• Quantification and Analysis:

  • Separate the proteins by SDS-PAGE and quantify the fluorescence of each PBP band.

  • The observed rate of inactivation (k_obs_) at each piperacillin concentration can be determined by plotting the remaining PBP activity against time.

  • The k_inact_ and K_I_ values can then be calculated by plotting k_obs_ against the inhibitor concentration. The second-order rate constant, k_inact_/K_I_, represents the acylation efficiency.[11]

Signaling Pathways and Cellular Consequences

The binding of piperacillin to PBPs triggers a cascade of events that ultimately leads to bacterial cell death. The primary consequence is the inhibition of peptidoglycan cross-linking, which weakens the cell wall.

Disruption of Cell Wall Synthesis

The inhibition of PBP transpeptidase activity prevents the formation of peptide cross-links between adjacent glycan strands in the peptidoglycan sacculus. This disruption of the cell wall's structural integrity is the initial and most critical step in piperacillin's mechanism of action.

References

• 1. benchchem.com [benchchem.com]
• 2. PBP Target Profiling by β-Lactam and β-Lactamase Inhibitors in Intact Pseudomonas aeruginosa: Effects of the Intrinsic and Acquired Resistance Determinants on the Periplasmic Drug Availability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pan-β-Lactam Resistance Development in Pseudomonas aeruginosa Clinical Strains: Molecular Mechanisms, Penicillin-Binding Protein Profiles, and Binding Affinities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. PDB-101: Global Health: Antimicrobial Resistance: undefined: Piperacillin [pdb101.rcsb.org]
• 6. Depolarization of the membrane potential by beta-lactams as a signal to induce autolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Crystal structures of covalent complexes of β-lactam antibiotics with E. coli penicillin-binding protein 5: toward an understanding of antibiotic specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Profiling of β-Lactam Selectivity for Penicillin-Binding Proteins in Escherichia coli Strain DC2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Mechanism of action of penicillin: triggering of the pneumococcal autolytic enzyme by inhibitors of cell wall synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

The Molecular Basis of Piperacillin Resistance in Pseudomonas aeruginosa: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pseudomonas aeruginosa is a formidable opportunistic pathogen, notorious for its intrinsic and acquired resistance to a wide array of antibiotics, including the extended-spectrum penicillin, piperacillin (B28561). This guide provides an in-depth exploration of the core molecular mechanisms underpinning piperacillin resistance in P. aeruginosa. Understanding these intricate pathways is paramount for the development of novel therapeutic strategies to combat this resilient pathogen. The primary mechanisms of resistance involve enzymatic degradation of the antibiotic, active efflux of the drug from the bacterial cell, and reduced permeability of the outer membrane.

Core Resistance Mechanisms

Piperacillin resistance in P. aeruginosa is a multifactorial phenomenon, primarily driven by three key mechanisms:

• Enzymatic Degradation by β-Lactamases: The production of β-lactamase enzymes, particularly the chromosomal AmpC cephalosporinase, is a major contributor to piperacillin resistance.[1] These enzymes hydrolyze the β-lactam ring of piperacillin, rendering the antibiotic inactive. In wild-type P. aeruginosa, ampC expression is inducible and maintained at low basal levels. However, mutations in regulatory genes can lead to constitutive overexpression of ampC, resulting in high-level resistance.[1]

• Active Efflux Pumps: P. aeruginosa possesses a number of multidrug efflux pumps that actively transport a broad range of substrates, including piperacillin, out of the cell. These pumps belong to the Resistance-Nodulation-Division (RND) family. The most clinically significant efflux systems implicated in piperacillin resistance are MexAB-OprM, MexCD-OprJ, MexEF-OprN, and MexXY.[2][3] Overexpression of these pumps reduces the intracellular concentration of piperacillin, thereby diminishing its efficacy.

• Reduced Outer Membrane Permeability: The outer membrane of P. aeruginosa serves as a selective barrier, limiting the influx of noxious compounds, including antibiotics. The entry of piperacillin into the periplasmic space is facilitated by porin channels. Downregulation or loss-of-function mutations in the OprD porin, which is primarily associated with carbapenem (B1253116) uptake, has also been linked to decreased susceptibility to other β-lactams, contributing to a more general reduction in outer membrane permeability.[4][5][6]

Quantitative Data on Piperacillin Resistance

The following tables summarize key quantitative data related to piperacillin resistance in P. aeruginosa.

Table 1: Piperacillin Minimum Inhibitory Concentration (MIC) Distribution for P. aeruginosa

MIC (µg/mL)	Number of Isolates
≤0.5	5
1	4
2	16
4	28
8	441
16	827
32	2884
64	10269
128	5473
>128	3351
Total	29341

Data sourced from EUCAST MIC distributions, accessed November 23, 2025.[7]

Table 2: Fold Change in Gene Expression in Piperacillin-Resistant P. aeruginosa Isolates

Gene	Mechanism	Fold Change Range	Reference
ampC	β-Lactamase Production	14.5 to 3,586.1	[8]
mexA	Efflux Pump (MexAB-OprM)	2.6 to 34.8	[9]
mexB	Efflux Pump (MexAB-OprM)	3.1 to 13.3	[8]
mexC	Efflux Pump (MexCD-OprJ)	30 to 250
mexD	Efflux Pump (MexCD-OprJ)	13.3 to 38.4	[8]
mexE	Efflux Pump (MexEF-OprN)	100 to 760
mexF	Efflux Pump (MexEF-OprN)	14.2 to 33.2	[8]
mexX	Efflux Pump (MexXY)	22 to 312	[9]
mexY	Efflux Pump (MexXY)	10.2 to 37.4	[8]

Table 3: Kinetic Parameters of P. aeruginosa AmpC β-Lactamase for Piperacillin

Parameter	Value	Reference
kcat (s-1)	<0.5	[10]
Km (µM)	Not reported
Ki (µM)	Low µM range	[10]

Experimental Protocols

Determination of β-Lactamase Activity using Nitrocefin (B1678963)

This protocol describes a colorimetric assay to quantify β-lactamase activity.

Materials:

• Nitrocefin solution (0.5 - 1.0 mg/mL in DMSO, then diluted in PBS buffer)

• Phosphate-buffered saline (PBS), pH 7.0

• Bacterial cell lysate

• Spectrophotometer or microplate reader

Procedure:

• Sample Preparation:

  • Culture P. aeruginosa isolates overnight in appropriate broth media.

  • Harvest cells by centrifugation.

  • Resuspend the cell pellet in cold PBS.

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation to remove cell debris. The supernatant contains the crude enzyme extract.

• Assay:

  • In a microplate well or cuvette, add a defined volume of the cell lysate.

  • Initiate the reaction by adding a pre-warmed nitrocefin solution.

  • Immediately monitor the change in absorbance at 486 nm over time.

  • The rate of hydrolysis is proportional to the β-lactamase activity.

• Calculation of Activity:

  • Calculate the rate of change in absorbance per minute (ΔA/min).

  • Use the molar extinction coefficient of hydrolyzed nitrocefin to convert the rate to µmoles of substrate hydrolyzed per minute.

  • Express the specific activity as units per milligram of protein. One unit is defined as the amount of enzyme that hydrolyzes 1.0 µmole of nitrocefin per minute.[11]

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol outlines the steps to quantify the expression levels of genes associated with piperacillin resistance.

Materials:

• RNA extraction kit

• Reverse transcriptase kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (ampC, mexA, mexB, etc.) and a housekeeping gene (e.g., rpsL)

• Real-time PCR instrument

Procedure:

• RNA Extraction:

  • Grow P. aeruginosa cultures to the mid-logarithmic phase.

  • Extract total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.

  • Treat the RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis:

  • Synthesize first-strand cDNA from the extracted RNA using a reverse transcriptase kit and random primers or gene-specific primers.[12]

• qPCR:

  • Set up the qPCR reaction with the cDNA template, forward and reverse primers for the target and housekeeping genes, and the qPCR master mix.

  • Run the reaction in a real-time PCR instrument using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).[13]

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Normalize the Ct values of the target genes to the Ct value of the housekeeping gene (ΔCt).

  • Calculate the fold change in gene expression relative to a susceptible control strain using the 2-ΔΔCt method.[1]

Assessment of Outer Membrane Permeability

This protocol provides a conceptual framework for assessing outer membrane permeability by comparing substrate hydrolysis in intact and lysed cells.

Principle:

The rate of hydrolysis of a chromogenic substrate that can penetrate the outer membrane and is subsequently cleaved by a periplasmic enzyme is measured in both intact and lysed cells. The outer membrane is considered the rate-limiting step in intact cells.

Materials:

• Chromogenic substrate (e.g., a chromogenic cephalosporin (B10832234) like nitrocefin)

• Intact bacterial cell suspension

• Lysed bacterial cell suspension (prepared by sonication or chemical lysis)

• Spectrophotometer

Procedure:

• Prepare Cell Suspensions:

  • Grow P. aeruginosa to a specific growth phase and prepare a suspension of intact cells in a suitable buffer.

  • Prepare a parallel suspension of lysed cells to expose the periplasmic enzymes fully.

• Measure Hydrolysis Rates:

  • Add the chromogenic substrate to both the intact and lysed cell suspensions.

  • Monitor the rate of product formation by measuring the change in absorbance over time.

• Data Interpretation:

  • A significantly lower rate of hydrolysis in intact cells compared to lysed cells indicates that the outer membrane is a barrier to substrate entry.

  • The permeability coefficient can be calculated based on the differences in hydrolysis rates.[14][15]

Signaling Pathways and Regulatory Networks

The expression of resistance determinants in P. aeruginosa is tightly regulated.

Regulation of AmpC β-Lactamase

The induction of ampC expression is a complex process linked to peptidoglycan recycling. The LysR-type transcriptional regulator, AmpR, plays a central role. In the absence of β-lactams, AmpR represses ampC transcription. During exposure to β-lactams, peptidoglycan turnover products accumulate in the cytoplasm and act as signaling molecules that convert AmpR into an activator of ampC expression.

References

• 1. Mutations in β-Lactamase AmpC Increase Resistance of Pseudomonas aeruginosa Isolates to Antipseudomonal Cephalosporins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overexpression of the Multidrug Efflux Pumps MexCD-OprJ and MexEF-OprN Is Associated with a Reduction of Type III Secretion in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Art of War with Pseudomonas aeruginosa: Targeting Mex Efflux Pumps Directly to Strategically Enhance Antipseudomonal Drug Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alterations of OprD in Carbapenem-Intermediate and -Susceptible Strains of Pseudomonas aeruginosa Isolated from Patients with Bacteremia in a Spanish Multicenter Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Loss of OprD function is sufficient for carbapenem-resistance-only but insufficient for multidrug resistance in Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. MIC EUCAST [mic.eucast.org]
• 8. journals.asm.org [journals.asm.org]
• 9. Clinical Strains of Pseudomonas aeruginosa Overproducing MexAB-OprM and MexXY Efflux Pumps Simultaneously - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Exploring sequence requirements for C3/C4 carboxylate recognition in the Pseudomonas aeruginosa cephalosporinase: Insights into plasticity of the AmpC β-lactamase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Pseudomonas aeruginosa Detection Using Conventional PCR and Quantitative Real-Time PCR Based on Species-Specific Novel Gene Targets Identified by Pangenome Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]
• 15. orbi.uliege.be [orbi.uliege.be]

An In-depth Technical Guide to the Physicochemical Properties of Piperacillin for Formulation Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the critical physicochemical properties of piperacillin (B28561). Understanding these characteristics is fundamental for the successful formulation of stable, safe, and efficacious piperacillin drug products. The following sections detail key parameters, present data in a structured format, outline experimental protocols for their determination, and provide visualizations of relevant pathways and workflows.

Core Physicochemical and Structural Data

Piperacillin is a broad-spectrum β-lactam antibiotic belonging to the ureidopenicillin class.[1] It is often administered as its sodium salt to improve solubility.[2] Key structural and physical properties are summarized below.

Table 1: General Physicochemical Properties of Piperacillin and Piperacillin Sodium

Property	Piperacillin	Piperacillin Sodium	Reference(s)
IUPAC Name	(2S,5R,6R)-6-[[(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	(2S,5R,6R)-6-[[(2R)-2-[[(4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl]amino]-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, monosodium salt	[3][4]
Molecular Formula	C₂₃H₂₇N₅O₇S	C₂₃H₂₆N₅NaO₇S	[4][5]
Molecular Weight	517.55 g/mol	539.54 g/mol	[4][6]
Appearance	White Crystalline Solid	White or almost white crystalline powder	[6][7][8]
Melting Point	183-185 °C (decomposes)	140–147 °C	[2][4][6]
pKa (Strongest Acidic)	~3.49	-	[9]
logP (Octanol/Water)	0.5 - 1.21	-	[4][9]
Hygroscopicity	Slightly hygroscopic	Hygroscopic	[2][7]

Solubility Profile

The solubility of piperacillin is a critical factor for its formulation, particularly for parenteral dosage forms. Piperacillin as a free acid is very slightly soluble in water, while its sodium salt is much more soluble.[6][7] The pH of the medium significantly influences its solubility.

Table 2: Solubility of Piperacillin and its Sodium Salt in Various Solvents

Compound	Solvent	Solubility	Reference(s)
Piperacillin	Water	0.119 mg/mL	[4][7]
Piperacillin Sodium	Water	Soluble / Freely Soluble	[2][6][8]
PBS (pH 7.2)	~3 mg/mL	[3]
Methanol (B129727)	Soluble / Freely Soluble	[6][7][8]
Ethanol	Soluble / ~1 mg/mL	[3][6]
Acetone	Soluble / Insoluble	[6][7]
DMSO	~10 mg/mL	[3]
Dimethylformamide (DMF)	~10 mg/mL	[3]

Formulation Implication: The enhanced aqueous solubility of piperacillin sodium makes it the preferred form for intravenous formulations. However, its solubility in PBS is still limited, which can be a consideration for buffered solutions. The solubility in organic solvents like DMSO and DMF is relevant for the preparation of stock solutions in a laboratory setting.[3]

Stability Characteristics

Piperacillin is susceptible to degradation, primarily through the hydrolysis of its β-lactam ring.[10] This degradation is influenced by pH, temperature, and the presence of other substances. Stability is a paramount concern for ensuring the drug's potency and safety.

• pH Stability: Piperacillin is unstable in both acidic and alkaline conditions.[11][12] The β-lactam ring is susceptible to hydrolysis, which is catalyzed by both H⁺ and OH⁻ ions. Studies have shown that a pH of around 6.0 provides adequate stability for solutions intended for injection.[13] Using a citrate (B86180) buffer has been shown to significantly improve the stability of piperacillin solutions compared to unbuffered saline.[12][14]

• Temperature Stability: Reconstituted solutions of piperacillin are significantly more stable when refrigerated (2-8°C) compared to room temperature.[15][16] Studies have demonstrated stability for up to 28 days at 5°C, whereas stability at 25°C is limited to approximately 2 days.[16] For continuous infusion at physiological temperatures (e.g., 37°C), stability is further reduced, making it a critical parameter for administration protocols.[17]

• Degradation Pathways: The primary degradation pathway involves the hydrolysis of the β-lactam ring to form piperacilloic acid. This product can then react with another piperacillin molecule to form a penicilloic acid-piperacillin dimer.[13][18][19] The formation of these and other degradation products can be detected and quantified using stability-indicating HPLC methods.[10][11]

// Nodes Piperacillin [label="Piperacillin\n(Active β-Lactam Ring)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Hydrolysis [label="Hydrolysis\n(H₂O, Acid, or Base)", shape=ellipse, style=dashed, fillcolor="#FFFFFF", fontcolor="#202124"]; Piperacilloic_Acid [label="Piperacilloic Acid\n(Inactive, Open Ring)", fillcolor="#FBBC05", fontcolor="#202124"]; Dimerization [label="Dimerization Reaction", shape=ellipse, style=dashed, fillcolor="#FFFFFF", fontcolor="#202124"]; Piperacillin2 [label="Another Piperacillin\n Molecule", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Dimer [label="Penicilloic Acid-Piperacillin Dimer\n(Impurity)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Piperacillin -> Hydrolysis [label="Susceptible to"]; Hydrolysis -> Piperacilloic_Acid [label="Forms"]; Piperacilloic_Acid -> Dimerization [label="Reacts with"]; Piperacillin2 -> Dimerization; Dimerization -> Dimer [label="Forms"]; } Caption: Primary degradation pathway of piperacillin via hydrolysis and subsequent dimerization.

Experimental Protocols

Detailed and standardized protocols are essential for accurately characterizing the physicochemical properties of piperacillin.

This method is widely accepted for determining the equilibrium solubility of a compound.[20][21]

• Preparation of Media: Prepare relevant aqueous buffers (e.g., pH 1.2, 4.5, 6.8) and other solvents of interest.[21] Maintain temperature at a constant, specified value (e.g., 37 ± 1 °C).[21]

• Sample Preparation: Add an excess amount of piperacillin sodium powder to a known volume of each solvent in a sealed flask. This ensures that a saturated solution is formed.

• Equilibration: Agitate the flasks using a mechanical shaker at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Separation: After equilibration, allow the suspension to settle. Separate the supernatant from the excess solid drug by centrifugation or filtration (using a filter that does not adsorb the drug).

• Quantification: Accurately dilute the clear supernatant and determine the concentration of dissolved piperacillin using a validated analytical method, such as UV spectrophotometry or HPLC.[22]

• Analysis: Calculate the solubility in mg/mL or mol/L. The solid phase should be analyzed (e.g., by XRD) to check for any changes in crystal form.[21]

// Nodes start [label="Start: Excess Piperacillin\n+ Solvent", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; agitate [label="Agitate at Constant Temp\n(e.g., 24-48h)", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; separate [label="Separate Solid & Liquid\n(Centrifuge/Filter)", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; quantify [label="Quantify Concentration\nin Supernatant (HPLC/UV)", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; analyze [label="Analyze Remaining Solid\n(e.g., XRD)", shape=rectangle, fillcolor="#FBBC05", fontcolor="#202124"]; end [label="End: Equilibrium\nSolubility Value", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> agitate; agitate -> separate; separate -> quantify [label="Liquid Phase"]; separate -> analyze [label="Solid Phase"]; quantify -> end; } Caption: Experimental workflow for the shake-flask solubility determination method.

Potentiometric titration is a common and reliable method for determining the pKa of ionizable compounds like piperacillin.[23][24]

• System Calibration: Calibrate a pH meter using standard buffers (e.g., pH 4, 7, and 10).[23]

• Sample Preparation: Dissolve an accurately weighed amount of piperacillin in a suitable solvent (e.g., purified water or a co-solvent system) to a known concentration (e.g., 1 mM).[23] Maintain constant ionic strength using a background electrolyte like KCl.[23]

• Titration: Place the solution in a temperature-controlled vessel with a magnetic stirrer. Immerse the calibrated pH electrode. Titrate the solution by adding small, precise increments of a standardized titrant (e.g., 0.1 M NaOH for an acidic drug).[23]

• Data Collection: Record the pH value after each addition of titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added to generate a titration curve. The pKa is equal to the pH at the half-equivalence point, which is the point where half of the acid has been neutralized.[25][26][27] This corresponds to the inflection point of the sigmoid curve.[24] Perform the titration in triplicate to ensure reproducibility.[23]

A stability-indicating method is crucial for separating and quantifying piperacillin in the presence of its degradation products.[10] Forced degradation studies are performed to generate these products and demonstrate the method's specificity.[18]

• Stress Conditions: Subject piperacillin solutions to various stress conditions to induce degradation:[10][28]

  • Acid Hydrolysis: 0.1 M HCl at 40-60°C.[10][28]

  • Base Hydrolysis: 0.01 M - 0.1 M NaOH at 40-60°C.[10][11][28]

  • Oxidative Degradation: 3-30% H₂O₂ at room temperature.

  • Thermal Degradation: Heat solution or solid at elevated temperatures (e.g., 60-80°C).

  • Photodegradation: Expose solution to UV light.

• Sample Preparation: After exposure for a defined period, neutralize the acidic and basic samples. Dilute all stressed samples to a suitable concentration with the mobile phase.

• Chromatographic Analysis: Analyze the stressed samples, along with an unstressed control, using a validated RP-HPLC method. A typical system might include:

  • Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm).[11][29]

  • Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate (B84403) buffer or 0.1% orthophosphoric acid) and an organic solvent (e.g., methanol or acetonitrile).[11][12][29]

  • Detection: UV detection at a suitable wavelength (e.g., 210-231 nm).[17][29]

  • Flow Rate: ~1.0 mL/min.[30]

• Method Validation: The method must demonstrate specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.[10][29] The key is to achieve baseline separation between the intact piperacillin peak and all degradation product peaks.

Conclusion

The physicochemical properties of piperacillin, particularly its solubility and stability, are intricately linked and dictate many aspects of its formulation development. Piperacillin sodium is the preferred salt for parenteral formulations due to its higher aqueous solubility. However, its inherent instability, especially the hydrolysis of the β-lactam ring, requires careful control of pH, temperature, and storage conditions. The use of buffering agents like citrate can significantly enhance the stability of reconstituted solutions. A thorough understanding of these properties, validated by robust experimental protocols, is essential for developing a piperacillin product that is safe, effective, and maintains its quality throughout its shelf life.

References

• 1. Piperacillin - Wikipedia [en.wikipedia.org]
• 2. Piperacillin sodium salt | 59703-84-3 [chemicalbook.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Piperacillin | C23H27N5O7S | CID 43672 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Piperacillin sodium [sorachim.com]
• 7. Piperacillin | 61477-96-1 [chemicalbook.com]
• 8. docetp.mpa.se [docetp.mpa.se]
• 9. go.drugbank.com [go.drugbank.com]
• 10. benchchem.com [benchchem.com]
• 11. applications.emro.who.int [applications.emro.who.int]
• 12. Assessment of the stability of citrate-buffered piperacillin/tazobactam for continuous infusion when stored in two commercially available elastomeric devices for outpatient parenteral antimicrobial chemotherapy: a study compliant with the NHS Yellow Cover Document requirements - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ovid.com [ovid.com]
• 14. e-opat.com [e-opat.com]
• 15. ejhp.bmj.com [ejhp.bmj.com]
• 16. Stability of piperacillin sodium in the presence of tazobactam sodium in 5% dextrose and normal saline injections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. gerpac.eu [gerpac.eu]
• 18. benchchem.com [benchchem.com]
• 19. Novel insights into the chemistry of an old medicine: A general degradative pathway for penicillins from a piperacillin/tazobactam stability study [cris.unibo.it]
• 20. benchchem.com [benchchem.com]
• 21. who.int [who.int]
• 22. Solubility Determination: What Is The Purpose And Approach To Solubility Studies? [dowdevelopmentlabs.com]
• 23. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 24. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pennwest.edu [pennwest.edu]
• 26. youtube.com [youtube.com]
• 27. byjus.com [byjus.com]
• 28. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 29. jchr.org [jchr.org]
• 30. benchchem.com [benchchem.com]

The Critical Role of the Polar Side Chain in Piperacillin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the polar side chain of piperacillin (B28561), a broad-spectrum β-lactam antibiotic. We will explore its structure-activity relationship, mechanism of action, and its impact on the antibacterial spectrum, supported by quantitative data and detailed experimental protocols.

Structure-Activity Relationship: The Significance of the 2,3-Dioxopiperazine Moiety

Piperacillin is a ureidopenicillin, distinguished by a polar side chain that enhances its efficacy, particularly against challenging Gram-negative pathogens like Pseudomonas aeruginosa.[1] The key structural feature is a 2,3-dioxopiperazine ring attached to the α-amino group of the ampicillin (B1664943) backbone.[1] This polar moiety is crucial for several aspects of its antibacterial activity.

The addition of this hydrophilic heterocyclic group increases the compound's affinity for Penicillin-Binding Protein 3 (PBP3), a critical enzyme in bacterial cell wall synthesis.[1] This enhanced binding affinity contributes to its potent activity against Gram-negative bacteria.[1] Furthermore, the polar nature of the side chain facilitates the penetration of the drug across the outer membrane of Gram-negative bacteria, a significant barrier for many antibiotics.[1]

The length of the alkyl group on the N-4 position of the 2,3-dioxopiperazine ring also influences the antibacterial activity and stability against β-lactamases.[2]

Piperacillin's Structure-Activity Relationship.

Mechanism of Action: Targeting the Bacterial Cell Wall

Like other β-lactam antibiotics, piperacillin's primary mechanism of action is the inhibition of bacterial cell wall synthesis.[3][4] This is achieved by binding to and inactivating Penicillin-Binding Proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan synthesis.[3][4] The disruption of the cell wall leads to cell lysis and bacterial death.[3]

The polar side chain of piperacillin plays a pivotal role in this process:

• Penetration of the Outer Membrane: In Gram-negative bacteria, the outer membrane acts as a formidable barrier. The polar nature of piperacillin's side chain enhances its ability to traverse this membrane, likely through porin channels, to reach its PBP targets in the periplasmic space.[1]

• PBP Binding: Once in the periplasm, piperacillin covalently acylates the active site of PBPs, rendering them inactive.[3] Its high affinity for PBP3 is particularly important for its activity against P. aeruginosa.[5] The piperazine (B1678402) ring moiety contributes to pi-stacking interactions that stabilize the drug in the active site of PBP3.[5]

Mechanism of Action of Piperacillin.

Antibacterial Spectrum and Efficacy

The structural modifications of piperacillin's side chain result in a broad spectrum of activity against many Gram-positive and Gram-negative aerobic and anaerobic bacteria.[6] It is particularly valued for its activity against Pseudomonas aeruginosa, a common cause of hospital-acquired infections.[1]

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of piperacillin and piperacillin/tazobactam (B1681243) against various clinically relevant bacteria. The addition of the β-lactamase inhibitor tazobactam further extends its spectrum against many β-lactamase-producing organisms.[4]

Organism	Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)
Pseudomonas aeruginosa	Piperacillin/Tazobactam	4	128
Escherichia coli	Piperacillin/Tazobactam	-	16/4
Klebsiella spp.	Piperacillin/Tazobactam	-	4/4
Proteus mirabilis	Piperacillin/Tazobactam	-	1.56
Staphylococcus aureus (MSSA)	Piperacillin/Tazobactam	-	6.25

Data sourced from multiple studies.[7][8][9]

Experimental Protocols

This method is a standard procedure for determining the in vitro susceptibility of bacteria to antimicrobial agents.[10][11]

Principle: Serial dilutions of the antibiotic are prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test bacterium. The MIC is the lowest concentration of the antibiotic that prevents visible growth of the microorganism after a defined incubation period.[12]

Protocol:

• Preparation of Antibiotic Stock Solution: Prepare a stock solution of piperacillin at a known concentration.

• Serial Dilutions: Perform serial two-fold dilutions of the piperacillin stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) directly in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture and adjust its turbidity to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Inoculate each well of the microtiter plate with the standardized bacterial suspension. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading Results: Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of piperacillin at which there is no visible growth.

Broth Microdilution MIC Assay Workflow.

This assay is used to determine the affinity of an antibiotic for specific PBPs.[13][14]

Principle: This is a competitive assay where the unlabeled antibiotic (piperacillin) competes with a labeled penicillin (e.g., a fluorescent derivative like Bocillin-FL) for binding to PBPs in bacterial cell membranes. The amount of bound labeled penicillin is inversely proportional to the binding affinity of the test antibiotic.[15]

Protocol:

• Membrane Preparation:

  • Grow bacterial cells to the mid-logarithmic phase.

  • Harvest the cells by centrifugation and wash them.

  • Lyse the cells (e.g., by French press or sonication) to release the membrane proteins.

  • Isolate the cell membranes by ultracentrifugation.

• Competitive Binding:

  • Incubate the isolated bacterial membranes with various concentrations of piperacillin.

  • Add a fixed concentration of a fluorescently labeled penicillin (e.g., Bocillin-FL) to the mixture and incubate.

• Detection and Quantification:

  • Separate the membrane proteins by SDS-PAGE.

  • Visualize the fluorescently labeled PBPs using a fluorescence scanner.

  • Quantify the fluorescence intensity of the PBP bands.

• Data Analysis:

  • Calculate the concentration of piperacillin that inhibits 50% of the binding of the fluorescent penicillin (IC50 value). This value is an indicator of the binding affinity.

Conclusion

The polar side chain of piperacillin is a critical determinant of its potent, broad-spectrum antibacterial activity. Its unique chemical structure enhances the drug's ability to penetrate the outer membrane of Gram-negative bacteria and increases its binding affinity for essential Penicillin-Binding Proteins. Understanding the intricate role of this side chain is fundamental for the rational design of new β-lactam antibiotics to combat the growing threat of antimicrobial resistance.

References

• 1. Piperacillin - Wikipedia [en.wikipedia.org]
• 2. Structure activity relationships in PIPC-analogues against Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. urology-textbook.com [urology-textbook.com]
• 5. PDB-101: Global Health: Antimicrobial Resistance: undefined: Piperacillin [pdb101.rcsb.org]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Comparative in vitro activity of piperacillin/tazobactam against gram-negative bacilli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Tazobactam-piperacillin compared with sulbactam-ampicillin, clavulanic acid-ticarcillin, sulbactam-cefoperazone, and piperacillin for activity against beta-lactamase-producing bacteria isolated from patients with complicated urinary tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 11. researchgate.net [researchgate.net]
• 12. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Penicillin Binding Protein Assay - Hancock Lab [cmdr.ubc.ca]
• 14. A method to assay penicillin-binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

history of ureidopenicillin development and piperacillin's place

An In-depth Technical Guide to the Development of Ureidopenicillins and the Role of Piperacillin (B28561)

This technical guide provides a comprehensive overview of the historical development of ureidopenicillin antibiotics, with a specific focus on the synthesis, mechanism of action, and clinical significance of piperacillin. It is intended for researchers, scientists, and professionals involved in drug development and antimicrobial research.

The Genesis of Ureidopenicillins: A Historical Perspective

The discovery of penicillin by Alexander Fleming in 1928 revolutionized medicine, but the emergence of resistant bacteria necessitated the development of new and more potent derivatives[1][2]. The initial efforts in the 1960s and 1970s focused on developing penicillins with a broader spectrum of activity, particularly against problematic Gram-negative pathogens like Pseudomonas aeruginosa[1]. This led to the creation of two key classes of antipseudomonal penicillins: carboxypenicillins and the subsequent ureidopenicillins[1].

Ureidopenicillins, including azlocillin (B1666447), mezlocillin, and piperacillin, were developed to enhance activity against challenging Gram-negative bacteria such as Klebsiella and Enterobacter species, as well as P. aeruginosa[3][4][5][6]. These antibiotics are primarily derivatives of ampicillin (B1664943), where the amino acid side chain has been chemically modified into a cyclic urea[3][5][6]. This structural alteration is thought to mimic a longer portion of the peptidoglycan chain, thereby facilitating a stronger binding affinity to Penicillin-Binding Proteins (PBPs)[3][5].

Piperacillin, patented in 1974 and approved for medical use in 1981, emerged as a highly significant member of this class[7]. It effectively combines the potent anti-pseudomonal activity of azlocillin with the broader spectrum against Enterobacteriaceae seen with mezlocillin[8].

Developmental lineage of piperacillin.

Piperacillin: Chemical Synthesis and Properties

Piperacillin is a broad-spectrum β-lactam antibiotic belonging to the ureidopenicillin class[7]. Its chemical structure features a polar side chain that enhances its penetration into Gram-negative bacteria[7]. The semi-synthesis of piperacillin typically involves the acylation of ampicillin[7][9]. A common method involves reacting ampicillin with 4-ethyl-2,3-dioxo-1-piperazine carbonyl chloride (EDPC)[9][10].

The synthesis process can be generally outlined in two main steps:

• Acylation: N-ethyl-2,3-dioxopiperazine reacts with an acylating agent like triphosgene (B27547) to form the acyl chloride intermediate[11].

• Condensation: This intermediate then reacts with ampicillin in the presence of a catalyst and an acid-binding agent to yield piperacillin[11].

Due to their susceptibility to β-lactamase enzymes, ureidopenicillins are often combined with a β-lactamase inhibitor[3]. Piperacillin is most commonly administered in combination with tazobactam (B1681243), which irreversibly inhibits many bacterial β-lactamases, thereby extending piperacillin's spectrum of activity[4][7][12]. This combination, piperacillin/tazobactam, was approved for medical use in the United States in 1993[13].

Mechanism of Action

As a β-lactam antibiotic, piperacillin's bactericidal effect is achieved by inhibiting the synthesis of the bacterial cell wall[14]. This process involves several key steps:

• Penetration: The polar side chain of piperacillin enhances its ability to penetrate the outer membrane of Gram-negative bacteria[7].

• PBP Binding: Once inside the periplasmic space, piperacillin binds to and inactivates Penicillin-Binding Proteins (PBPs)[7][12][14]. PBPs are essential enzymes that catalyze the final steps of peptidoglycan synthesis, specifically the cross-linking of peptide chains that gives the cell wall its structural integrity[7].

• Inhibition of Cell Wall Synthesis: By binding to PBPs, piperacillin prevents this cross-linking process[14]. The addition of a hydrophilic heterocyclic group to the α-amino group of what was originally ampicillin increases the compound's affinity for PBP-3, improving its activity against Gram-negative bacteria[7].

• Cell Lysis: The weakened cell wall can no longer withstand the internal osmotic pressure, leading to cell lysis and bacterial death[7][14].

Mechanism of action of piperacillin.

Quantitative Efficacy Data

The potency of ureidopenicillins can be compared using Minimum Inhibitory Concentration (MIC) values and second-order acylation rates against target enzymes.

Table 1: Comparative In Vitro Activity (MIC µg/mL) of Ureidopenicillins

Organism	Piperacillin	Mezlocillin	Azlocillin	Bay k 4999
Enterobacteriaceae	Less active than Bay k 4999, more active than mezlocillin	Less active than Piperacillin	-	Most active
Pseudomonas	As active as azlocillin	-	As active as Piperacillin	Most active

Source: Data compiled from a 1979 comparative study. Bay k 4999 showed the broadest spectrum and lowest MICs among the tested ureidopenicillins[15][16].

Table 2: Second-Order Acylation Rates (k₂/Kₛ) Against PBP2 from ESC-Resistant N. gonorrhoeae H041

Antibiotic	Class	k₂/Kₛ (M⁻¹s⁻¹)
Piperacillin	Ureidopenicillin	146,000 ± 13,000
Azlocillin	Ureidopenicillin	45,100 ± 4,400
Mezlocillin	Ureidopenicillin	640 ± 55
Cefoperazone	3rd Gen. Cephalosporin	11,800 ± 1,300
Ceftriaxone	3rd Gen. Cephalosporin	1,710 ± 320

Source: These data demonstrate that piperacillin has a significantly higher rate of acylation against the PBP2 from this resistant strain compared to other ureidopenicillins and even third-generation cephalosporins, highlighting its potent inhibitory activity[17][18].

Experimental Protocols

Protocol 1: Broth Microdilution Susceptibility Testing for Piperacillin/Tazobactam

This protocol determines the Minimum Inhibitory Concentration (MIC) of piperacillin in the presence of a fixed concentration of tazobactam.

1. Materials and Reagents:

• Piperacillin sodium salt (potency-adjusted)

• Tazobactam sodium salt (potency-adjusted)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial inoculum of the test organism, standardized to a 0.5 McFarland standard

• Quality control bacterial strains (e.g., E. coli ATCC® 25922™, P. aeruginosa ATCC® 27853™)

• Incubator (35 ± 2 °C)

2. Preparation of Solutions:

• Piperacillin Stock Solution: Prepare a stock solution at a concentration of 1280 µg/mL in a sterile solvent like deionized water[19].

• Tazobactam Working Broth: Prepare a CAMHB solution containing 8 µg/mL of tazobactam. This will be diluted 1:1 with the bacterial inoculum to a final concentration of 4 µg/mL in all wells[19].

• Piperacillin/Tazobactam Working Solutions: Perform serial twofold dilutions of the piperacillin stock solution in the tazobactam working broth to achieve the desired range of piperacillin concentrations (e.g., from 256 µg/mL to 0.5 µg/mL)[19].

3. Inoculum Preparation:

• Select 3-5 isolated colonies of the test organism from a fresh (18-24 hour) agar (B569324) plate[19].

• Suspend the colonies in sterile saline or broth and adjust the turbidity to match a 0.5 McFarland standard (approx. 1-2 x 10⁸ CFU/mL)[19].

• Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

4. Plate Inoculation and Incubation:

• Dispense 50 µL of the appropriate piperacillin/tazobactam working solution into each well of the microtiter plate.

• Within 15 minutes of its preparation, add 50 µL of the standardized bacterial inoculum to each well, bringing the final volume to 100 µL[19]. Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).

• Incubate the plates at 35 ± 2 °C in ambient air for 16-20 hours[19].

5. Interpretation of Results:

• Following incubation, visually inspect the wells for bacterial growth (turbidity).

• The MIC is the lowest concentration of piperacillin that completely inhibits visible growth of the organism[19].

Workflow for Broth Microdilution Susceptibility Testing.

Protocol 2: Determination of Acylation Rate (k₂/Kₛ)

The second-order rate of acylation of PBPs by β-lactams is a key indicator of inhibitory potency. It is often determined using a gel-based competition assay with a fluorescent penicillin, such as Bocillin-FL[17][18].

Principle: The assay measures the rate at which the test antibiotic (e.g., piperacillin) acylates the target PBP, in competition with a fluorescent penicillin probe. The purified PBP is incubated with varying concentrations of the test antibiotic for a set time, after which the fluorescent probe is added to label any remaining un-acylated PBP. The amount of fluorescently labeled PBP is then quantified using SDS-PAGE and fluorescence scanning. The rate of acylation (k₂/Kₛ) is calculated from the reduction in fluorescence signal at different concentrations of the competitor antibiotic[18].

Conclusion

The development of ureidopenicillins marked a significant advancement in the fight against resistant Gram-negative bacteria. As a cornerstone of this class, piperacillin possesses a broad spectrum of activity and high potency, particularly against P. aeruginosa[7][12]. Its efficacy is further enhanced through its combination with the β-lactamase inhibitor tazobactam, making it a vital tool in treating a wide range of serious infections in clinical settings, including pneumonia, sepsis, and intra-abdominal infections[13]. Ongoing research into its pharmacodynamics and the evolution of resistance continues to refine its clinical application, ensuring its place in the antimicrobial armamentarium.

References

• 1. Penicillin - Wikipedia [en.wikipedia.org]
• 2. Penicillin’s Discovery and Antibiotic Resistance: Lessons for the Future? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ureidopenicillin - Wikipedia [en.wikipedia.org]
• 4. ldh.la.gov [ldh.la.gov]
• 5. Ureidopenicillin - Wikiwand [wikiwand.com]
• 6. Ureidopenicillin [chemeurope.com]
• 7. Piperacillin - Wikipedia [en.wikipedia.org]
• 8. dtb.bmj.com [dtb.bmj.com]
• 9. researchgate.net [researchgate.net]
• 10. CN104910178A - Method for preparing piperacillin acid - Google Patents [patents.google.com]
• 11. CN112321605A - Preparation method of piperacillin - Google Patents [patents.google.com]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. Piperacillin/tazobactam - Wikipedia [en.wikipedia.org]
• 14. go.drugbank.com [go.drugbank.com]
• 15. Comparison of the activities of the new ureidopenicillins piperacillin, mezlocillin, azlocillin, and Bay k 4999 against gram-negative organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Comparison of the Activities of the New Ureidopenicillins Piperacillin, Mezlocillin, Azlocillin, and Bay k 4999 Against Gram-Negative Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Ureidopenicillins are potent inhibitors of penicillin-binding protein 2 from multidrug resistant Neisseria gonorrhoeae H041 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. benchchem.com [benchchem.com]

The Guardian and the Saboteur: An In-Depth Technical Guide to the Synergistic Mechanism of Piperacillin and β-Lactamase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the synergistic relationship between the broad-spectrum antibiotic piperacillin (B28561) and β-lactamase inhibitors. By exploring the underlying biochemical interactions, detailing robust experimental protocols, and presenting comparative quantitative data, this document serves as a critical resource for professionals engaged in antimicrobial research and development.

Core Principles of Synergy: Rescuing an Antibiotic's Efficacy

The primary mechanism of action for piperacillin, a ureidopenicillin, is the inhibition of bacterial cell wall synthesis. It achieves this by binding to and inactivating penicillin-binding proteins (PBPs), which are essential enzymes for the final transpeptidation step in peptidoglycan synthesis. This disruption leads to a compromised cell wall and, ultimately, bacterial cell lysis.

However, a significant mechanism of bacterial resistance is the production of β-lactamase enzymes. These enzymes hydrolyze the amide bond in the β-lactam ring of antibiotics like piperacillin, rendering them inactive. This is where β-lactamase inhibitors play a crucial role. These molecules, often structurally similar to β-lactams themselves, act as "suicide inhibitors." They are recognized by the β-lactamase enzyme as a substrate, but upon binding, they form a stable, covalent acyl-enzyme intermediate that is slow to hydrolyze, effectively inactivating the enzyme. This sacrificial act protects piperacillin from degradation, allowing it to exert its bactericidal effect.

Quantitative Analysis of Synergy

The synergistic effect of combining piperacillin with a β-lactamase inhibitor can be quantified through various in vitro susceptibility tests. The most common metric is the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial that prevents visible growth of a microorganism.

Comparative MIC Values of Piperacillin-Tazobactam

The following table summarizes the MIC values of piperacillin alone and in combination with the β-lactamase inhibitor tazobactam (B1681243) against various β-lactamase-producing bacterial strains.

Bacterial Species	β-Lactamase Produced	Piperacillin MIC (µg/mL)	Piperacillin-Tazobactam MIC (µg/mL)	Fold Decrease in MIC
Escherichia coli	TEM-1 (ESBL)	>128	4	>32
Escherichia coli	SHV-1 (ESBL)	64	8	8
Klebsiella pneumoniae	KPC-2	256	16	16
Pseudomonas aeruginosa	AmpC (inducible)	32	8	4
Bacteroides fragilis	Metallo-β-lactamase	128	128	1

Note: Data is compiled from multiple sources and represents typical ranges. Actual MIC values can vary depending on the specific strain and testing conditions.

Kinetic Parameters of β-Lactamase Inhibitors

The efficacy of a β-lactamase inhibitor is determined by its kinetic parameters, primarily the inhibition constant (Ki) and the rate of enzyme inactivation (kinact). A lower Ki indicates a higher affinity of the inhibitor for the enzyme, while a higher kinact signifies a faster rate of inactivation.

β-Lactamase Inhibitor	Target β-Lactamase	Ki (nM)	kinact (s-1)
Tazobactam	TEM-1	110	0.07
AmpC	800	0.01
Clavulanic Acid	TEM-1	800	0.027[1]
SHV-1	200	0.05
Sulbactam	TEM-1	3000	0.005

Experimental Protocols

Accurate and reproducible experimental data are the cornerstone of drug development. This section provides detailed methodologies for key assays used to evaluate the synergy between piperacillin and β-lactamase inhibitors.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.

Materials:

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Piperacillin and β-lactamase inhibitor stock solutions

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Spectrophotometer or microplate reader

Procedure:

• Prepare serial two-fold dilutions of piperacillin in CAMHB across the rows of the 96-well plate.

• For combination testing, add a fixed, sub-inhibitory concentration of the β-lactamase inhibitor to each well containing piperacillin.

• Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 105 CFU/mL in each well.

• Inoculate each well with the bacterial suspension. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubate the plates at 35-37°C for 16-20 hours.

• Determine the MIC by visual inspection for the lowest concentration of piperacillin that shows no visible turbidity. This can be confirmed by reading the optical density at 600 nm.

Checkerboard Synergy Assay

The checkerboard assay is a two-dimensional dilution technique used to assess the synergistic, additive, indifferent, or antagonistic effects of two antimicrobial agents.

Procedure:

• In a 96-well plate, prepare serial two-fold dilutions of piperacillin along the y-axis (rows) and the β-lactamase inhibitor along the x-axis (columns).

• This creates a matrix of wells with varying concentrations of both agents.

• Inoculate each well with a standardized bacterial suspension as described in the MIC protocol.

• Following incubation, determine the MIC of each drug alone and in combination.

• Calculate the Fractional Inhibitory Concentration (FIC) index using the following formula: FIC Index = FICA + FICB = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)[2][3]

• Interpretation of the FIC Index:

  • Synergy: FIC Index ≤ 0.5

  • Indifference (Additive): 0.5 < FIC Index ≤ 4.0[3]

  • Antagonism: FIC Index > 4.0

β-Lactamase Enzyme Kinetic Assay

This assay measures the rate of β-lactamase activity and the inhibitory effect of a compound using a chromogenic substrate like nitrocefin (B1678963).[4][5][6][7]

Materials:

• Purified β-lactamase enzyme

• Nitrocefin (chromogenic cephalosporin (B10832234) substrate)

• β-lactamase inhibitor

• Phosphate (B84403) buffer (pH 7.0)

• Spectrophotometer

Procedure:

• Prepare a solution of nitrocefin in phosphate buffer. The hydrolysis of nitrocefin by β-lactamase results in a color change from yellow to red, which can be monitored spectrophotometrically at 486 nm.[6]

• To determine the initial rate of enzyme activity, add a known concentration of purified β-lactamase to the nitrocefin solution and record the change in absorbance over time.

• To measure the inhibitory activity, pre-incubate the β-lactamase with various concentrations of the inhibitor for a set period.

• Initiate the reaction by adding the nitrocefin substrate and monitor the change in absorbance.

• Calculate the initial reaction velocities at different inhibitor concentrations to determine kinetic parameters such as Ki and kinact.

Purification of β-Lactamase by Ion-Exchange Chromatography

This protocol describes a method for purifying β-lactamase enzymes from bacterial cell lysates.

Materials:

• Bacterial cell pellet expressing the desired β-lactamase

• Lysis buffer (e.g., Tris-HCl with lysozyme (B549824) and DNase)

• Ion-exchange chromatography column (e.g., DEAE-Sepharose)

• Equilibration buffer (low salt concentration)

• Elution buffer (high salt concentration gradient)

• Fraction collector

• SDS-PAGE apparatus for purity analysis

Procedure:

• Resuspend the bacterial cell pellet in lysis buffer and disrupt the cells using sonication or a French press.

• Centrifuge the lysate to remove cell debris and collect the supernatant containing the soluble proteins.

• Equilibrate the ion-exchange column with the equilibration buffer.[8]

• Load the supernatant onto the column. Proteins with a net charge opposite to that of the column matrix will bind.

• Wash the column with equilibration buffer to remove unbound proteins.[8]

• Elute the bound proteins using a linear gradient of increasing salt concentration from the elution buffer.[8]

• Collect fractions and assay each fraction for β-lactamase activity using the nitrocefin assay.

• Analyze the fractions with the highest activity by SDS-PAGE to assess purity.

• Pool the pure fractions and dialyze against a storage buffer.

Visualizing the Mechanisms and Workflows

Graphical representations are invaluable for understanding complex biological processes and experimental designs. The following diagrams were generated using the Graphviz DOT language to illustrate key aspects of the piperacillin-β-lactamase inhibitor synergy.

The Synergistic Mechanism of Action

References

• 1. Beyond the FIC index: the extended information from fractional inhibitory concentrations (FICs) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fractional inhibitory concentration (FIC) index – REVIVE [revive.gardp.org]
• 3. researchgate.net [researchgate.net]
• 4. toku-e.com [toku-e.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. nitrocefin.com [nitrocefin.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. conductscience.com [conductscience.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Piperacillin in Animal Models of Bacterial Infection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of piperacillin (B28561), often in combination with the β-lactamase inhibitor tazobactam, in various animal models of bacterial infection. This document is intended to guide researchers in designing and executing preclinical studies to evaluate the efficacy, pharmacokinetics (PK), and pharmacodynamics (PD) of piperacillin.

Introduction to Piperacillin in Preclinical Research

Piperacillin is a broad-spectrum β-lactam antibiotic belonging to the ureidopenicillin class. It is frequently combined with tazobactam, a β-lactamase inhibitor, to extend its activity against β-lactamase-producing bacteria.[1] Animal models are indispensable for studying the in vivo efficacy of piperacillin against various pathogens and for determining its pharmacokinetic and pharmacodynamic properties, which is crucial for optimizing dosing regimens in clinical settings.[2]

Common Animal Models for Piperacillin Studies

Several well-established animal models are employed to investigate the therapeutic potential of piperacillin against localized and systemic bacterial infections.

• Murine Systemic Infection Model: This model is used to assess the efficacy of piperacillin in treating bacteremia and sepsis.[3]

• Murine Thigh Infection Model: This localized infection model is valuable for studying the pharmacodynamics of piperacillin by quantifying the reduction in bacterial load in the muscle tissue.[4]

• Murine Pneumonia Model: This model simulates lower respiratory tract infections to evaluate the effectiveness of piperacillin in treating pneumonia.[4]

• Murine Sepsis Model (Cecal Ligation and Puncture - CLP): The CLP model induces a polymicrobial peritonitis that mimics the complex pathophysiology of human sepsis.[5][6]

• Rat Pharmacokinetic Models: Rats are frequently used to determine the pharmacokinetic parameters of piperacillin, such as clearance, volume of distribution, and elimination half-life.[7]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on piperacillin in animal models.

Table 1: Efficacy of Piperacillin/Tazobactam in Murine Infection Models

Animal Model	Bacterial Strain	Piperacillin/Tazobactam Dosage	Outcome	Reference
Neutropenic Mouse Thigh Infection	Staphylococcus aureus GRP-0057	Not specified	Therapeutic equivalence between generic and innovator products	[4]
Neutropenic Mouse Thigh Infection	Pseudomonas aeruginosa PA01	Not specified	Therapeutic equivalence between generic and innovator products	[4]
Neutropenic Mouse Lung Infection	Klebsiella pneumoniae ATCC 10031	Not specified	Therapeutic equivalence between generic and innovator products	[4]
Neutropenic Mouse Brain Infection	Klebsiella pneumoniae ATCC 10031	Not specified	Therapeutic equivalence between generic and innovator products	[4]
Rat Polymicrobial Peritonitis (CLP)	Polymicrobial	120 mg/kg (piperacillin/tazobactam)	Significant reduction in bacterial growth and lethality	[5]

Table 2: Pharmacokinetic Parameters of Piperacillin in Animal Models

Animal Model	Dosage	Clearance (CL)	Volume of Distribution (Vd)	Elimination Half-life (t½)	Reference
Rat	Not specified	Not specified	Not specified	~10 minutes	[8]
Mouse	Not specified	Not specified	Not specified	~5 minutes	[8]
Rabbit	Not specified	Not specified	Not specified	~15 minutes	[8]
Dog	16.6, 50, and 150 mg/kg (piperacillin/tazobactam)	Dose-dependent	Dose-dependent	~25-35 minutes	[8]
Monkey	Not specified	Not specified	Not specified	~25-35 minutes	[8]
Obese and Lean Rats	120 mg/kg piperacillin	Comparable between obese and lean rats	Comparable between obese and lean rats	Not specified	[9]

Experimental Protocols

Murine Sepsis Model: Cecal Ligation and Puncture (CLP)

This protocol describes the induction of polymicrobial sepsis in mice via CLP to evaluate the efficacy of piperacillin.[5]

Materials:

• Male Wistar rats (or mice, with appropriate adjustments)

• Anesthetic (e.g., isoflurane)

• Surgical instruments (scissors, forceps)

• Suture material

• Piperacillin/tazobactam solution

• Saline solution (control)

• Bacterial culture media

Procedure:

• Anesthetize the animal.

• Make a midline laparotomy incision to expose the cecum.

• Ligate the cecum below the ileocecal valve.

• Puncture the ligated cecum with a needle (e.g., 21-gauge). The size and number of punctures can be adjusted to modulate the severity of sepsis.[10]

• Gently squeeze the cecum to express a small amount of fecal content.

• Return the cecum to the peritoneal cavity and close the abdominal incision in layers.

• Administer fluid resuscitation (e.g., subcutaneous saline).

• At a predetermined time post-surgery (e.g., 2 hours), administer piperacillin/tazobactam or saline control via the desired route (e.g., intraperitoneal, intravenous).

• Monitor animals for signs of sepsis and survival over a set period (e.g., 7 days).

• At the end of the study or at specified time points, collect blood and tissue samples (e.g., peritoneal fluid, spleen, liver) for bacterial load determination and cytokine analysis.

Diagram: Cecal Ligation and Puncture (CLP) Workflow

CLP experimental workflow for inducing sepsis.

In Vivo Pharmacokinetic Study in Rats

This protocol outlines a typical procedure to assess the pharmacokinetics of piperacillin in rats.[7]

Materials:

• Male Sprague-Dawley rats

• Piperacillin solution

• Anesthetic

• Catheters (for cannulation, if applicable)

• Heparinized tubes

• Metabolic cages (for urine collection)

• Centrifuge

• HPLC system with UV or MS detection

Procedure:

• Administer piperacillin to the rats via the desired route (e.g., intravenous bolus, infusion).

• Collect serial blood samples (approximately 100-200 µL) at predetermined time points (e.g., pre-dose, 5, 15, 30, 60, 120, 240, 360 minutes post-dose) from a cannulated artery or via retro-orbital bleeding.

• Collect samples into heparinized tubes and immediately place on ice.

• Centrifuge the blood samples to separate the plasma.

• For urine collection, place rats in metabolic cages to collect urine over a specified period (e.g., 24 hours).

• Store plasma and urine samples at -80°C until analysis.

• Quantify piperacillin concentrations using a validated High-Performance Liquid Chromatography (HPLC) method.

• Analyze plasma concentration-time data using pharmacokinetic modeling software to determine parameters like clearance (CL), volume of distribution (Vd), and elimination half-life (t½).

Diagram: In Vivo Pharmacokinetic Study Workflow

Workflow for an in vivo pharmacokinetic study in rats.

HPLC Method for Piperacillin Quantification in Feces

This protocol provides a method for determining piperacillin concentrations in murine fecal samples using HPLC.[11]

Materials:

• HPLC system

• C18 column

• Mobile phase: 0.1 M phosphate (B84403) buffer (pH 2.7) with 29.8% acetonitrile (B52724) (ACN)

• Piperacillin standard

• Internal standard (e.g., penicillin G)

• Methanol, water, and acetic acid mixture (40:40:1)

• Stainless steel beads

• Vortexer

• Centrifuge

Procedure:

• Weigh the fecal samples.

• Add the methanol, water, and acetic acid mixture to achieve a 1:8 dilution.

• Add the internal standard and stainless steel beads.

• Vortex the sample to homogenize.

• Centrifuge the sample to pellet the solids.

• Collect the supernatant for HPLC analysis.

• Inject the supernatant into the HPLC system.

• Quantify piperacillin concentration based on the peak area relative to the standard curve.

Signaling and Transport Pathways

Piperacillin is primarily eliminated by the kidneys through both glomerular filtration and active tubular secretion via Organic Anion Transporters (OATs).[7] Understanding this pathway is crucial for interpreting pharmacokinetic data, especially in models of renal impairment.

Diagram: Renal Elimination Pathway of Piperacillin

Renal elimination pathway of piperacillin.

Conclusion

The use of piperacillin in animal models of bacterial infection is a cornerstone of preclinical antibiotic research. The protocols and data presented here provide a framework for conducting robust and reproducible studies to evaluate the efficacy and pharmacokinetics of piperacillin. Careful selection of the animal model, bacterial strain, and experimental endpoints is critical for generating data that can be translated to clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. ovid.com [ovid.com]
• 3. Efficacy of piperacillin combined with the Penem beta-lactamase inhibitor BLI-489 in murine models of systemic infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Relevance of various animal models of human infections to establish therapeutic equivalence of a generic product of piperacillin/tazobactam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Efficacy of the bovine antimicrobial peptide indolicidin combined with piperacillin/tazobactam in experimental rat models of polymicrobial peritonitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Murine Model of Polymicrobial Septic Peritonitis Using Cecal Ligation and Puncture (CLP) | Springer Nature Experiments [experiments.springernature.com]
• 7. benchchem.com [benchchem.com]
• 8. Pharmacokinetic study of tazobactam/piperacillin in experimental animals [jstage.jst.go.jp]
• 9. Physiologically Based Modeling of Cefoxitin, Cefazolin, and Piperacillin Pharmacokinetics in Obese and Lean Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Frontiers | Murine Model for Measuring Effects of Humanized-Dosing of Antibiotics on the Gut Microbiome [frontiersin.org]

Application Notes and Protocols for Preparing Piperacillin Stock Solutions in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and essential data for the preparation, storage, and quality control of piperacillin (B28561) stock solutions for in vitro laboratory use. Adherence to these guidelines will help ensure the accuracy and reproducibility of experimental results.

Physicochemical Properties and Solubility Data

Piperacillin is a broad-spectrum β-lactam antibiotic. For laboratory use, it is typically supplied as piperacillin sodium salt, a white to off-white crystalline powder.[1][2] This form is more soluble in aqueous solutions than its parent compound.[3]

Table 1: Solubility of Piperacillin Sodium Salt

Solvent	Solubility	Reference
Water	Freely soluble[1]; 50 mg/mL	[1]
Phosphate Buffered Saline (PBS), pH 7.2	Approx. 3 mg/mL	[4]
Dimethyl Sulfoxide (DMSO)	Approx. 10 mg/mL[4]; 100 mg/mL (requires sonication)[5][6]	[4][5][6]
Ethanol	Approx. 1 mg/mL[4]; Soluble[2][7]	[2][4][7]
Methanol	Soluble	[2][7]
Dimethylformamide (DMF)	Approx. 10 mg/mL	[4]

Note: When using organic solvents like DMSO for stock solutions, ensure the final concentration of the solvent in the experimental medium is insignificant to avoid potential physiological effects.[4]

Stability and Storage Recommendations

Proper storage is critical to maintain the potency of piperacillin solutions. The stability is dependent on the solvent, storage temperature, and concentration.

Table 2: Stability and Storage of Piperacillin

Form	Storage Temperature	Stability	Reference
Crystalline Solid (Piperacillin Sodium Salt)	-20°C	≥ 4 years	[4]
Crystalline Solid (Piperacillin Sodium Salt)	2-8°C	At least 2 years, protect from light	[2]
Aqueous Solution (e.g., in PBS)	Room Temperature (20-25°C)	Not recommended for more than one day	[4]
Reconstituted Solution	Room Temperature (20-25°C)	Up to 24 hours	[8]
Reconstituted Solution	Refrigerated (2-8°C)	Up to 48 hours	[8]
Stock Solution in Solvent	-20°C	1 month	[5][6]
Stock Solution in Solvent	-80°C	6 months	[5]

Important: Do not freeze vials after reconstitution.[8] Aqueous solutions should be prepared fresh for optimal activity. It is not recommended to store aqueous solutions for more than one day.[4]

Experimental Protocol: Preparation of a 10 mg/mL Piperacillin Stock Solution in DMSO

This protocol describes the preparation of a 10 mg/mL stock solution of piperacillin sodium salt in DMSO. This concentration is suitable for further dilution in various experimental setups.

Materials:

• Piperacillin Sodium Salt (powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, conical centrifuge tubes (e.g., 15 mL or 50 mL)

• Calibrated analytical balance

• Vortex mixer

• Sterile, 0.22 µm syringe filter

• Sterile syringes and needles

• Laminar flow hood (recommended for sterile preparations)

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

• Pre-analysis and Weighing:

  • Bring the piperacillin sodium salt container to room temperature before opening to prevent condensation.

  • In a laminar flow hood, accurately weigh the desired amount of piperacillin sodium salt. For a 10 mL final volume of a 10 mg/mL solution, weigh 100 mg.

  • Transfer the powder to a sterile conical tube.

• Dissolution:

  • Add the desired volume of DMSO to the conical tube containing the piperacillin powder. For a 10 mg/mL solution, add 10 mL of DMSO.

  • Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle warming or brief sonication may be required for higher concentrations, but avoid excessive heat.[5][6]

• Sterilization (Optional but Recommended):

  • For applications requiring sterility, filter-sterilize the stock solution using a 0.22 µm syringe filter into a new sterile tube.[9] This is crucial for cell culture and microbiology experiments.

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use, sterile cryovials or microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the antibiotic.

  • Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[5]

Quality Control

To ensure the reliability of your experiments, perform quality control checks on your piperacillin stock solutions.

• Visual Inspection: The solution should be clear and free of particulate matter.[8][10]

• pH Measurement: For aqueous solutions, the pH should be within the range of 5.5 to 7.5.[1][2] A significant deviation may indicate degradation.

• Purity and Concentration Verification (HPLC): For applications requiring high precision, the concentration and purity of the stock solution can be verified using a validated High-Performance Liquid Chromatography (HPLC) method.[11][12][13] This is particularly important for long-term studies or when using a new batch of piperacillin.

Visualized Workflow

The following diagram illustrates the general workflow for preparing a piperacillin stock solution.

Caption: Workflow for Piperacillin Stock Solution Preparation.

References

• 1. toku-e.com [toku-e.com]
• 2. Piperacillin sodium [sorachim.com]
• 3. Piperacillin | 61477-96-1 [chemicalbook.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Piperacillin sodium salt | 59703-84-3 [chemicalbook.com]
• 8. globalrph.com [globalrph.com]
• 9. benchchem.com [benchchem.com]
• 10. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 11. icdst.co.uk [icdst.co.uk]
• 12. applications.emro.who.int [applications.emro.who.int]
• 13. Assessment of the stability of citrate-buffered piperacillin/tazobactam for continuous infusion when stored in two commercially available elastomeric devices for outpatient parenteral antimicrobial chemotherapy: a study compliant with the NHS Yellow Cover Document requirements - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Piperacillin and its Metabolites

Introduction

Piperacillin (B28561) is a broad-spectrum β-lactam antibiotic, belonging to the ureidopenicillin class, that is widely utilized for treating moderate to severe infections caused by a range of Gram-positive and Gram-negative bacteria, including Pseudomonas aeruginosa.[1][2] To counteract the growing issue of bacterial resistance via β-lactamase enzymes, piperacillin is frequently co-administered with a β-lactamase inhibitor, such as tazobactam (B1681243).[2][3][4] Therapeutic Drug Monitoring (TDM) is crucial for optimizing piperacillin dosage to ensure therapeutic efficacy while minimizing toxicity, particularly in critically ill patients.[5]

The metabolism of piperacillin in humans primarily involves the formation of the desethyl metabolite, which can be further conjugated to form a glucuronide.[6] Additionally, like other penicillins, piperacillin can undergo hydrolysis to form the corresponding penicilloic acid, which is antibacterially inactive.[7] High-Performance Liquid Chromatography (HPLC) with UV detection is a robust, reliable, and widely adopted technique for the simultaneous quantification of piperacillin and its associated compounds like tazobactam and key metabolites in both pharmaceutical formulations and biological matrices.[5]

This document provides detailed protocols and compiled data for the HPLC analysis of piperacillin, tazobactam, and its metabolites, intended for researchers, scientists, and professionals in drug development and clinical laboratories.

Data Presentation: Chromatographic Parameters

The following table summarizes various validated HPLC methods for the quantification of piperacillin and the commonly co-administered tazobactam, providing a comparative overview of chromatographic conditions and performance metrics.

Analyte(s)	Matrix	Column	Mobile Phase	Detection λ	Retention Time (min)	Linearity Range (µg/mL)	LOQ (µg/mL)	Citation(s)
Piperacillin & Tazobactam	Pharmaceutical Formulation	C18 (150x4.6mm, 5µm)	KH₂PO₄ buffer (pH 3.5) : Acetonitrile (B52724) (60:40 v/v)	226 nm	PIP: ~2.5, TAZ: ~4.3	PIP: 5-15, TAZ: 10-30	N/A	[3]
Piperacillin & Tazobactam	Injectables	C8 (250x4.6mm, 5µm)	Methanol : Water (55:45 v/v)	215 nm	N/A	PIP: 10-96, TAZ: 1-12	N/A	[1]
Piperacillin & Tazobactam	Human Plasma	C18	Gradient: Acetonitrile & Water with 0.1% TFA	218 nm	TAZ: 9.2, PIP: 19.6	PIP: 0.5-400, TAZ: 1-100	PIP: 0.5, TAZ: 1	[2][8][9]
Piperacillin & Tazobactam	Bulk Drug	C18 (250x4.6mm, 5µm)	Methanol : 0.1% OPA in Water (85:15 v/v)	231 nm	N/A	PIP: 16-80, TAZ: 2-10	PIP: 0.784, TAZ: 0.435	[10]
Piperacillin & Tazobactam	Pharmaceutical Formulation	C18 (250x4.6mm, 5µm)	Methanol : 25mM KH₂PO₄ buffer (pH 6.4) (80:20 v/v)	225 nm	N/A	PIP: 20-80, TAZ: 2.5-10	N/A	[4]
Piperacillin	Human Plasma	C18	Isocratic: Methanol, Water, Buffer, Phosphoric Acid	218 nm	N/A	0.25-400	N/A	[11]

N/A: Not Available in the cited source. PIP: Piperacillin. TAZ: Tazobactam. TFA: Trifluoroacetic Acid. OPA: Orthophosphoric Acid.

Experimental Protocols

Protocol 1: Simultaneous Estimation of Piperacillin and Tazobactam in Pharmaceutical Formulations

This protocol is adapted from validated methods for the quality control analysis of piperacillin/tazobactam in combined dosage forms.[3][4]

1.1. Materials and Reagents

• Piperacillin and Tazobactam reference standards

• Acetonitrile (HPLC Grade)

• Potassium Dihydrogen Orthophosphate (KH₂PO₄)

• Orthophosphoric Acid

• Water (HPLC Grade)

• Piperacillin/Tazobactam for injection (Sample)

1.2. Instrumentation and Chromatographic Conditions

• HPLC System: An isocratic HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).[3]

• Mobile Phase: A mixture of potassium dihydrogen orthophosphate buffer (pH adjusted to 3.5 with orthophosphoric acid) and acetonitrile in a 60:40 v/v ratio.[3]

• Flow Rate: 1.0 mL/min.[3]

• Detection Wavelength: 226 nm.[3]

• Injection Volume: 20 µL.[3]

• Column Temperature: Ambient (20-25°C).[3]

1.3. Preparation of Solutions

• Standard Stock Solution: Accurately weigh and dissolve 10 mg of piperacillin and 20 mg of tazobactam in the mobile phase and dilute to 100 mL to prepare a standard stock solution.[3]

• Calibration Standards: Prepare a series of working standard solutions by further diluting the stock solution with the mobile phase to achieve concentrations within the linear range (e.g., 5-15 µg/mL for piperacillin).[3]

• Sample Solution: Reconstitute the contents of a piperacillin/tazobactam vial as per manufacturer instructions. Further dilute a known volume with the mobile phase to bring the concentration within the calibrated range.

1.4. Analysis Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the blank (mobile phase), followed by the calibration standards.

• Construct a calibration curve by plotting the peak area against the concentration for each analyte.

• Inject the sample solutions.

• Determine the concentration of piperacillin and tazobactam in the samples by interpolating their peak areas on the respective calibration curves.[5]

Protocol 2: Quantification of Piperacillin and Metabolites in Human Plasma

This protocol is designed for TDM and pharmacokinetic studies, employing a protein precipitation method for sample clean-up.[2][8][9][11]

2.1. Materials and Reagents

• Piperacillin reference standard

• Acetonitrile (HPLC Grade)

• Trifluoroacetic Acid (TFA)

• Water (HPLC Grade)

• Blank Human Plasma

2.2. Instrumentation and Chromatographic Conditions

• HPLC System: A gradient HPLC system with a UV-Vis or Diode Array Detector.

• Column: C18 reverse-phase column.

• Mobile Phase A: 0.1% TFA in a mixture of 90% acetonitrile and 10% water.[2]

• Mobile Phase B: 0.1% TFA in a mixture of 3% acetonitrile and 97% water.[2]

• Flow Rate: 0.8 mL/min.[2][8][9]

• Detection Wavelength: 218 nm.[2][8][9]

• Injection Volume: 20-50 µL.

• Gradient Program: A linear gradient should be optimized to ensure separation of tazobactam, piperacillin, and potential metabolites.

2.3. Preparation of Solutions

• Standard Stock Solution: Prepare a 1 mg/mL stock solution of piperacillin in mobile phase or a suitable solvent.[11]

• Calibration Standards: Prepare calibration standards by spiking blank human plasma with the stock solution to achieve final concentrations across the desired range (e.g., 0.5-400 µg/mL).[2][8]

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner.

2.4. Sample Preparation Procedure

• To 0.3 mL of plasma sample (or standard/QC), add acetonitrile (e.g., in a 1:3 plasma-to-acetonitrile ratio) to precipitate proteins.[2][11]

• Vortex the mixture thoroughly for at least 1 minute.

• Centrifuge the tubes at high speed (e.g., 10,000-12,000 rpm) for 10 minutes to pellet the precipitated proteins.[5][11]

• Carefully transfer the clear supernatant to a new tube.[5]

• Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitute the residue in a known volume (e.g., 300 µL) of the mobile phase mixture.[2][11]

• Filter the resulting solution through a 0.22 µm syringe filter before injection.

2.5. Analysis Procedure

• Equilibrate the HPLC system with the initial mobile phase composition.

• Inject the prepared samples, standards, and QCs.

• Process the chromatograms to determine peak areas and calculate concentrations using the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for HPLC quantification of piperacillin.

Caption: Primary metabolic pathways of piperacillin in humans.

References

• 1. applications.emro.who.int [applications.emro.who.int]
• 2. Simple HPLC-UV Method for Piperacillin/Tazobactam Assay in Human Plasma | MDPI [mdpi.com]
• 3. ijpsm.com [ijpsm.com]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. benchchem.com [benchchem.com]
• 6. In vitro and in vivo determination of piperacillin metabolism in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 8. researchgate.net [researchgate.net]
• 9. Simple HPLC-UV Method for Piperacillin/Tazobactam Assay in Human Plasma | CoLab [colab.ws]
• 10. jchr.org [jchr.org]
• 11. akjournals.com [akjournals.com]

Application Notes and Protocols for Piperacillin-Tazobactam in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperacillin-tazobactam (B1260346) is a combination antibiotic composed of the extended-spectrum penicillin, piperacillin (B28561), and the β-lactamase inhibitor, tazobactam. This combination is effective against a wide range of Gram-positive and Gram-negative bacteria, including many β-lactamase-producing strains that are resistant to piperacillin alone. In cell culture, piperacillin-tazobactam can be a valuable tool for treating bacterial contamination. However, its application requires careful consideration of its potential effects on mammalian cells. These application notes provide detailed protocols and data for the use of piperacillin-tazobactam in eliminating bacterial contamination from cell cultures, as well as information on its cytotoxic effects and the underlying signaling pathways.

Piperacillin works by inhibiting the synthesis of the bacterial cell wall, leading to cell lysis.[1] Tazobactam, on its own, has minimal antibacterial activity but irreversibly inhibits many bacterial β-lactamases, thereby protecting piperacillin from enzymatic degradation.[2]

Data Presentation

Table 1: Recommended Concentrations of Piperacillin-Tazobactam for Treating Bacterial Contamination in Cell Culture

Cell Line	Contaminant Type	Piperacillin-Tazobactam Concentration	Efficacy	Cytotoxicity/Effects on Cell Growth	Reference
Vero	"Black dots"	112.5 µg/mL (from a stock of 1000 mg piperacillin and 125 mg tazobactam)	Effectively cleared contamination within 96 hours. Contamination reappeared after antibiotic withdrawal.	No significant impact on cell growth kinetics was observed.	[1]
SH-SY5Y (human neuroblastoma)	Not applicable (cytotoxicity study)	Clinically relevant doses	Induced apoptosis, mitochondrial dysfunction, and oxidative stress.	[2]
Human primary neuron cells	Not applicable (cytotoxicity study)	Clinically relevant doses	Induced apoptosis, mitochondrial dysfunction, and oxidative stress.	[2]
HK-2 (human kidney)	Not applicable (cytotoxicity study)	0.045 mg/mL (45 µg/mL) for 3 days	Induced mitochondrial membrane potential loss.	[3][4]

Table 2: Summary of Cytotoxic Effects of Piperacillin-Tazobactam on Mammalian Cells

Cell Type	Observed Effects	Key Molecular Changes	Reference
Neuron cells (SH-SY5Y and primary)	Apoptosis, mitochondrial dysfunction, oxidative stress	Increased cleaved caspase-3, decreased Mcl-1 and Bcl-2, reduced mitochondrial respiration and membrane potential, increased mitochondrial superoxide (B77818) and ROS.	[2]
Kidney tubular cells (in vivo and in vitro - HK-2)	Direct nephrotoxicity, oxidative stress, mitochondrial damage, apoptosis	Increased oxidative stress markers (8-OHdG, SOD), mitochondrial damage, increased Bax/Bcl-2 ratio, loss of mitochondrial membrane potential.	[3][4]

Experimental Protocols

Protocol 1: Elimination of Bacterial Contamination in Adherent Cell Cultures

This protocol is based on the methodology used to eliminate "black dot" contamination in Vero cells.[1]

Materials:

• Contaminated adherent cell culture

• Complete cell culture medium

• Piperacillin-tazobactam (sterile, injectable formulation or powder)

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA solution

• Hemocytometer or automated cell counter

• Incubator (37°C, 5% CO2)

Procedure:

• Preparation of Piperacillin-Tazobactam Stock Solution:

  • Reconstitute piperacillin-tazobactam powder in sterile water or saline to a convenient stock concentration (e.g., 11.25 mg/mL, which is 100x the working concentration used in the reference study).

  • Filter-sterilize the stock solution through a 0.22 µm syringe filter.

  • Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

• Treatment of Contaminated Cells:

  • Aspirate the contaminated medium from the cell culture vessel.

  • Gently wash the cell monolayer twice with sterile PBS to remove loose bacteria and debris.

  • Add fresh, pre-warmed complete cell culture medium containing the desired concentration of piperacillin-tazobactam. A starting concentration of 112.5 µg/mL can be used as a reference.[1]

  • Incubate the cells under standard conditions (37°C, 5% CO2).

• Monitoring and Maintenance:

  • Observe the cells daily under a microscope for signs of reduced contamination and any morphological changes indicative of cytotoxicity.

  • Change the medium with freshly prepared piperacillin-tazobactam-containing medium every 2-3 days.

  • Continue the treatment for a minimum of 3 passages or until the contamination is no longer visible.

• Post-Treatment Monitoring:

  • After the treatment period, culture the cells in antibiotic-free medium for at least 2-4 weeks to ensure the contamination does not reappear.[1]

  • It is recommended to perform a sterility test by inoculating a sample of the cell culture supernatant into a nutrient broth and incubating at 37°C to confirm the absence of bacterial growth.

Protocol 2: Assessment of Piperacillin-Tazobactam Cytotoxicity

It is crucial to determine the cytotoxic effects of piperacillin-tazobactam on the specific cell line being treated.

Materials:

• Healthy, uncontaminated mammalian cell line of interest

• Complete cell culture medium

• Piperacillin-tazobactam stock solution

• 96-well cell culture plates

• MTS, MTT, or similar cell viability assay reagent

• Plate reader

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of assay (e.g., 5,000-10,000 cells/well).

  • Incubate for 24 hours to allow for cell attachment.

• Treatment:

  • Prepare a serial dilution of piperacillin-tazobactam in complete cell culture medium. It is advisable to test a range of concentrations above and below the intended treatment concentration (e.g., from 10 µg/mL to 500 µg/mL).

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the antibiotic. Include a vehicle control (medium without antibiotic).

  • Incubate for the desired treatment duration (e.g., 24, 48, 72 hours).

• Cell Viability Assay (MTS/MTT):

  • At the end of the incubation period, add the cell viability reagent (e.g., 20 µL of MTS reagent per 100 µL of medium) to each well.

  • Incubate for 1-4 hours at 37°C, or as per the manufacturer's instructions.

  • Measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the antibiotic concentration to determine the IC50 (the concentration at which 50% of cell growth is inhibited).

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for eliminating bacterial contamination in cell culture.

Caption: Signaling pathway of piperacillin-tazobactam induced cytotoxicity.

References

• 1. mdpi.com [mdpi.com]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. researchgate.net [researchgate.net]
• 4. Mechanisms of Piperacillin/Tazobactam Nephrotoxicity: Piperacillin/Tazobactam-Induced Direct Tubular Damage in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Pharmacokinetics and Pharmacodynamics of Piperacillin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the preclinical assessment of piperacillin (B28561), a broad-spectrum β-lactam antibiotic. The following sections outline its mechanism of action, pharmacokinetic and pharmacodynamic profiles in various animal models, and standardized protocols for key preclinical experiments.

Mechanism of Action

Piperacillin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall. It specifically targets and binds to penicillin-binding proteins (PBPs), which are enzymes essential for the final steps of peptidoglycan synthesis. This disruption of cell wall integrity leads to cell lysis and death of susceptible bacteria.

Figure 1: Simplified signaling pathway of Piperacillin's mechanism of action.

Pharmacokinetics in Preclinical Models

The pharmacokinetic profile of piperacillin has been characterized in several animal models. The primary route of elimination is through the kidneys, involving both glomerular filtration and active tubular secretion. The following tables summarize key pharmacokinetic parameters observed in preclinical studies.

Table 1: Pharmacokinetic Parameters of Piperacillin in Rats

Parameter	Value	Route of Administration	Dosage	Reference
Half-life (t½)	~30 minutes	Intravenous	100 mg/kg	[1]
Clearance (CL)	Data not specified	Intravenous	100 mg/kg	[1]
Volume of Distribution (Vd)	Data not specified	Intravenous	100 mg/kg	[1]

Table 2: Pharmacokinetic Parameters of Piperacillin in Rabbits

Parameter	Value	Route of Administration	Dosage	Reference
Half-life (t½)	Prolonged 1.4 times with co-administration of cefoperazone (B1668861)	Intravenous	20 mg/kg	[2]

Table 3: Pharmacokinetic Parameters of Piperacillin in Dogs

Parameter	Value	Route of Administration	Dosage	Reference
Total Body Clearance (CL)	0.25 ± 0.03 L/h/kg	Intravenous	50 mg/kg (piperacillin-tazobactam)	[3]
Volume of Distribution (Vd)	0.23 ± 0.04 L/kg	Intravenous	50 mg/kg (piperacillin-tazobactam)	[3]
Protein Binding	18.1%	Not Applicable	Not Applicable	[3]

Pharmacodynamics in Preclinical Models

The primary pharmacodynamic (PD) index for piperacillin, like other β-lactam antibiotics, is the percentage of the dosing interval during which the free drug concentration remains above the minimum inhibitory concentration (%fT>MIC) of the target pathogen. A target of 50% fT>MIC is often associated with near-maximal bactericidal activity in murine infection models[4].

Table 4: In Vivo Efficacy of Piperacillin in a Murine Systemic Infection Model

Pathogen	Piperacillin ED₅₀ (mg/kg)	Piperacillin-BLI-489 (8:1) ED₅₀ (mg/kg)	Reference
Class A β-lactamase-producing E. coli	103	Significantly reduced
Class C β-lactamase-producing Enterobacter cloacae	>1,121	Significantly reduced
Class D β-lactamase-producing Acinetobacter baumannii	>1,121	Significantly reduced

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in a Rat Model

This protocol outlines a typical procedure to assess the pharmacokinetics of piperacillin in rats[1].

Figure 2: Experimental workflow for an in vivo pharmacokinetic study in rats.

Materials:

• Male Wistar rats (200-250g)

• Piperacillin sodium

• Sterile 0.9% saline

• Anesthetic agent (e.g., isoflurane)

• Cannulation supplies (for jugular or tail vein)

• Heparinized blood collection tubes

• Centrifuge

• -80°C freezer

Procedure:

• Animal Acclimation: House rats under standard laboratory conditions with free access to food and water for at least one week prior to the experiment.

• Drug Preparation: Dissolve piperacillin in sterile 0.9% saline to the desired concentration for intravenous administration (e.g., for a 100 mg/kg dose).

• Anesthesia and Cannulation: Anesthetize the rats. For serial blood sampling, cannulate the jugular or tail vein for drug administration and the carotid artery or contralateral vein for blood collection.

• Drug Administration: Administer a single intravenous bolus of the prepared piperacillin solution.

• Blood Sampling: Collect blood samples (~100-200 µL) at predetermined time points (e.g., pre-dose, 5, 15, 30, 60, 120, 240, and 360 minutes post-dose) into heparinized tubes[1].

• Plasma Separation: Centrifuge the blood samples to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Pharmacokinetic Analysis: Analyze the plasma samples for piperacillin concentration using a validated HPLC method (see Protocol 4). Use pharmacokinetic software (e.g., WinNonlin) to determine key parameters such as clearance (CL), volume of distribution (Vd), and elimination half-life (t½).

Protocol 2: Neutropenic Murine Thigh Infection Model

This model is a standard for evaluating the in vivo efficacy of antimicrobial agents against localized soft tissue infections[5][6].

Figure 3: Experimental workflow for the neutropenic murine thigh infection model.

Materials:

• Female mice (e.g., CD-1 strain, 20-25g)

• Cyclophosphamide (B585)

• Bacterial strain of interest

• Growth medium (e.g., Tryptic Soy Broth)

• Piperacillin sodium

• Sterile saline

• Homogenizer

• Agar (B569324) plates

Procedure:

• Induction of Neutropenia: Render mice neutropenic by administering cyclophosphamide intraperitoneally on days -4 and -1 relative to infection[5].

• Inoculum Preparation: Grow the bacterial strain to the mid-logarithmic phase, wash, and resuspend in sterile saline to the desired concentration (e.g., 10⁶ CFU/mL).

• Infection: At time 0, inject 0.1 mL of the bacterial inoculum into the thigh muscle of each mouse.

• Treatment: Initiate piperacillin treatment at a specified time post-infection (e.g., 2 hours). Administer various doses and dosing schedules subcutaneously or intravenously.

• Euthanasia and Tissue Collection: At a predetermined time point (e.g., 24 hours post-treatment initiation), euthanize the mice.

• Bacterial Load Determination: Aseptically remove the entire thigh muscle, homogenize it in sterile saline, and perform serial dilutions. Plate the dilutions onto appropriate agar plates to determine the number of colony-forming units (CFU) per thigh.

• Pharmacodynamic Analysis: Correlate the administered piperacillin doses with the reduction in bacterial load to determine efficacy parameters such as the static dose and the dose required for a 1-log₁₀ or 2-log₁₀ reduction in CFU.

Protocol 3: Rat Intra-abdominal Sepsis Model

This model simulates polymicrobial intra-abdominal infections, which are clinically relevant for evaluating antibiotics with broad-spectrum activity[7].

Figure 4: Experimental workflow for the rat intra-abdominal sepsis model.

Materials:

• Sprague-Dawley rats

• Specialized diet (e.g., ground beef)

• Gelatin capsules

• Surgical instruments

• Anesthetic agent

• Piperacillin sodium

Procedure:

• Dietary Modification: To better mimic the human gut flora, feed the rats a specialized diet, such as lean ground beef, for two weeks prior to the procedure[7].

• Inoculum Preparation: Prepare a standardized inoculum from the cecal contents of donor rats. This can be encapsulated in gelatin capsules.

• Surgical Procedure: Anesthetize the rats and perform a laparotomy. Implant the fecal-containing gelatin capsule into the peritoneal cavity.

• Treatment: Initiate treatment with piperacillin at a specified time post-implantation. Administer the antibiotic via a clinically relevant route (e.g., subcutaneous or intravenous).

• Monitoring and Endpoints: Monitor the animals for signs of sepsis and mortality over a defined period (e.g., 7-14 days). At the end of the study, euthanize the surviving animals and perform a necropsy to assess for the presence and size of intra-abdominal abscesses.

• Efficacy Assessment: The primary endpoints are typically survival rate and the prevention of abscess formation.

Protocol 4: Quantification of Piperacillin in Animal Plasma by HPLC

This protocol provides a general framework for the determination of piperacillin concentrations in plasma samples using High-Performance Liquid Chromatography (HPLC) with UV detection[8][9].

Figure 5: General workflow for the quantification of piperacillin in plasma by HPLC.

Materials and Equipment:

• HPLC system with a UV detector

• C18 analytical column

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA) or other suitable buffer components

• Piperacillin analytical standard

• Vortex mixer

• Microcentrifuge

Procedure:

• Standard Curve Preparation: Prepare a series of standard solutions of piperacillin in blank animal plasma at known concentrations.

• Sample Preparation:

  • Thaw the unknown plasma samples and the standard curve samples on ice.

  • To a small volume of plasma (e.g., 100 µL), add a protein precipitating agent like acetonitrile (e.g., 200 µL).

  • Vortex the mixture thoroughly.

  • Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to an HPLC vial.

• HPLC Analysis:

  • Set up the HPLC system with a C18 column and a mobile phase suitable for piperacillin separation (e.g., a gradient of acetonitrile and water with 0.1% TFA).

  • Set the UV detector to an appropriate wavelength for piperacillin detection (e.g., 218 nm)[9].

  • Inject the prepared standards and samples onto the column.

• Data Analysis:

  • Integrate the peak areas corresponding to piperacillin in the chromatograms.

  • Generate a standard curve by plotting the peak area versus the concentration of the piperacillin standards.

  • Determine the concentration of piperacillin in the unknown samples by interpolating their peak areas from the standard curve.

References

• 1. benchchem.com [benchchem.com]
• 2. Pharmacokinetic studies on the concomitant administration of piperacillin and cefazolin, and piperacillin and cefoperazone in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Suitability of Piperacillin–Tazobactam for Treating Dogs Infected with Extended-Spectrum β-Lactamase-Producing Enterobacterales: Pharmacokinetic and Pharmacodynamic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Population Pharmacokinetics of Piperacillin at Two Dose Levels: Influence of Nonlinear Pharmacokinetics on the Pharmacodynamic Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neutropenic thigh mouse model – REVIVE [revive.gardp.org]
• 6. criver.com [criver.com]
• 7. Efficacy of piperacillin/tazobactam in the treatment of experimental intra-abdominal infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cyberleninka.ru [cyberleninka.ru]
• 9. Simple HPLC-UV Method for Piperacillin/Tazobactam Assay in Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Use of Piperacillin in Neutropenic Mouse Infection Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

The neutropenic mouse model is a cornerstone in the preclinical evaluation of antimicrobial agents, providing a standardized in vivo system to assess antibiotic efficacy in an immunocompromised host.[1][2][3] This model is particularly relevant for studying infections in patients with neutropenia, a common and serious complication of cancer chemotherapy.[4][5] Piperacillin (B28561), a broad-spectrum β-lactam antibiotic, is frequently evaluated in these models, often in combination with β-lactamase inhibitors like tazobactam, to determine its activity against a range of bacterial pathogens, particularly Gram-negative bacteria such as Pseudomonas aeruginosa and Enterobacteriaceae.[6][7][8][9]

These application notes provide detailed protocols for establishing neutropenic mouse infection models and methodologies for evaluating the efficacy of piperacillin. The included data and workflows are synthesized from various studies to offer a comprehensive guide for researchers.

Key Experimental Protocols

Induction of Neutropenia in Mice

A reliable and reproducible method to induce neutropenia is critical for these studies. The most common approach involves the administration of cyclophosphamide (B585).[1][2][10]

Materials:

• Cyclophosphamide (CPM)

• Sterile saline for injection

• Syringes and needles for intraperitoneal (IP) injection

• 7- to 8-week-old female outbred mice (e.g., CD-1 or ICR)[2][11]

Protocol:

• Prepare a sterile solution of cyclophosphamide in saline at the desired concentration.

• Administer cyclophosphamide via intraperitoneal injection. A commonly used regimen consists of two doses:

  • Day -4 (relative to infection): 150 mg/kg of cyclophosphamide.[2][11]

  • Day -1 (relative to infection): 100 mg/kg of cyclophosphamide.[2][11]

• This regimen typically induces profound neutropenia (≤10 neutrophils/mm³) by day 4, which persists for several days.[10]

• Confirmation of neutropenia can be performed by obtaining blood samples from a satellite group of mice and performing a complete blood count (CBC).

Neutropenic Mouse Thigh Infection Model

The thigh infection model is a well-established method for studying localized soft tissue infections and assessing antimicrobial efficacy.[1][2]

Materials:

• Bacterial strain of interest (e.g., Pseudomonas aeruginosa, Escherichia coli, Staphylococcus aureus)

• Bacterial growth medium (e.g., Tryptic Soy Broth)

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

• Syringes and needles for intramuscular (IM) injection

• Anesthetic (e.g., isoflurane)

Protocol:

• Prepare a log-phase inoculum of the desired bacterial strain. Grow the bacteria in an appropriate broth medium to the mid-logarithmic phase.

• Harvest the bacterial cells by centrifugation and wash them with sterile saline or PBS.

• Resuspend the bacterial pellet in saline to achieve a specific concentration, typically determined by spectrophotometry and confirmed by viable plate counts. The inoculum is usually prepared to deliver a final concentration of 10⁴–10⁷ colony-forming units (CFU) per thigh in a volume of 0.1 mL.[10]

• Anesthetize the neutropenic mice.

• Inject 0.1 mL of the bacterial suspension directly into the thigh muscle of one or both hind limbs.[7]

• Allow the infection to establish for a set period, typically 2 hours, before initiating antibiotic treatment.[7]

Piperacillin Administration and Efficacy Assessment

Materials:

• Piperacillin (or piperacillin-tazobactam)

• Sterile vehicle for reconstitution (e.g., sterile water for injection, saline)

• Syringes and needles for subcutaneous (SC) or intravenous (IV) administration

• Tissue homogenizer

• Agar (B569324) plates for bacterial enumeration

Protocol:

• Reconstitute piperacillin to the desired stock concentration according to the manufacturer's instructions. Further dilute with sterile saline to achieve the final dosing concentrations.

• Two hours post-infection, begin administration of piperacillin. The route of administration is typically subcutaneous.[7]

• Dosing regimens can vary widely depending on the experimental goals. Common approaches include single-dose, multiple-dose, or dose-fractionation studies to determine pharmacokinetic/pharmacodynamic (PK/PD) parameters.[6][7] Doses can range from approximately 200 to over 4000 mg/kg/day.[7]

• At a predetermined time point (e.g., 24 hours after the start of treatment), euthanize the mice.[7]

• Aseptically excise the infected thigh muscles.

• Homogenize the tissue in a known volume of sterile saline or PBS.

• Perform serial dilutions of the tissue homogenate and plate onto appropriate agar medium to determine the number of viable bacteria (CFU) per thigh.[7]

• Efficacy is typically determined by comparing the bacterial load in the thighs of treated mice to that of untreated control mice. A static dose is the dose that results in no net change in bacterial numbers over the treatment period, while 1-log or 2-log kill doses refer to the doses required to reduce the bacterial burden by 10-fold or 100-fold, respectively.[7]

Data Presentation

The following tables summarize quantitative data from studies evaluating piperacillin in neutropenic mouse infection models.

Table 1: Efficacy of Piperacillin/IID572 against Various Bacterial Strains [7]

Bacterial Strain	β-Lactamase Produced	Piperacillin/IID572 Static Dose (mg/kg/day)
E. coli (expressing ESBL)	Class A	195 - 4612
K. pneumoniae (expressing KPC)	Class A	195 - 4612
E. cloacae (expressing CMY-2)	Class C	195 - 4612
K. pneumoniae (expressing OXA-48)	Class D	195 - 4612
S. aureus (MSSA)	-	195 - 4612

Table 2: Pharmacodynamic Parameters of Piperacillin against P. aeruginosa [6]

Parameter	Description	Value
k_app	Bacterial growth rate constant	0.02345 min⁻¹
k'_kill	Bacterial killing rate constant	0.02623 min⁻¹
K_m	Michaelis-Menten saturation constant	0.05467 µg/mL

Table 3: Efficacy of Piperacillin in Combination with BLI-489 or Tazobactam [8][12]

Pathogen	β-Lactamase Class	Treatment	ED₅₀ (mg/kg)
E. cloacae	Class C (AmpC)	Piperacillin alone	285
Piperacillin-BLI-489	38
Piperacillin-tazobactam	71
S. enterica serovar Typhimurium	Class A (CTX-M-5)	Piperacillin-BLI-489	45
Piperacillin-tazobactam	152

Visualizations

Caption: Experimental workflow for evaluating piperacillin efficacy.

Caption: Mechanism of action of piperacillin.

References

• 1. Neutropenic thigh mouse model – REVIVE [revive.gardp.org]
• 2. imquestbio.com [imquestbio.com]
• 3. Neutropenic Rat Thigh Infection Model for Evaluation of the Pharmacokinetics/Pharmacodynamics of Anti-Infectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Virulence of Pseudomonas aeruginosa in a Murine Model of Gastrointestinal Colonization and Dissemination in Neutropenia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Microbial pharmacodynamics of piperacillin in neutropenic mice of systematic infection due to Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy of piperacillin in combination with novel β-lactamase inhibitor IID572 against β-lactamase-producing strains of Enterobacteriaceae and Staphylococcus aureus in murine neutropenic thigh infection models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Efficacy of piperacillin combined with the Penem beta-lactamase inhibitor BLI-489 in murine models of systemic infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neutropenia induced in outbred mice by a simplified low-dose cyclophosphamide regimen: characterization and applicability to diverse experimental models of infectious diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Efficacy of Piperacillin Combined with the Penem β-Lactamase Inhibitor BLI-489 in Murine Models of Systemic Infection - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Piperacillin Stability and Storage in Research Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperacillin (B28561) is a broad-spectrum β-lactam antibiotic widely employed in research to study bacterial pathogenesis, antimicrobial resistance, and drug efficacy. The integrity of experimental outcomes relies heavily on the stability and proper storage of piperacillin solutions. Degradation of piperacillin can lead to a loss of potency and the formation of confounding byproducts, ultimately affecting the reproducibility and validity of research findings. These application notes provide a comprehensive guide to the stability of piperacillin under various conditions relevant to laboratory research, along with detailed protocols for its storage, handling, and stability assessment.

Physicochemical Properties and Degradation Pathway

Piperacillin is susceptible to degradation, primarily through the hydrolysis of its β-lactam ring, a reaction influenced by factors such as pH, temperature, and the presence of certain ions. The initial hydrolysis product is the inactive piperacillin penicilloic acid. This intermediate can then react with an intact piperacillin molecule to form a dimeric impurity, which has been associated with the formation of insoluble particulates in solution. Understanding this degradation pathway is crucial for designing stable formulations and interpreting stability data.

Piperacillin Degradation Pathway

Caption: Primary degradation pathway of piperacillin via hydrolysis and subsequent dimerization.

Piperacillin Stability Data

The stability of piperacillin is highly dependent on the storage temperature, the solvent or medium used for reconstitution and dilution, its concentration, and the container material. The following tables summarize quantitative stability data from various studies, focusing on conditions relevant to research applications. Stability is generally defined as the retention of more than 90% of the initial concentration.

Table 1: Stability of Piperacillin Powder for Reconstitution

Storage Condition	Shelf Life/Recommendation
20°C to 25°C (68°F to 77°F)[1][2]	Store unopened vials at controlled room temperature.[1][2]
Avoid	Strong oxidizers and strong bases.[1][2]

Table 2: Stability of Reconstituted and Diluted Piperacillin/Tazobactam (B1681243) Solutions

Diluent	Concentration (Piperacillin)	Storage Temperature	Container/Device	Duration of Stability (>90% remaining)
0.9% Sodium Chloride	45 mg/mL	7°C	PVC Bag	Up to 5 days[3][4]
0.9% Sodium Chloride	45 mg/mL	7°C	Non-PVC Bag	17 days[3][4]
0.9% Sodium Chloride	45 mg/mL	25°C	PVC & Non-PVC Bags	3-4 days[3][4]
0.9% Sodium Chloride	125 mg/mL	20-25°C	Polypropylene Syringe	48 hours[5]
5% Dextrose in Water (D5W)	4 g / 120 mL	4°C	PVC Bag	Up to 35 days (after 3 months frozen at -20°C and microwave thawing)[6]
5% Dextrose in Water (D5W)	Not specified	5°C	Plastic Bag	28 days[7]
5% Dextrose in Water (D5W)	Not specified	25°C	Plastic Bag	2 days[7]
5% Dextrose in Water (D5W)	125 mg/mL	20-25°C	Polypropylene Syringe	48 hours[5]
0.3% Citrate (B86180) Buffered Saline (pH 7.0)	25 mg/mL & 90 mg/mL	2-8°C	Elastomeric Pump Devices	Up to 13 days
0.3% Citrate Buffered Saline (pH 7.0)	25 mg/mL & 90 mg/mL	32°C (Simulated use)	Elastomeric Pump Devices	Stable for an additional 24 hours after 13 days at 2-8°C

Table 3: Stability in Research-Specific Media and Conditions

Media/Solvent	Storage Temperature	Duration of Stability/Observation	Notes
Sterile Water (Stock)	-80°C	Biological activity retained for at least 6 months.	Recommended for long-term storage of stock solutions for antimicrobial susceptibility testing (e.g., in Mueller-Hinton Broth).
Aqueous Solution	37°C	Significant degradation can occur. Piperacillin is less stable than tazobactam at this temperature.[5]	Caution is advised for experiments requiring prolonged incubation (e.g., >8-12 hours) at 37°C. Prepare solutions fresh or replenish as needed.
Cell Culture Media (e.g., DMEM, RPMI-1640)	37°C	Data not specifically available. Degradation is expected to be similar to or faster than in simple aqueous solutions due to the complex composition (salts, amino acids, bicarbonate).	For cell culture experiments, prepare piperacillin solutions fresh immediately before use. For multi-day experiments, consider replacing the medium with fresh piperacillin daily.
Mueller-Hinton Broth (MHB)	37°C	Assumed stable for the duration of standard microdilution assays (16-24 hours) when prepared from freshly made or properly frozen stock solutions.	The use of stock solutions frozen at -80°C ensures the stability of the antibiotic's biological activity for susceptibility testing.

Experimental Protocols

Protocol 1: Preparation and Storage of Piperacillin Stock Solutions for Research

This protocol outlines the procedure for preparing a high-concentration stock solution of piperacillin for general laboratory use.

• Materials:

  • Piperacillin sodium powder (USP grade or equivalent)

  • Sterile, nuclease-free water or phosphate-buffered saline (PBS)

  • Sterile conical tubes or vials (e.g., 1.5 mL, 15 mL, 50 mL)

  • Calibrated balance, sterile spatulas, and weighing paper/boats

  • Sterile 0.22 µm syringe filters

• Procedure:

  • Under aseptic conditions (e.g., in a laminar flow hood), weigh the desired amount of piperacillin sodium powder.

  • Reconstitute the powder with a small volume of sterile water or PBS to create a concentrated initial solution. Ensure complete dissolution by gentle vortexing or swirling.

  • Bring the solution to the final desired volume and concentration (e.g., 50-100 mg/mL).

  • Sterile-filter the stock solution using a 0.22 µm syringe filter into a sterile container.

  • Aliquot the stock solution into smaller, single-use volumes in sterile tubes to avoid repeated freeze-thaw cycles.

  • Storage:

    • Short-term (up to 48 hours): Store aliquots at 2-8°C.

    • Long-term (up to 6 months): Store aliquots at -80°C. Avoid storage at -20°C for extended periods as it may not be sufficient to prevent degradation.

Protocol 2: Stability Testing of Piperacillin using a Stability-Indicating HPLC Method

This protocol provides a general framework for assessing the chemical stability of piperacillin in a specific solution, based on ICH guidelines.

Caption: General workflow for a piperacillin stability study using HPLC.

• Methodology:

  • Solution Preparation: Prepare the piperacillin solution in the desired medium (e.g., cell culture medium, buffer) at the target concentration. Prepare a sufficient volume to allow for sampling at all time points.

  • Storage: Store the solution under the intended experimental conditions (e.g., in an incubator at 37°C, on a lab bench at 25°C, or in a refrigerator at 4°C). Protect from light if necessary.

  • Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 12, 24, 48 hours), withdraw an aliquot of the solution. The "Time 0" sample represents 100% concentration.

  • Sample Treatment: Immediately after withdrawal, samples may need to be diluted with the mobile phase and/or stored at a lower temperature (e.g., 4°C or -80°C) to halt further degradation prior to analysis.

  • HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method. A typical method would involve:

    • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

    • Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate (B84403) buffer or 0.1% orthophosphoric acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

    • Flow Rate: Typically 1.0 - 1.5 mL/min.

    • Detection: UV detection at a wavelength where piperacillin has significant absorbance, commonly around 210-230 nm.

    • Validation: The method must be validated for specificity to ensure that degradation products do not co-elute with the parent piperacillin peak.[5] This is often confirmed through forced degradation studies.

• Data Analysis:

  • Record the peak area of the piperacillin peak from the chromatogram for each time point.

  • Calculate the percentage of the initial piperacillin concentration remaining at each time point using the formula: % Remaining = (Peak Area at time 't' / Peak Area at time 0) * 100

  • The stability is determined by the time it takes for the concentration to drop below a set threshold, typically 90% of the initial concentration.

Recommendations for Researchers

• Powder Storage: Store piperacillin powder at controlled room temperature (20-25°C) and protect it from moisture.[1][2]

• Stock Solutions: For consistent results, prepare concentrated stock solutions in sterile water, aliquot them, and store them at -80°C for long-term use (up to 6 months). Avoid repeated freeze-thaw cycles.

• Working Solutions: Prepare working solutions fresh from stock immediately before each experiment, especially for procedures involving incubation at 37°C.

• Cell Culture and Microbiology: For experiments lasting longer than 8-12 hours at 37°C, be aware of potential piperacillin degradation. If constant antibiotic pressure is critical, consider replenishing the medium with freshly prepared piperacillin at regular intervals.

• pH Considerations: Piperacillin stability is pH-dependent. The use of buffered solutions, such as citrate buffer at pH 7.0, has been shown to enhance stability compared to unbuffered saline. Be mindful of the pH of your experimental medium.

• Visual Inspection: Always visually inspect solutions for particulate matter or color change before use, as this can be an indicator of significant degradation.

By adhering to these storage conditions and protocols, researchers can ensure the chemical integrity and biological activity of piperacillin, leading to more reliable and reproducible experimental results.

References

• 1. Preanalytical Stability of Piperacillin, Tazobactam, Meropenem, and Ceftazidime in Plasma and Whole Blood Using Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stability of piperacillin sodium in the presence of tazobactam sodium in 5% dextrose and normal saline injections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. e-opat.com [e-opat.com]
• 6. Stability of Biological Activity of Frozen β-lactams over Time as Assessed by Time-Lapsed Broth Microdilutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and evaluation of polymeric micelle containing piperacillin/tazobactam for enhanced antibacterial activity - PMC [pmc.ncbi.nlm.nih.gov]

Application of Piperacillin in Polymicrobial Infection Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperacillin (B28561), an extended-spectrum ureidopenicillin, is a cornerstone in the management of severe bacterial infections. Its broad-spectrum activity, particularly when combined with the β-lactamase inhibitor tazobactam, makes it a critical tool for treating polymicrobial infections, which are infections caused by multiple species of microorganisms. This document provides detailed application notes and experimental protocols for researchers studying the efficacy and mechanisms of piperacillin in the context of polymicrobial infections.

Mechanism of Action

Piperacillin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1] It specifically binds to and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan synthesis.[1] This disruption leads to cell lysis and death.

In many polymicrobial infections, a significant challenge is the production of β-lactamase enzymes by some bacterial species, which can inactivate piperacillin and protect both themselves and other pathogens in the vicinity. Tazobactam, a β-lactamase inhibitor, irreversibly binds to and inactivates many of these enzymes, thus protecting piperacillin from degradation and extending its spectrum of activity.[2] This synergistic relationship is pivotal to its success in treating mixed infections.

Data Presentation: Efficacy of Piperacillin/Tazobactam in Polymicrobial Infections

The following tables summarize the clinical efficacy of piperacillin/tazobactam in treating various polymicrobial infections, based on data from clinical trials.

Table 1: Clinical Cure Rates of Piperacillin/Tazobactam in Polymicrobial Infections [3]

Infection Type	Piperacillin/Tazobactam Cure Rate (%)	Number of Evaluable Patients	Comparator Drug	Comparator Cure Rate (%)
Intra-abdominal Infection	82.5	154	Ertapenem	85.6
Skin/Skin-Structure Infection	78.7	61	Ertapenem	80.3
Acute Pelvic Infection	92.6	95	Ertapenem	95.7

Table 2: Clinical Outcomes of Piperacillin/Tazobactam Dosing Strategies in Hospital-Acquired Pneumonia [4]

Dosing Strategy	%fT>MIC (for MIC of 16 mg/L)	Clinical Success Rate
Intermittent Infusion (30 min)	42.15%	Similar between groups
Extended Infusion (3 hours)	93.04%	Similar between groups

%fT>MIC: Percentage of the dosing interval that the free drug concentration remains above the Minimum Inhibitory Concentration.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the application of piperacillin in polymicrobial infection research.

Protocol 1: In Vitro Synergy Testing - Checkerboard Microdilution Assay

This protocol determines the synergistic, additive, indifferent, or antagonistic effect of piperacillin in combination with another antimicrobial agent against a polymicrobial culture.

Materials:

• 96-well microtiter plates

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Piperacillin and second antimicrobial agent stock solutions

• Bacterial inocula of desired species, adjusted to 0.5 McFarland standard

• Multichannel pipette

• Incubator (35°C ± 2°C)

• Plate reader (optional)

Procedure:

• Preparation of Antibiotic Dilutions:

  • Along the x-axis of the microtiter plate, prepare serial twofold dilutions of piperacillin in CAMHB.

  • Along the y-axis, prepare serial twofold dilutions of the second antimicrobial agent in CAMHB.

  • The final volume in each well should be 50 µL.

• Inoculum Preparation:

  • Prepare a mixed inoculum containing the desired bacterial species, each adjusted to a turbidity equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well after inoculation.

• Inoculation:

  • Add 50 µL of the standardized mixed bacterial inoculum to each well of the microtiter plate.

  • Include a growth control well (inoculum without antibiotics) and a sterility control well (broth only).

• Incubation:

  • Cover the plate and incubate at 35°C ± 2°C for 16-20 hours.

• Data Analysis:

  • Determine the Minimum Inhibitory Concentration (MIC) for each antibiotic alone and in combination. The MIC is the lowest concentration that inhibits visible growth.

  • Calculate the Fractional Inhibitory Concentration (FIC) Index using the following formula:

    • FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Interpretation of FIC Index:

    • ≤ 0.5: Synergy

    • 0.5 to 4: Additive or Indifference

    • 4: Antagonism

References

• 1. Biofilm antimicrobial susceptibility testing: where are we and where could we be going? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Piperacillin/tazobactam in the treatment of polymicrobial infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Clinical outcomes of extended versus intermittent administration of piperacillin/tazobactam for the treatment of hospital-acquired pneumonia: a randomized controlled trial - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting piperacillin-tazobactam resistance in clinical isolates

Welcome to the technical support center for troubleshooting piperacillin-tazobactam (B1260346) resistance in clinical isolates. This resource is designed for researchers, scientists, and drug development professionals to help identify and resolve common issues that lead to unexpected or inconsistent results. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: My clinical isolate is showing resistance to piperacillin-tazobactam but appears susceptible to third-generation cephalosporins. What are the potential mechanisms?

A1: This phenotype, known as TZP-R/3GC-S, can be perplexing. The primary mechanisms include:

• Hyperproduction of TEM-1 or SHV-1 β-lactamases : This is a common cause where the sheer quantity of the enzyme overwhelms the tazobactam (B1681243) inhibitor.[1][2][3] This can be due to strong alternative promoters or an increased copy number of the β-lactamase gene, sometimes through gene amplification.[1][2][4][5][6]

• Production of OXA-1 β-lactamase : The OXA-1 enzyme is not as effectively inhibited by tazobactam, leading to piperacillin (B28561) hydrolysis.[1][2][7]

• Inhibitor-Resistant TEMs (IRTs) : These are TEM variants with mutations that reduce their affinity for β-lactamase inhibitors like tazobactam.[1][2]

• Novel CTX-M Variants : Although rare, some CTX-M β-lactamases, like CTX-M-255, have been identified that confer resistance to penicillin/inhibitor combinations while remaining susceptible to cephalosporins.[1][2]

Q2: Why are my antimicrobial susceptibility testing (AST) results for piperacillin-tazobactam inconsistent across different testing methods (e.g., disk diffusion, broth microdilution, automated systems)?

A2: Discrepancies in piperacillin-tazobactam susceptibility results between methods are a known issue.[8][9] Several factors can contribute to this variability:

• Methodological Differences : Automated systems (like Vitek 2, MicroScan, Phoenix) and manual methods (disk diffusion, Etest) have inherent differences in inoculum preparation, reading methods, and interpretive algorithms which can lead to varied results.[8][10]

• Breakpoint Challenges : Isolates with Minimum Inhibitory Concentrations (MICs) close to the clinical breakpoint are notoriously difficult to test accurately.[9][11] Minor variations in testing conditions can shift the result from susceptible to resistant, or vice-versa.

• Disk Potency and Diffusion : For disk diffusion, the potency of the disks can vary. The CLSI (100/10 µg) and EUCAST (30/6 µg) standards use different disk potencies, which can affect zone sizes and interpretation.[9]

• Inoculum Effect : The density of the bacterial inoculum can significantly affect the MIC of β-lactam/β-lactamase inhibitor combinations.[11] A higher inoculum can lead to increased β-lactamase production, potentially resulting in a resistant phenotype.

Q3: My quality control (QC) strain is showing MICs at the edge of or outside the acceptable range for piperacillin-tazobactam. How should I troubleshoot this?

A3: When a QC strain fails, all susceptibility tests performed that day are considered invalid. Here’s a systematic approach to troubleshooting:

• Review Procedure : Carefully review your entire testing procedure, from media preparation to incubation time and temperature, against a standard protocol (e.g., CLSI, EUCAST).

• Check Reagents :

  • Antimicrobial Disks/Powder : Ensure they are not expired and have been stored correctly.

  • Media : Verify the Mueller-Hinton Agar (B569324) (MHA) or Cation-Adjusted Mueller-Hinton Broth (CAMHB) pH is within the correct range (7.2-7.4) and the agar depth is uniform (4 mm) for disk diffusion.[12]

• Inoculum Preparation : Re-standardize your inoculum to a 0.5 McFarland standard. An incorrect inoculum density is a very common source of error.[12][13]

• QC Strain Integrity : Use a fresh subculture of your QC strain from a stock culture. If the problem persists, obtain a new, certified QC strain (e.g., E. coli ATCC® 25922™, E. coli ATCC® 35218™, P. aeruginosa ATCC® 27853™).[14][15]

• Equipment : Check that incubators are at the correct temperature and automated readers are properly calibrated.

Q4: Can efflux pumps or porin loss contribute to piperacillin-tazobactam resistance?

A4: Yes, while β-lactamase production is the primary mechanism, efflux pumps and porin loss can play a significant, often synergistic, role.

• Efflux Pumps : Overexpression of efflux pumps, such as the AcrAB-TolC system in E. coli, can actively transport piperacillin out of the bacterial cell, reducing its intracellular concentration.[3] This can work in concert with β-lactamase production to confer a higher level of resistance.[3]

• Porin Loss : Porins are channels in the outer membrane of Gram-negative bacteria through which β-lactam antibiotics enter.[16] The loss or reduced expression of these porins (e.g., OmpF, OmpC) can decrease the influx of piperacillin, contributing to resistance.[16][17][18]

Troubleshooting and Data Interpretation

Data Presentation: Piperacillin-Tazobactam Breakpoints and QC Ranges

Understanding the correct interpretive criteria is critical. Breakpoints have been revised by regulatory bodies to better reflect clinical outcomes.[19][20]

Table 1: CLSI and EUCAST Clinical Breakpoints for Enterobacterales

Organization	Susceptible (S)	Susceptible Dose-Dependent (SDD) / Intermediate (I)	Resistant (R)
CLSI (2022) [19][20]	≤ 8/4 µg/mL	16/4 µg/mL	≥ 32/4 µg/mL
EUCAST [21]	≤ 8/4 µg/mL	> 8/4 µg/mL	> 8/4 µg/mL

Tazobactam concentration is fixed at 4 µg/mL for broth microdilution.

Table 2: Quality Control Ranges for Piperacillin-Tazobactam

QC Strain	Method	Piperacillin/Tazobactam Concentration/Disk Content	Acceptable Range
E. coli ATCC® 25922™	Broth Microdilution (MIC)	Tazobactam at 4 µg/mL	1/4 - 4/4 µg/mL
Disk Diffusion	100/10 µg	24 - 30 mm
E. coli ATCC® 35218™	Broth Microdilution (MIC)	Tazobactam at 4 µg/mL	4/4 - 16/4 µg/mL
Disk Diffusion	100/10 µg	18 - 24 mm
P. aeruginosa ATCC® 27853™	Broth Microdilution (MIC)	Tazobactam at 4 µg/mL	1/4 - 8/4 µg/mL
Disk Diffusion	100/10 µg	25 - 33 mm

Ranges are based on CLSI M100, 32nd ed. Always refer to the latest version of the relevant guidelines.[7]

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. Contribution of β-lactamase and efflux pump overproduction to tazobactam-piperacillin resistance in clinical isolates of Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Piperacillin/tazobactam-resistant, cephalosporin-susceptible Escherichia coli bloodstream infections are driven by multiple acquisition of resistance across diverse sequence types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Piperacillin/tazobactam resistance in a clinical isolate of Escherichia coli due to IS26-mediated amplification of blaTEM-1B - PMC [pmc.ncbi.nlm.nih.gov]
• 7. en.iacld.com [en.iacld.com]
• 8. Comparison of Four Antimicrobial Susceptibility Testing Methods To Determine the In Vitro Activities of Piperacillin and Piperacillin-Tazobactam against Clinical Isolates of Enterobacteriaceae and Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. journals.asm.org [journals.asm.org]
• 11. IDSA 2024 Guidance on the Treatment of Antimicrobial Resistant Gram-Negative Infections [idsociety.org]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Evaluation of Piperacillin-Tazobactam Testing against Enterobacterales by the Phoenix, MicroScan, and Vitek2 Tests Using Updated Clinical and Laboratory Standards Institute Breakpoints - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Evaluation of piperacillin-tazobactam disks using contemporary Enterobacterales isolates suggests the need for disk potency optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Adaptive and Mutational Resistance: Role of Porins and Efflux Pumps in Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Contribution of Efflux Pumps, Porins, and β-Lactamases to Multidrug Resistance in Clinical Isolates of Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Efflux pumps expression and its association with porin down-regulation and β-lactamase production among Pseudomonas aeruginosa causing bloodstream infections in Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 20. Strategies for Updating Piperacillin-Tazobactam Breakpoints - PMC [pmc.ncbi.nlm.nih.gov]
• 21. cmpt.ca [cmpt.ca]

Technical Support Center: Optimizing Piperacillin Dosage in Critically Ill Patient Models

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on optimizing piperacillin (B28561) dosage in critically ill patient models.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments, providing potential causes and step-by-step solutions.

Issue	Potential Causes	Troubleshooting Steps
1. Suboptimal Piperacillin Concentrations Despite Standard Dosing	- Augmented renal clearance (ARC)[1].- Increased volume of distribution (Vd) due to fluid resuscitation or capillary leak[2][3].- Short infusion times.	1. Assess Renal Function: Calculate creatinine (B1669602) clearance (CrCl) to identify ARC (CrCl > 130 mL/min)[1].2. Consider Extended or Continuous Infusions: For the same total daily dose, prolonging the infusion time increases the duration the drug concentration remains above the Minimum Inhibitory Concentration (MIC)[4].3. Therapeutic Drug Monitoring (TDM): If available, measure piperacillin concentrations to guide dose adjustments[5][6][7].4. Population PK Modeling: Use patient covariates like CrCl and body weight to predict individual pharmacokinetic parameters and simulate optimal dosing regimens[8][9].
2. Supratherapeutic or Potentially Toxic Piperacillin Concentrations	- Acute kidney injury (AKI) or renal dysfunction[1][10].- Overestimation of renal function.- Drug-drug interactions affecting clearance.	1. Re-evaluate Renal Function: Monitor serum creatinine and urine output closely. Adjust dosing based on the most current assessment of renal function[11].2. Therapeutic Drug Monitoring (TDM): TDM is crucial to avoid accumulation and potential toxicity, such as neurotoxicity[12]. Target concentrations should be adjusted based on the pathogen's MIC[6].3. Dose Reduction/Interval Extension: Based on TDM results and renal function, reduce the dose or extend the dosing interval.
3. High Variability in Pharmacokinetic (PK) Parameters	- Pathophysiological changes in critical illness (e.g., sepsis, multi-organ dysfunction)[8][9].- Use of extracorporeal circuits like Continuous Renal Replacement Therapy (CRRT) or Extracorporeal Membrane Oxygenation (ECMO)[1][13].	1. Individualize Dosing: Standard dosing regimens are often inadequate in this population[14].2. Therapeutic Drug Monitoring (TDM): Implement TDM to account for inter-individual variability and guide personalized dosing[5][13].3. Population PK Models with Covariates: Develop or utilize population PK models that include significant covariates such as creatinine clearance, body weight, and even biomarkers of kidney injury to explain variability[3][9][15][16].
4. Difficulty in Achieving Target Attainment in Patients on CRRT	- Significant drug clearance by the dialysis membrane[17].- Variability in CRRT intensity and modality.	1. Consult Specific Dosing Guidelines for CRRT: Dosing needs to be adjusted based on the type and intensity of CRRT[18].2. Therapeutic Drug Monitoring (TDM): TDM is highly recommended in patients undergoing CRRT to ensure target attainment and avoid both underdosing and toxicity[13].3. Consider Continuous Infusion: Continuous infusion may provide more stable concentrations and improve the probability of target attainment[19].

Frequently Asked Questions (FAQs)

General Dosing and Administration

Q1: What are the primary pharmacokinetic/pharmacodynamic (PK/PD) targets for piperacillin?

A1: Piperacillin is a time-dependent antibiotic. The primary PK/PD target for efficacy is the percentage of the dosing interval during which the free drug concentration remains above the MIC of the pathogen (%fT>MIC)[1][2][20]. While a target of 50% fT>MIC is often cited, for critically ill patients, a more aggressive target of 100% fT>MIC is desirable for optimal efficacy[2][20]. Some studies also aim for concentrations to be 4 times the MIC (100% fT > 4x MIC) for more severe infections[1].

Q2: Why is standard intermittent dosing of piperacillin often insufficient in critically ill patients?

A2: Critically ill patients exhibit significant pathophysiological changes that alter drug pharmacokinetics. These include increased cardiac output, capillary permeability, and augmented renal clearance, which can lead to lower than expected drug concentrations[8]. Standard dosing regimens, often derived from studies in healthier populations, may not achieve the desired PK/PD targets in a significant proportion of critically ill patients[8][14].

Q3: What are the advantages of extended or continuous infusions of piperacillin?

A3: Extended or continuous infusions maximize the time the drug concentration is above the MIC (fT>MIC). For the same total daily dose, these methods can lead to higher rates of PK/PD target attainment compared to standard intermittent infusions, especially for pathogens with higher MICs. Continuous infusion guided by TDM has been shown to improve PK-target attainment in critically ill patients[5].

Therapeutic Drug Monitoring (TDM)

Q4: When is Therapeutic Drug Monitoring (TDM) for piperacillin recommended in critically ill patients?

A4: TDM is particularly beneficial in critically ill patients due to their high pharmacokinetic variability[7][21]. It is recommended for patients with:

• Sepsis or septic shock[6].

• Augmented renal clearance or rapidly changing renal function[1].

• Those on renal replacement therapy[13].

• Infections with pathogens that have high or intermediate MICs.

• Failure to respond to standard therapy.

Q5: What are the therapeutic and toxic concentration ranges for piperacillin?

A5: The therapeutic target range often cited is a steady-state concentration of 32-64 mg/L, which corresponds to 2-4 times the MIC breakpoint for Pseudomonas aeruginosa[12][22]. Supratherapeutic concentrations, particularly those exceeding 96-100 mg/L, have been associated with an increased risk of neurotoxicity and higher mortality[12][13].

Special Populations and Conditions

Q6: How does Augmented Renal Clearance (ARC) affect piperacillin dosing?

A6: ARC, often defined as a creatinine clearance (CrCl) > 130 mL/min, can lead to rapid elimination of piperacillin and sub-therapeutic drug concentrations with standard dosing[1]. In patients with ARC, higher doses or continuous infusions are often necessary to achieve PK/PD targets[1].

Q7: What are the key considerations for dosing piperacillin in patients undergoing Continuous Renal Replacement Therapy (CRRT)?

A7: Piperacillin is cleared by CRRT, and the extent of clearance can vary based on the CRRT modality and intensity. This can lead to significant variability in drug concentrations[13][23]. Dosing must be adjusted, and TDM is strongly recommended to ensure therapeutic targets are met without causing toxicity[13].

Data Presentation

Table 1: Population Pharmacokinetic Parameters of Piperacillin in Critically Ill Patients

Parameter	Value	Covariates	Reference
Clearance (CL)	5.37 L/h	Creatinine Clearance, Mean Arterial Pressure	[9]
Central Volume of Distribution (V1)	9.35 L	Adjusted Body Weight	[9]
Peripheral Volume of Distribution (V2)	7.77 L	-	[9]
Central Volume of Distribution (V1)	21.2 L	Age, Total Body Weight	[3]
Clearance (on SLED)	4.81 L/h	-	[19]
Clearance (off SLED)	1.42 L/h	-	[19]

Table 2: Dosing Regimens and Probability of Target Attainment (PTA) from Monte Carlo Simulations

Patient Population	Dosing Regimen	PK/PD Target	PTA	Reference
Critically ill with OA/VAC	12 g/1.5 g/day to 20 g/2.5 g/day (continuous)	100% fT > MIC	>85%	[2][3]
Critically ill children	75 mg/kg q4h (2h infusion)	60% fT>MIC >16 mg/L	Minimal requirement	[14]
Critically ill children	100 mg/kg q4h (1h infusion)	60% fT>MIC >16 mg/L	Minimal requirement	[14]
Critically ill children	75 mg/kg loading dose + 300 mg/kg/24h (continuous)	60% fT>MIC >16 mg/L	Minimal requirement	[14]
Critically ill with sepsis (CLcr 60-120 mL/min)	4g q6h (2h infusion)	90% fT>MIC	Proposed regimen	[9]

Experimental Protocols

Protocol 1: Population Pharmacokinetic (PK) Modeling

• Study Design: Conduct a prospective or retrospective study in critically ill patients receiving piperacillin.

• Patient Data Collection: For each patient, record demographic data (age, sex, weight), clinical data (diagnosis, severity scores like APACHE II), and relevant laboratory values (serum creatinine)[1][9]. Calculate estimated creatinine clearance (e.g., using the Cockcroft-Gault formula)[1][8].

• Drug Administration and Sampling: Record the exact piperacillin/tazobactam dose, infusion duration, and administration times. Collect blood samples at specific time points (e.g., pre-dose, mid-infusion, end of infusion, and several points post-infusion)[9].

• Drug Concentration Analysis: Process blood samples to separate plasma. Analyze piperacillin concentrations using a validated method like liquid chromatography-tandem mass spectrometry (LC-MS/MS)[14].

• Pharmacokinetic Analysis: Use non-linear mixed-effects modeling software (e.g., NONMEM, Monolix) to analyze the concentration-time data[1][9].

  • Structural Model Development: Test one-, two-, and three-compartment models to best describe the data.

  • Covariate Analysis: Investigate the influence of patient characteristics (e.g., creatinine clearance, body weight, age) on PK parameters (e.g., clearance, volume of distribution) to explain inter-individual variability[3][9].

  • Model Validation: Use techniques like bootstrap analysis and visual predictive checks to validate the final model.

Protocol 2: Monte Carlo Simulation for Dose Optimization

• Model Selection: Utilize the final validated population PK model from Protocol 1.

• Virtual Population Generation: Create a large virtual patient population (e.g., 1000-5000 patients) by simulating individual PK parameters based on the distributions of covariates observed in the critically ill patient population[4].

• Dosing Regimen Simulation: Simulate piperacillin concentration-time profiles for various dosing regimens (e.g., different doses, infusion durations, and frequencies) in the virtual population[14].

• Define PK/PD Targets: Define the desired PK/PD efficacy target (e.g., 50% fT>MIC, 100% fT>MIC) and the MIC values of relevant pathogens (e.g., P. aeruginosa breakpoints)[1][20].

• Calculate Probability of Target Attainment (PTA): For each simulated regimen, calculate the percentage of virtual patients who achieve the predefined PK/PD target. A PTA of ≥90% is generally considered optimal[14].

• Dose Regimen Evaluation: Compare the PTA of different dosing strategies to identify the regimens most likely to be effective for different patient subgroups (e.g., stratified by renal function)[20].

Visualizations

Caption: Workflow for Piperacillin Dosing Optimization.

Caption: Piperacillin Dosing Logic in Critical Illness.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Pharmacokinetics of Piperacillin–Tazobactam in Critically Ill Patients with Open Abdomen and Vacuum-Assisted Wound Closure: Dosing Considerations Using Monte Carlo Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of Piperacillin-Tazobactam in Critically Ill Patients with Open Abdomen and Vacuum-Assisted Wound Closure: Dosing Considerations Using Monte Carlo Simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Therapeutic drug monitoring-guided continuous infusion of piperacillin/tazobactam significantly improves pharmacokinetic target attainment in critically ill patients: a retrospective analysis of four years of clinical experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Therapeutic drug monitoring of piperacillin/tazobactam in sepsis - ESICM [esicm.org]
• 7. mdpi.com [mdpi.com]
• 8. Individualization of Piperacillin Dosing for Critically Ill Patients: Dosing Software To Optimize Antimicrobial Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Population pharmacokinetics and pharmacodynamics of piperacillin in critically ill patients during the early phase of sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. Piperacillin + Tazobactam | Johns Hopkins ABX Guide [hopkinsguides.com]
• 12. Personalized Piperacillin Dosing for the Critically Ill: A Retrospective Analysis of Clinical Experience with Dosing Software and Therapeutic Drug Monitoring to Optimize Antimicrobial Dosing [mdpi.com]
• 13. Therapeutic drug monitoring-guided piperacillin dosing in critically ill patients undergoing continuous renal replacement therapy: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. Development of population pharmacokinetic models of total and free piperacillin in critically ill children and young adults for Monte Carlo simulations and model-informed precision dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. academic.oup.com [academic.oup.com]
• 18. academic.oup.com [academic.oup.com]
• 19. Piperacillin Population Pharmacokinetics in Critically Ill Adults During Sustained Low-Efficiency Dialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Pharmacokinetics of Piperacillin–Tazobactam in Critically Ill Patients with Open Abdomen and Vacuum-Assisted Wound Closure: Dosing Considerations Using Monte Carlo Simulation [mdpi.com]
• 21. Individualization of piperacillin dosing for critically ill patients: dosing software to optimize antimicrobial therapy. [researchcommons.acphs.edu]
• 22. Personalized Piperacillin Dosing for the Critically Ill: A Retrospective Analysis of Clinical Experience with Dosing Software and Therapeutic Drug Monitoring to Optimize Antimicrobial Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Pharmacokinetics and Pharmacodynamics of Piperacillin-Tazobactam in 42 Patients Treated with Concomitant CRRT - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Piperacillin Instability in Aqueous Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with piperacillin (B28561). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the inherent instability of piperacillin in aqueous solutions.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Precipitation or Cloudiness Observed in Piperacillin Solution

Question: I prepared a piperacillin solution, and it has become cloudy or formed a precipitate. What is the cause, and how can I prevent this?

Answer:

Precipitation in piperacillin solutions is a common issue primarily caused by the degradation of piperacillin into less soluble products. The main degradation pathway involves the hydrolysis of the β-lactam ring to form penicilloic acid, which can then lead to the formation of piperacillin dimers with low solubility.[1][2][3] This process is accelerated by several factors.

Troubleshooting Steps:

• Verify pH: Piperacillin is most stable in a neutral pH range (approximately 6-7).[4] Acidic or alkaline conditions significantly accelerate degradation.[5] Use a calibrated pH meter to check the pH of your solution.

• Control Temperature: Elevated temperatures increase the rate of hydrolysis. Prepare and store your solutions at recommended temperatures. For short-term storage, use refrigeration (2-8°C).

• Use a Buffered Diluent: Reconstituting and diluting piperacillin in a citrate-buffered saline (e.g., 0.3% w/v citrate-buffered saline pH 7.0) can significantly enhance stability and prevent pH drops that accelerate degradation.[5][6]

• Consider Chelating Agents: The presence of metal ions can contribute to the formation of particulate matter.[5] A reformulated version of piperacillin/tazobactam (B1681243) for injection includes EDTA and citrate (B86180) to improve stability.[1][7]

Preventative Workflow:

Caption: Workflow for preparing stable piperacillin solutions.

Issue 2: Loss of Piperacillin Potency in Solution Over Time

Question: My experimental results are inconsistent, and I suspect my piperacillin solution is losing potency. How can I ensure the stability of my stock solutions?

Answer:

The loss of piperacillin potency is directly related to its chemical degradation in aqueous solutions. The hydrolysis of the β-lactam ring is the primary mechanism of degradation, rendering the antibiotic inactive.[8][9] The rate of degradation is influenced by temperature, pH, and the composition of the diluent.

Troubleshooting Steps:

• Temperature Control: Storage temperature is a critical factor. As shown in the table below, stability is significantly extended at refrigerated temperatures (2-8°C) compared to room temperature.

• pH Optimization: Maintain a pH between 6 and 7 for optimal stability.[4] Solutions can become more acidic over time as piperacillin degrades to penicilloic acid, which can further accelerate degradation.[1]

• Diluent Selection: The choice of diluent can impact stability. Citrate-buffered saline has been shown to be superior to 0.9% saline in maintaining piperacillin concentration over extended periods.[5]

• Fresh Preparation: Whenever possible, prepare piperacillin solutions fresh before use. If storage is necessary, adhere to validated stability data.

Degradation Pathway of Piperacillin:

Caption: Simplified degradation pathway of piperacillin in aqueous solution.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for reconstituted piperacillin solutions?

A1: For optimal stability, reconstituted piperacillin solutions should be stored at refrigerated temperatures (2-8°C).[10] Stability can be further enhanced by using a citrate-buffered saline at a neutral pH.[5][6]

Q2: How long is a reconstituted piperacillin solution stable?

A2: The stability period depends on the storage conditions (temperature, diluent, concentration). The following table summarizes stability data from various studies.

Concentration	Diluent	Storage Temperature	Stability Duration	Reference
25 mg/mL & 90 mg/mL	0.3% w/v Citrate-Buffered Saline pH 7.0	2-8°C, then 24h at 32°C	13 days	[6]
12 g/1.5 g in 240 mL	0.9% NaCl	2-8°C, then 24h below 32°C	7 days	[11]
Not specified	5% Dextrose or Normal Saline	25°C	2 days	[10]
Not specified	5% Dextrose or Normal Saline	5°C	28 days	[10]
125/15.62 mg/mL	0.9% NaCl or D5W	Room Temperature	48 hours (in syringe)	[12]
66.67/8.33 mg/mL	D5W	37°C	24 hours (in elastomeric device)	[12]

Q3: Does the presence of tazobactam affect piperacillin's stability?

A3: Some studies suggest that tazobactam may have a slight adverse effect on the stability of piperacillin.[10] However, the combination is widely used, and stability data for the combined product is readily available.

Q4: Can I use 0.9% Sodium Chloride or 5% Dextrose in Water (D5W) to prepare my piperacillin solutions?

A4: Yes, both 0.9% NaCl and D5W are commonly used diluents.[10][12][13] However, studies have shown that piperacillin/tazobactam solutions prepared with 0.9% saline may lack the desired stability for extended storage compared to solutions prepared with citrate-buffered saline.[5] For experiments requiring longer-term stability, a buffered system is recommended.

Q5: How can I experimentally verify the stability of my piperacillin solution?

A5: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the standard approach to determine the concentration of piperacillin over time. This involves separating the intact drug from its degradation products.[5][14]

Experimental Protocols

Protocol: Stability Testing of Piperacillin Solutions by HPLC

This protocol provides a general framework for assessing the stability of piperacillin in an aqueous solution.

• Solution Preparation:

  • Prepare the desired piperacillin solution in the selected diluent (e.g., 0.3% citrate-buffered saline, pH 7.0) at a known concentration.

  • Divide the solution into aliquots for storage under different conditions (e.g., 2-8°C and room temperature).

  • Prepare a standard stock solution of piperacillin of known concentration.[14]

• Time-Point Sampling:

  • At specified time points (e.g., 0, 24, 48, 72 hours, etc.), retrieve an aliquot from each storage condition.

  • Dilute the sample to a suitable concentration for HPLC analysis.[5]

• HPLC Analysis:

  • Column: A C18 reversed-phase column is commonly used (e.g., Kinetex EVO-C18 250x4.6 mm, 5 µm).[5]

  • Mobile Phase: A gradient elution is often employed. For example, a mixture of a phosphate (B84403) buffer (e.g., 0.02 M potassium dihydrogen orthophosphate, pH 2.5) and acetonitrile.[5]

  • Detection: Use a UV detector at a wavelength suitable for piperacillin (e.g., 280 nm).[5]

  • Injection Volume: Typically 10 µL.[5]

  • Flow Rate: Approximately 1.5 mL/min.[5]

• Data Analysis:

  • Generate a calibration curve using standards of known concentrations.

  • Quantify the piperacillin concentration in each sample by comparing its peak area to the calibration curve.

  • Calculate the percentage of the initial piperacillin concentration remaining at each time point. Stability is often defined as retaining >90% of the initial concentration.

HPLC Analysis Workflow:

Caption: General workflow for HPLC analysis of piperacillin stability.

References

• 1. ovid.com [ovid.com]
• 2. researchgate.net [researchgate.net]
• 3. Novel insights into the chemistry of an old medicine: A general degradative pathway for penicillins from a piperacillin/tazobactam stability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stability of Aseptically Prepared Tazocin Solutions in Polyvinyl Chloride Bags - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assessment of the stability of citrate-buffered piperacillin/tazobactam for continuous infusion when stored in two commercially available elastomeric devices for outpatient parenteral antimicrobial chemotherapy: a study compliant with the NHS Yellow Cover Document requirements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. e-opat.com [e-opat.com]
• 7. researchgate.net [researchgate.net]
• 8. β-Lactams and β-Lactamase Inhibitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Deactivation and transformation products in biodegradability testing of beta-lactams amoxicillin and piperacillin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stability of piperacillin sodium in the presence of tazobactam sodium in 5% dextrose and normal saline injections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ejhp.bmj.com [ejhp.bmj.com]
• 12. gerpac.eu [gerpac.eu]
• 13. emed.ie [emed.ie]
• 14. applications.emro.who.int [applications.emro.who.int]

issues with piperacillin MIC testing reproducibility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during piperacillin (B28561) Minimum Inhibitory Concentration (MIC) testing.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing significant variability in my piperacillin MIC results for the same isolate?

A1: Reproducibility issues with piperacillin MIC testing are well-documented and can stem from several factors even when using the reference broth microdilution (BMD) method.[1][2][3] Inherent variability can be introduced by different lots of cation-adjusted Mueller-Hinton broth (CAMHB) and variations in the antibiotic powders used.[2] For isolates with MICs near the clinical breakpoints, minor fluctuations in test conditions can lead to different categorical interpretations (e.g., Susceptible vs. Intermediate).[3][4]

Q2: My automated susceptibility testing system gives a different result compared to my manual broth microdilution. Why?

A2: Discrepancies between automated systems (like Vitek 2, Phoenix, MicroScan) and the reference BMD method are a known issue.[5][6][7] These systems may use different algorithms for MIC determination and can be susceptible to errors, particularly for organisms with specific resistance mechanisms.[8] Studies have shown that automated systems can produce "very major errors" (falsely susceptible) and "major errors" (falsely resistant) when compared to BMD.[5][8] It is crucial to be aware of the performance limitations of your specific automated system for piperacillin-tazobactam (B1260346).

Q3: We have isolates with OXA-1 beta-lactamase. How does this affect our piperacillin MIC testing?

A3: The presence of OXA-1, especially in combination with Extended-Spectrum Beta-Lactamases (ESBLs), is a major challenge for accurate piperacillin-tazobactam susceptibility testing.[1][3][9] These enzymes can increase the MIC to values that straddle the clinical breakpoints (e.g., 8 or 16 µg/mL).[2][3][4] This makes the test inherently less reproducible, as slight variations can tip the result into a different interpretive category.[2][3]

Q4: I'm using disk diffusion for piperacillin susceptibility testing and the results are inconsistent. What could be the cause?

A4: Disk diffusion testing for piperacillin-tazobactam is affected by a lack of global consensus on disk potency.[9] Laboratories following CLSI standards use disks with 100 µg piperacillin and 10 µg tazobactam (B1681243), while EUCAST recommends 30 µg piperacillin and 6 µg tazobactam.[9] Research has shown that neither of these disk potencies may be optimal for accurately distinguishing between susceptible and non-susceptible isolates, especially those harboring OXA-1.[9]

Q5: How do the updated CLSI and EUCAST breakpoints for piperacillin-tazobactam impact my results?

A5: Both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) have revised their piperacillin-tazobactam breakpoints.[5][6][10] These updates were based on clinical data suggesting that previous breakpoints did not accurately predict treatment outcomes.[5][6] If your laboratory has not adopted the latest breakpoints, or if your automated testing system's software is not updated, you may be reporting results that do not align with current clinical guidance, potentially leading to inappropriate therapeutic decisions.

Troubleshooting Guides

Issue 1: High Inter-Assay Variability

Symptoms:

• Inconsistent MIC values for quality control (QC) strains.

• Significant shifts in MIC values for the same test isolate across different experimental runs.

Possible Causes and Solutions:

Cause	Troubleshooting Step
Inconsistent Media or Reagents	Ensure all experiments are performed using the same lot of cation-adjusted Mueller-Hinton broth. If a new lot must be used, perform a validation study with QC strains.[2]
Verify the potency and storage conditions of piperacillin and tazobactam powders.
Inoculum Preparation	Standardize the inoculum preparation method to ensure a consistent final bacterial concentration in the wells. Use a spectrophotometer to adjust the turbidity of the bacterial suspension.
Incubation Conditions	Maintain consistent incubation temperature and duration as minor variations can affect bacterial growth and MIC results.

Issue 2: Discrepancy Between Testing Methods

Symptoms:

• An isolate is reported as susceptible by an automated system but resistant by a reference method (e.g., broth microdilution).

• Conflicting results between disk diffusion and a liquid MIC method.

Possible Causes and Solutions:

Cause	Troubleshooting Step
Methodological Limitations	Be aware of the known limitations of your automated system for piperacillin-tazobactam testing.[5][7] For critical isolates or unexpected results, confirm with a reference method like broth microdilution.
Presence of Resistance Genes	For isolates with unexpected resistance profiles, consider molecular testing to detect resistance genes like blaOXA-1 or ESBLs, which are known to cause testing challenges.[1][9]
Breakpoint Inconsistencies	Ensure that the interpretive breakpoints being used are the most current versions from CLSI or EUCAST and are consistent across all testing methods used in the lab.[5][6]

Experimental Protocols

Broth Microdilution (BMD) for Piperacillin MIC Testing (Reference Method)

• Preparation of Piperacillin-Tazobactam Stock Solution:

  • Prepare a stock solution of piperacillin with a constant concentration of 4 µg/mL tazobactam.

  • Use high-quality, certified powders for both piperacillin and tazobactam.

• Preparation of Microdilution Plates:

  • Perform serial two-fold dilutions of the piperacillin-tazobactam stock solution in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate.

  • The final volume in each well should be 50 µL.

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture on a non-selective agar (B569324) plate, suspend several colonies in a sterile saline solution.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Add 50 µL of the standardized inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL.

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC:

  • The MIC is the lowest concentration of piperacillin-tazobactam that completely inhibits visible bacterial growth.

Visualizations

Caption: Troubleshooting logic for inconsistent piperacillin MIC results.

Caption: Broth Microdilution (BMD) experimental workflow.

References

• 1. IDSA 2024 Guidance on the Treatment of Antimicrobial Resistant Gram-Negative Infections [idsociety.org]
• 2. Evaluation of Piperacillin-Tazobactam ETEST for the Detection of OXA-1 Resistance Mechanism among Escherichia coli and Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Building a Better Test for Piperacillin-Tazobactam Susceptibility Testing: Would that It Were So Simple (It's Complicated) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. journals.asm.org [journals.asm.org]
• 6. Evaluation of Piperacillin-Tazobactam Testing against Enterobacterales by the Phoenix, MicroScan, and Vitek2 Tests Using Updated Clinical and Laboratory Standards Institute Breakpoints - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cmpt.ca [cmpt.ca]
• 9. journals.asm.org [journals.asm.org]
• 10. downloads.regulations.gov [downloads.regulations.gov]

Technical Support Center: The Inoculum Effect and Piperacillin Susceptibility Testing

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the impact of the inoculum effect on piperacillin (B28561) susceptibility testing.

Frequently Asked Questions (FAQs)

Q1: What is the "inoculum effect" in the context of antimicrobial susceptibility testing?

A1: The inoculum effect, also known as the Eagle effect, describes the phenomenon where the minimum inhibitory concentration (MIC) of an antibiotic against a bacterial isolate significantly increases at high bacterial densities compared to the standard inoculum size used in routine susceptibility testing.[1] In simpler terms, an antibiotic may appear effective at a standard low bacterial concentration but lose its efficacy when faced with a higher bacterial load, which can be representative of certain clinical infections like abscesses or endocarditis.[2]

Q2: How significant is the inoculum effect for piperacillin?

A2: The inoculum effect is a recognized issue for piperacillin, particularly when tested against certain bacterial species and in the presence of specific resistance mechanisms.[3][4] Studies have shown a significant increase in piperacillin MICs at higher inocula, which can potentially impact therapeutic outcomes.[1][3] The combination of piperacillin with a β-lactamase inhibitor, tazobactam, can mitigate this effect to some extent, but it may not always be sufficient, especially against high-level β-lactamase producers.[3][5]

Q3: Which microorganisms are most commonly associated with a piperacillin inoculum effect?

A3: The inoculum effect with piperacillin is most prominently observed in bacteria that produce β-lactamase enzymes. This includes:

• Extended-Spectrum β-Lactamase (ESBL)-producing Enterobacteriaceae: Such as Escherichia coli and Klebsiella pneumoniae, are frequently associated with a significant inoculum effect for piperacillin.[4][5]

• Staphylococcus aureus: Particularly methicillin-susceptible S. aureus (MSSA) strains that produce type A or type C β-lactamases (encoded by the blaZ gene) can exhibit a notable inoculum effect with piperacillin/tazobactam.[1]

• Pseudomonas aeruginosa: Some studies have also reported an inoculum effect for piperacillin/tazobactam against this opportunistic pathogen.[3]

Q4: What is the primary mechanism behind the inoculum effect with piperacillin?

A4: The predominant mechanism is the production of β-lactamase enzymes by the bacteria.[1][3] Piperacillin is a β-lactam antibiotic, and its mode of action involves inhibiting bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs).[6] β-lactamases are enzymes that hydrolyze the β-lactam ring, inactivating the antibiotic. At high bacterial densities, the concentration of these enzymes can become substantial enough to overwhelm the amount of piperacillin and its inhibitor (tazobactam), leading to reduced antibiotic activity and an elevated MIC.[7]

Troubleshooting Guide

Issue: Inconsistent or higher-than-expected piperacillin MIC values in our experiments.

This guide will help you troubleshoot potential causes for variability in your piperacillin susceptibility testing results, with a focus on the inoculum effect.

Experimental Workflow for Troubleshooting Piperacillin MIC Variability

References

• 1. jwatch.org [jwatch.org]
• 2. youtube.com [youtube.com]
• 3. Inoculum effect of β-lactam antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cefepime, piperacillin-tazobactam, and the inoculum effect in tests with extended-spectrum beta-lactamase-producing Enterobacteriaceae [pubmed.ncbi.nlm.nih.gov]
• 5. Cefepime, Piperacillin-Tazobactam, and the Inoculum Effect in Tests with Extended-Spectrum β-Lactamase-Producing Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Addressing Variability in Piperacillin Pharmacokinetic Parameters in Sepsis Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with piperacillin (B28561) in sepsis models. The significant inter-individual variability in the pharmacokinetics (PK) of piperacillin in septic patients presents a major challenge to ensuring optimal antibiotic exposure.[1][2][3] This guide aims to address common issues encountered during experiments and provide evidence-based solutions.

Frequently Asked Questions (FAQs)

Q1: Why is there such high variability in piperacillin plasma concentrations in septic patients?

A1: The pathophysiological changes associated with sepsis significantly alter drug pharmacokinetics.[1] Key factors contributing to the variability in piperacillin concentrations include:

• Altered Volume of Distribution (Vd): Capillary leak and fluid resuscitation can increase the Vd, leading to lower initial plasma concentrations.[1]

• Variable Renal Clearance: Sepsis can lead to a spectrum of renal function changes, from acute kidney injury (AKI) with reduced clearance to Augmented Renal Clearance (ARC), where drug elimination is accelerated.[4][5] Creatinine (B1669602) clearance has been identified as a major factor influencing piperacillin clearance.[1][2][3]

• Changes in Protein Binding: Sepsis can cause hypoalbuminemia, which may alter the fraction of unbound, active piperacillin.[6][7]

Q2: What are the target pharmacokinetic/pharmacodynamic (PK/PD) indices for piperacillin efficacy in sepsis?

A2: Piperacillin exhibits time-dependent antibacterial activity. The most critical PK/PD index is the percentage of the dosing interval during which the free (unbound) drug concentration remains above the Minimum Inhibitory Concentration (%fT>MIC) of the pathogen.[8] Commonly evaluated targets in clinical studies are 50% fT>MIC and 100% fT>MIC.[1][2][3] For critically ill patients, aiming for a more aggressive target of 100% fT>4xMIC is sometimes considered to maximize bactericidal effect.[9]

Q3: Is standard intermittent bolus dosing of piperacillin adequate for septic patients?

A3: Standard intermittent dosing (e.g., 4g every 8 hours) may not be sufficient to achieve therapeutic targets in a significant proportion of septic patients, particularly those with ARC or when treating less susceptible pathogens like Pseudomonas aeruginosa.[1][4][8] Studies have shown a high risk of subtherapeutic concentrations with standard regimens.[2][3]

Q4: What are the alternative dosing strategies to improve piperacillin exposure in sepsis?

A4: To improve the probability of target attainment, the following strategies are recommended:

• Extended Infusion: Administering the dose over a longer period (e.g., 3-4 hours) increases the time the drug concentration remains above the MIC.[1][8]

• Continuous Infusion: After a loading dose, administering the total daily dose as a continuous infusion can maintain stable plasma concentrations above the MIC.[1][8][9]

• Therapeutic Drug Monitoring (TDM): TDM involves measuring plasma piperacillin concentrations to individualize dosing regimens. This approach is increasingly recommended to optimize therapy in critically ill patients.[9][10][11]

Troubleshooting Guide

Problem 1: Subtherapeutic piperacillin concentrations observed in your sepsis model despite standard dosing.

Potential Cause	Troubleshooting Step
Augmented Renal Clearance (ARC)	Measure creatinine clearance (CLcr) in your experimental subjects. If CLcr is elevated (>130 ml/min), standard dosing is likely insufficient.[3][4] Consider increasing the dose or switching to an extended or continuous infusion.[2][3]
Increased Volume of Distribution (Vd)	In the early phase of sepsis with aggressive fluid resuscitation, the Vd may be larger. Ensure your initial dose is adequate. A loading dose may be necessary, especially with continuous infusion.[10]
Inaccurate MIC determination	Re-evaluate the MIC of the pathogen being targeted. An underestimation of the MIC will lead to seemingly adequate drug concentrations that are, in fact, subtherapeutic.

Problem 2: High inter-individual variability in piperacillin concentrations is confounding experimental results.

Potential Cause	Troubleshooting Step
Heterogeneity in Renal Function	Stratify your study population based on renal function (e.g., normal, impaired, ARC). Analyze the data for each subgroup separately to understand the impact of renal function on piperacillin PK.[1][4]
Severity of Sepsis	The severity of sepsis can influence the extent of pathophysiological changes. Use a scoring system (e.g., SOFA score) to quantify sepsis severity and assess its correlation with PK parameters.
Lack of Individualized Dosing	If feasible within your experimental design, implement a TDM-based approach to adjust doses and reduce variability in drug exposure.[9][11]

Problem 3: Difficulty in achieving therapeutic targets for high-MIC pathogens (e.g., Pseudomonas aeruginosa).

Potential Cause	Troubleshooting Step
Inadequate Dosing Regimen	For pathogens with high MICs (e.g., 16 mg/L), standard intermittent dosing is often inadequate.[1] Simulations and clinical data suggest that extended or continuous infusions of higher daily doses are necessary to achieve targets like 100% fT>MIC.[1][8]
Limitations of Intermittent Bolus Dosing	The rapid peak and trough profile of intermittent bolus administration makes it difficult to maintain concentrations consistently above a high MIC. Switch to an infusion-based method.[1]

Data Presentation

Table 1: Population Pharmacokinetic Parameters of Piperacillin in Sepsis Patients from Various Studies

Study	Patient Population	Clearance (CL)	Central Volume of Distribution (Vc)	Key Covariates
Hagel et al. (2018)[2][3]	22 septic patients	74% of total CL proportional to eCLcr	-	Estimated creatinine clearance (eCLcr)
Udy et al. (2015)[1]	15 septic shock patients	3.6 L/h	7.3 L	Plasma creatinine
Roberts et al. (2010)[1]	Critically ill septic patients	17.2 L/h	25 L (total V)	-
Jeon et al. (referenced in[1])	Burn patients with sepsis	16.6 L/h	56.2 L (total V)	Creatinine clearance, sepsis

Table 2: Probability of Target Attainment (PTA) for Different Dosing Regimens and Renal Function

Study	Dosing Regimen	Renal Function (CLcr)	PK/PD Target	PTA for MIC 16 mg/L
Udy et al. (2015)[1]	4g q8h intermittent	80 µmol/L p-creatinine	100% fT>MIC	49.9%
Udy et al. (2015)[1]	4g q8h intermittent	250 µmol/L p-creatinine	100% fT>MIC	77.6%
Udy et al. (2015)[1]	16g/day continuous infusion	-	100% fT>MIC	≥90%
Hagel et al. (2018)[2][3]	4g q8h intermittent	>130 ml/min	50% fT>MIC	25%
Hagel et al. (2018)[2][3]	4g q8h intermittent	>130 ml/min	100% fT>MIC	0%

Experimental Protocols

Protocol 1: Population Pharmacokinetic Modeling of Piperacillin in Septic Patients

This is a generalized protocol based on methodologies described in the cited literature.[1][2][3]

• Patient Selection: Enroll septic patients receiving piperacillin-tazobactam (B1260346). Record baseline demographics, clinical characteristics, and severity of illness scores (e.g., SOFA).

• Drug Administration and Sampling:

  • Administer a standard dose of piperacillin-tazobactam (e.g., 4.5g) as an intermittent or extended infusion.

  • Collect multiple blood samples (e.g., 5-7) over a single dosing interval at steady state. Record the exact time of dosing and sampling.

  • Centrifuge blood samples to separate plasma and store at -80°C until analysis.

• Bioanalytical Method:

  • Develop and validate a method for quantifying piperacillin concentrations in plasma, typically using high-performance liquid chromatography (HPLC) with UV detection or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1]

  • The limit of quantification should be sufficiently low (e.g., 0.5 mg/L).[1]

• Pharmacokinetic Analysis:

  • Use nonlinear mixed-effects modeling software (e.g., NONMEM, Pmetrics) to develop a population PK model.[1][12][13]

  • Typically, a one- or two-compartment model best describes piperacillin pharmacokinetics.[1][2][3]

  • Evaluate potential covariates (e.g., creatinine clearance, body weight, age, sepsis severity) to explain inter-individual variability in PK parameters.

• Simulations:

  • Use the final population PK model to perform Monte Carlo simulations to assess the probability of target attainment (PTA) for various dosing regimens, MIC values, and patient characteristics.[2][3]

Mandatory Visualization

References

• 1. Population Pharmacokinetics of Piperacillin in the Early Phase of Septic Shock: Does Standard Dosing Result in Therapeutic Plasma Concentrations? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Population Pharmacokinetics of Piperacillin in Sepsis Patients: Should Alternative Dosing Strategies Be Considered? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Are standard doses of piperacillin sufficient for critically ill patients with augmented creatinine clearance? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Augmented renal clearance in septic and traumatized patients with normal plasma creatinine concentrations: identifying at-risk patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Meropenem, Cefepime, and Piperacillin Protein Binding in Patient Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Population Pharmacokinetics of Piperacillin in Sepsis Patients: Should Alternative Dosing Strategies Be Considered? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]
• 10. Therapeutic drug monitoring of piperacillin/tazobactam in sepsis - ESICM [esicm.org]
• 11. mdpi.com [mdpi.com]
• 12. Population Pharmacokinetics of Piperacillin in Non-Critically Ill Patients with Bacteremia Caused by Enterobacteriaceae | MDPI [mdpi.com]
• 13. journals.asm.org [journals.asm.org]

improving piperacillin efficacy against AmpC beta-lactamase producers

My initial search has provided a good overview of the challenges and strategies related to piperacillin (B28561) efficacy against AmpC beta-lactamase producers. Key takeaways include:

• AmpC Induction: Many Enterobacterales have inducible AmpC expression, which can be triggered by beta-lactam exposure, leading to resistance. Piperacillin/tazobactam (B1681243) is a weak inducer.

• Tazobactam's Limitation: Tazobactam is not a potent inhibitor of AmpC beta-lactamases and can be hydrolyzed.

• Clinical Data: There are conflicting clinical data on the effectiveness of piperacillin/tazobactam for infections caused by AmpC producers. Some studies suggest it may be a viable option, while others recommend caution, especially in severe infections.

• Novel Inhibitors: Newer beta-lactamase inhibitors like avibactam (B1665839), relebactam (B560040), and vaborbactam (B611620) show good activity against AmpC-producing Enterobacterales in vitro.

• Susceptibility Testing: Accurate susceptibility testing for piperacillin/tazobactam against AmpC producers can be challenging.

To fulfill the user's detailed request, I need to perform more targeted searches to gather:

• Quantitative Data: Specific MIC values of piperacillin alone and in combination with different inhibitors against various AmpC-producing strains. Clinical outcome data (e.g., success/failure rates) from comparative studies.

• Detailed Experimental Protocols: Step-by-step methodologies for susceptibility testing (e.g., broth microdilution, disk diffusion), enzyme kinetics assays (to determine inhibitor potency), and molecular techniques for AmpC gene detection.

• Signaling Pathway Information: More detailed information on the AmpC induction pathway to create an accurate Graphviz diagram.

Based on this, I will refine my plan to focus on these specific areas. The next steps will involve more targeted Google searches to acquire this detailed information before structuring the final response.

Updated plan: Perform targeted Google searches for quantitative data on the in vitro activity of piperacillin and piperacillin/inhibitor combinations against AmpC-producing Enterobacterales, including specific MIC ranges and susceptibility percentages from recent studies and surveillance data. Search for detailed experimental protocols for key assays used in evaluating piperacillin efficacy against AmpC producers, such as broth microdilution susceptibility testing, checkerboard synergy assays, and time-kill assays. Investigate the molecular pathway of AmpC induction in more detail to accurately represent it in a Graphviz diagram, focusing on the roles of AmpR, AmpD, and AmpG. Gather information on common troubleshooting issues encountered during in vitro testing of piperacillin against AmpC producers, such as the inoculum effect and interpretation of susceptibility results. Synthesize all the collected quantitative data into structured tables for clear comparison of the efficacy of different antibiotic combinations. Develop a troubleshooting guide and a set of frequently asked questions (FAQs) in a question-and-answer format based on the gathered information to address specific experimental issues. Create a detailed Graphviz diagram illustrating the AmpC induction pathway, ensuring it adheres to all specified formatting and color-contrast requirements. Generate a Graphviz diagram to outline a typical experimental workflow for evaluating a new piperacillin/inhibitor combination against AmpC-producing bacteria, following all diagram specifications. Construct the final response in the format of a technical support center, integrating the troubleshooting guides, FAQs, data tables, and Graphviz diagrams with descriptive captions, and ensuring all factual statements are appropriately cited.## Technical Support Center: Enhancing Piperacillin Efficacy Against AmpC β-Lactamase Producers

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in improving the efficacy of piperacillin against bacteria producing AmpC β-lactamases.

Troubleshooting Guides

Issue: Inconsistent Piperacillin/Tazobactam Minimum Inhibitory Concentration (MIC) Results for AmpC-Producing Isolates

Possible Cause 1: Inoculum Effect

• Explanation: A higher bacterial inoculum can lead to increased β-lactamase production, resulting in elevated MIC values. This phenomenon, known as the inoculum effect, can cause variability in susceptibility testing results. For instance, studies have shown that the in vitro activity of piperacillin-tazobactam (B1260346) can be reduced at higher bacterial concentrations. [1]* Troubleshooting Steps:

  • Strictly adhere to standardized inoculum preparation methods as outlined by the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

  • Perform quality control of the inoculum density using methods such as spectrophotometry or colony counting.

  • If investigating a potential inoculum effect, consider performing susceptibility testing with both a standard and a high inoculum (e.g., 5 x 105 CFU/mL and 5 x 107 CFU/mL, respectively).

Possible Cause 2: Variability in AmpC Expression

• Explanation: AmpC β-lactamase expression can be inducible or constitutive (derepressed). [2]Inducible expression is triggered by the presence of a β-lactam agent, while derepressed mutants constitutively produce high levels of the enzyme. The level of AmpC expression can significantly impact piperacillin MICs. Piperacillin is a weak inducer of AmpC expression. [2][3][4]* Troubleshooting Steps:

  • To assess for inducible AmpC production, perform disk approximation tests. Place a potent AmpC inducer (e.g., cefoxitin) near a third-generation cephalosporin (B10832234) disk. A blunting of the cephalosporin's zone of inhibition suggests inducible AmpC production.

  • For suspected derepressed mutants, compare the piperacillin/tazobactam MIC to that of a known wild-type strain. A significant increase in the MIC for the test isolate may indicate derepression.

Issue: Poor Correlation Between In Vitro Susceptibility and In Vivo Efficacy of Piperacillin/Tazobactam

• Explanation: While an AmpC-producing isolate may appear susceptible to piperacillin/tazobactam in vitro, treatment failures can occur in vivo. [5]This discrepancy can be due to the induction of AmpC expression during therapy, leading to the selection of resistant subpopulations. [6]Tazobactam is not a potent inhibitor of AmpC β-lactamases and can be hydrolyzed by these enzymes. [3][4]* Troubleshooting Steps:

  • Consider alternative or combination therapies for serious infections caused by AmpC producers, even if in vitro susceptibility to piperacillin/tazobactam is observed.

  • Newer β-lactamase inhibitors, such as avibactam, relebactam, and vaborbactam, have demonstrated potent inhibition of AmpC β-lactamases and may be more effective in combination with a β-lactam antibiotic. [7] 3. For preclinical studies, consider using animal infection models to evaluate the in vivo efficacy of piperacillin in combination with novel β-lactamase inhibitors.

Frequently Asked Questions (FAQs)

Q1: Why is piperacillin/tazobactam sometimes ineffective against AmpC-producing bacteria, even when the MIC is in the susceptible range?

A1: The ineffectiveness of piperacillin/tazobactam against AmpC-producing bacteria, despite a susceptible MIC, can be attributed to several factors. Firstly, tazobactam is a relatively weak inhibitor of AmpC β-lactamases and can be hydrolyzed by the enzyme. [3][4]Secondly, while piperacillin is a weak inducer of AmpC expression, prolonged exposure in a clinical setting can still lead to increased enzyme production and the selection of resistant mutants. [2][3][4][6]This is particularly relevant in high-inoculum infections.

Q2: What are the advantages of using newer β-lactamase inhibitors, such as avibactam or relebactam, with piperacillin against AmpC producers?

A2: Newer β-lactamase inhibitors like avibactam and relebactam offer significant advantages over tazobactam for combating AmpC-mediated resistance. These inhibitors have a broader spectrum of activity and are potent inhibitors of Ambler Class C β-lactamases, which includes AmpC enzymes. [7]In vitro studies have shown that combinations such as ceftazidime (B193861)/avibactam and imipenem/cilastatin/relebactam have good activity against AmpC-producing Enterobacterales. [3] Q3: How can I phenotypically detect AmpC production in my isolates?

A3: A common phenotypic method for detecting AmpC production is the disk approximation test. This involves placing a disk with a potent AmpC inducer, such as cefoxitin (B1668866), in proximity to a disk containing a third-generation cephalosporin (e.g., ceftazidime or cefotaxime) on an agar (B569324) plate inoculated with the test organism. If the isolate has an inducible AmpC, the zone of inhibition around the cephalosporin disk will be blunted or flattened on the side closest to the inducer disk. Resistance to cefoxitin can also be an indicator of AmpC production. [8] Q4: What is the mechanism of AmpC induction by β-lactams?

A4: The induction of AmpC β-lactamase is linked to the bacterial cell wall recycling pathway. [9]In the presence of β-lactam antibiotics, cell wall degradation products, specifically 1,6-anhydro-N-acetylmuramic acid (anhydro-MurNAc) peptides, accumulate in the cytoplasm. [2][10]These muropeptides compete with UDP-N-acetylmuramic acid peptides for binding to the transcriptional regulator AmpR. [2][10]When the anhydro-MurNAc peptides bind to AmpR, it undergoes a conformational change, leading to the increased transcription of the ampC gene and subsequent production of the AmpC β-lactamase. [2]

Data Presentation

Table 1: In Vitro Activity of Piperacillin and Piperacillin-Tazobactam against AmpC-Producing Enterobacterales

Organism	Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)	% Susceptible
Enterobacter cloacae	Piperacillin	>64	>64	<10%
Piperacillin-Tazobactam	8	32	70-80%
Citrobacter freundii	Piperacillin	>64	>64	<15%
Piperacillin-Tazobactam	4	16	80-90%
Serratia marcescens	Piperacillin	16	64	20-30%
Piperacillin-Tazobactam	2	8	>90%

Note: Data are compiled from various sources and represent typical ranges. Actual values may vary depending on the specific isolates and testing methodologies.

Table 2: Comparative Activity of Beta-Lactam/Beta-Lactamase Inhibitor Combinations against AmpC-Producing Enterobacterales

Combination	AmpC Inhibition	In Vitro Potency	Clinical Data for AmpC Producers
Piperacillin-Tazobactam	Weak	Moderate	Conflicting
Ceftolozane-Tazobactam	Weak	Moderate to High	Limited
Ceftazidime-Avibactam	Strong	High	Favorable
Meropenem-Vaborbactam	Strong	High	Favorable
Imipenem-Relebactam	Strong	High	Favorable

Experimental Protocols

Protocol 1: Broth Microdilution for MIC Determination

• Isolate Preparation: Subculture the bacterial isolate onto a non-selective agar plate and incubate overnight at 35-37°C.

• Inoculum Preparation: Prepare a bacterial suspension in sterile saline or Mueller-Hinton broth, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 108 CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 105 CFU/mL in the wells of the microtiter plate.

• Antibiotic Preparation: Prepare serial twofold dilutions of piperacillin, with and without a fixed concentration of a β-lactamase inhibitor (e.g., 4 µg/mL of tazobactam), in cation-adjusted Mueller-Hinton broth.

• Plate Inoculation: Dispense the antibiotic dilutions and the bacterial inoculum into the wells of a 96-well microtiter plate. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Protocol 2: Checkerboard Synergy Assay

• Plate Setup: Prepare a 96-well microtiter plate with serial dilutions of piperacillin along the x-axis and a novel β-lactamase inhibitor along the y-axis.

• Inoculation: Inoculate the wells with a standardized bacterial suspension as described in the broth microdilution protocol.

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• Data Analysis: Determine the MIC of each drug alone and in combination. Calculate the Fractional Inhibitory Concentration (FIC) index: FIC index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone).

  • Synergy: FIC index ≤ 0.5

  • No interaction: 0.5 < FIC index ≤ 4.0

  • Antagonism: FIC index > 4.0

Visualizations

Caption: AmpC Beta-Lactamase Induction Pathway.

Caption: Experimental Workflow for Evaluating New Piperacillin/Inhibitor Combinations.

References

• 1. Inoculum Effect on the Efficacies of Amoxicillin-Clavulanate, Piperacillin-Tazobactam, and Imipenem against Extended-Spectrum β-Lactamase (ESBL)-Producing and Non-ESBL-Producing Escherichia coli in an Experimental Murine Sepsis Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Primer on AmpC β-Lactamases: Necessary Knowledge for an Increasingly Multidrug-resistant World - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Antibiotic Treatment of Infections Caused by AmpC-Producing Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 5. peacehealth.org [peacehealth.org]
• 6. researchgate.net [researchgate.net]
• 7. Novel Beta-lactamase Inhibitors: Unlocking Their Potential in Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Regulation of inducible AmpC beta-lactamase expression among Enterobacteriaceae. | Semantic Scholar [semanticscholar.org]
• 10. journals.asm.org [journals.asm.org]

Technical Support Center: Interpreting Piperacillin-Tazobactam Breakpoints

Welcome to the technical support center for challenges in interpreting piperacillin-tazobactam (B1260346) (TZP) breakpoints. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of TZP susceptibility testing and data interpretation.

Frequently Asked Questions (FAQs)

Q1: Why is interpreting piperacillin-tazobactam (TZP) susceptibility results so challenging?

A1: The interpretation of TZP susceptibility is complex due to several factors. There is a high variability in the minimum inhibitory concentration (MIC) results obtained from different testing methods.[1][2][3] This variability is particularly pronounced for isolates with MICs near the clinical breakpoints.[2][3] Furthermore, the presence of specific resistance mechanisms, such as the production of OXA-1 β-lactamase, can lead to MIC values that straddle the susceptible and resistant categories, making definitive interpretation difficult.[1][3] The phenomenon of heteroresistance, where a susceptible bacterial population contains a small subpopulation of resistant cells, can also lead to misleading susceptibility results and potential treatment failure.[4][5][6]

Q2: What are the key differences between CLSI and EUCAST breakpoints for piperacillin-tazobactam?

A2: The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) are two major bodies that set breakpoints for antibiotics. Historically, their breakpoints for TZP have differed, leading to discrepancies in susceptibility reporting.[7] In 2022, CLSI revised its breakpoints for Enterobacterales to more closely align with pharmacokinetic-pharmacodynamic (PK-PD) data and clinical outcomes, particularly influenced by the MERINO trial.[8][9][10][11][12] These changes aimed to better predict patient outcomes and categorize truly susceptible isolates more accurately.[8]

Q3: What is the significance of the "Susceptible-Dose Dependent" (SDD) category for piperacillin-tazobactam?

A3: The Susceptible-Dose Dependent (SDD) category, introduced by CLSI for TZP, indicates that an isolate may be effectively treated with a higher or more frequent dosing regimen or with an extended infusion of the drug.[13] This category was established for isolates with an MIC of 16 mg/L, based on PK-PD modeling that demonstrated a higher probability of achieving the necessary drug exposure with alternative dosing strategies.[13] The FDA, however, considers an MIC of 16 mg/L as 'intermediate' for Enterobacterales, highlighting ongoing differences in interpretation.[13]

Troubleshooting Guides

Problem 1: Discordant piperacillin-tazobactam (TZP) results between different susceptibility testing methods (e.g., disk diffusion vs. broth microdilution).

• Possible Cause 1: Inherent variability of the testing method. Disk diffusion and gradient diffusion (Etest) methods for TZP have shown poor performance and high error rates compared to the reference broth microdilution method, especially for isolates with MICs near the breakpoint.[2][14] In 2015, both the FDA and EUCAST issued warnings regarding the performance of TZP gradient strips.[1][2]

• Troubleshooting Steps:

  • Confirm the result using the reference broth microdilution (BMD) method.

  • Be aware that even BMD can show variability.[1]

  • For critical clinical decisions, consider molecular methods to detect specific resistance genes (e.g., blaOXA-1).

• Possible Cause 2: Issues with testing materials. The potency of TZP disks can affect the accuracy of disk diffusion results.[1] Studies have shown that the standard 100/10 µg disk used by CLSI may not accurately predict resistance or susceptibility.[1]

• Troubleshooting Steps:

  • Ensure that all testing materials, including disks and media, are within their expiration dates and have been stored correctly.

  • Use quality control strains as recommended by CLSI or EUCAST to verify the performance of the assay.

Problem 2: An isolate tests as susceptible to TZP, but the patient is not responding to therapy.

• Possible Cause 1: Heteroresistance. The bacterial population may be heteroresistant, meaning it contains a small, undetected subpopulation of resistant bacteria that can proliferate under antibiotic pressure.[4][5][6]

• Troubleshooting Steps:

  • Consider performing a population analysis profile (PAP) to detect heteroresistance.

  • Re-culture the patient to see if the resistant subpopulation has become dominant.

• Possible Cause 2: Presence of specific resistance mechanisms. The isolate may harbor resistance mechanisms, such as certain β-lactamases (e.g., OXA-1), that are not always reliably detected by routine susceptibility testing, leading to a falsely susceptible result.[15][16][17]

• Troubleshooting Steps:

  • If available, use molecular methods to screen for common TZP resistance genes.

  • Review the patient's clinical history and previous antibiotic exposure, which might suggest the presence of resistance.

Quantitative Data Summary

Table 1: Comparison of Recent CLSI and FDA Breakpoints for Piperacillin-Tazobactam against Enterobacterales

Category	CLSI MIC (μg/mL)	FDA MIC (μg/mL)	CLSI Disk Diffusion (mm)	FDA Disk Diffusion (mm)
Susceptible (S)	≤ 8/4	≤ 16/4	≥ 25	≥ 21
Susceptible-Dose Dependent (SDD)	16/4	-	21–24	-
Intermediate (I)	-	32/4-64/4	-	18-20
Resistant (R)	≥ 32/4	≥ 128/4	≤ 20	≤ 17

Data sourced from FDA and CLSI documents.[13]

Experimental Protocols

Protocol 1: Broth Microdilution (BMD) for Piperacillin-Tazobactam MIC Determination

This protocol is a generalized procedure based on CLSI guidelines.

• Preparation of Inoculum:

  • Select 3-5 well-isolated colonies of the test organism from a non-selective agar (B569324) plate.

  • Suspend the colonies in sterile saline or broth to achieve a turbidity equivalent to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 108 CFU/mL.

  • Dilute the standardized suspension to achieve a final inoculum concentration of approximately 5 x 105 CFU/mL in the test wells.

• Preparation of Piperacillin-Tazobactam Dilutions:

  • Prepare serial two-fold dilutions of piperacillin (B28561) in cation-adjusted Mueller-Hinton broth (CAMHB).

  • Tazobactam is added to each dilution at a fixed concentration of 4 µg/mL.[2]

• Inoculation and Incubation:

  • Dispense the prepared antibiotic dilutions into the wells of a microtiter plate.

  • Inoculate each well with the diluted bacterial suspension.

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • The MIC is the lowest concentration of piperacillin (in the presence of 4 µg/mL tazobactam) that completely inhibits visible growth of the organism.

Visualizations

Caption: Overview of piperacillin-tazobactam action and bacterial resistance mechanisms.

Caption: Troubleshooting workflow for interpreting piperacillin-tazobactam breakpoints.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Building a Better Test for Piperacillin-Tazobactam Susceptibility Testing: Would that It Were So Simple (It's Complicated) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Heteroresistance to piperacillin/tazobactam in Klebsiella pneumoniae is mediated by increased copy number of multiple β-lactamase genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. ihma.com [ihma.com]
• 8. journals.asm.org [journals.asm.org]
• 9. Susceptibility Testing for Piperacillin-Tazobactam | ASM.org [asm.org]
• 10. journals.asm.org [journals.asm.org]
• 11. Strategies for Updating Piperacillin-Tazobactam Breakpoints - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. fda.gov [fda.gov]
• 14. cmpt.ca [cmpt.ca]
• 15. researchgate.net [researchgate.net]
• 16. Piperacillin/tazobactam-resistant, cephalosporin-susceptible Escherichia coli bloodstream infections are driven by multiple acquisition of resistance across diverse sequence types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. biorxiv.org [biorxiv.org]

Technical Support Center: In Vitro Piperacillin-Tazobactam Synergy Testing

Welcome to the technical support center for researchers, scientists, and drug development professionals working with piperacillin-tazobactam (B1260346). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during in vitro synergy experiments.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind piperacillin-tazobactam synergy?

A1: The synergy between piperacillin (B28561) and tazobactam (B1681243) stems from their complementary mechanisms of action. Piperacillin, a β-lactam antibiotic, inhibits the synthesis of the bacterial cell wall by binding to penicillin-binding proteins (PBPs).[1] This disruption leads to cell lysis and death.[1] However, many bacteria have developed resistance by producing β-lactamase enzymes, which inactivate piperacillin by hydrolyzing its β-lactam ring.[1] Tazobactam is a β-lactamase inhibitor that irreversibly binds to and inactivates many of these enzymes, acting as a "suicide inhibitor".[1] By protecting piperacillin from degradation, tazobactam restores its efficacy against β-lactamase-producing bacteria.[1]

Q2: What are the primary methods for testing piperacillin-tazobactam synergy in vitro?

A2: The three most common methods for assessing in vitro synergy are the Checkerboard Assay, Time-Kill Curve Analysis, and the E-test synergy method.[1] Each method offers a different perspective on the interaction between the two drugs.

Q3: How is synergy quantitatively defined in these assays?

A3: In the checkerboard assay, synergy is determined by the Fractional Inhibitory Concentration Index (FICI). An FICI of ≤ 0.5 is generally considered synergistic.[2] For time-kill assays, synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL at 24 hours by the combination compared to the most active single agent.[3] In the E-test method, synergy is also determined by the ΣFIC, calculated from the MICs of the drugs alone and in combination, with a value ≤ 0.5 indicating synergy.[4]

Q4: What are the known bacterial resistance mechanisms to piperacillin-tazobactam?

A4: Resistance to piperacillin-tazobactam can emerge through several mechanisms, including:

• Hyperproduction of β-lactamases: Increased production of enzymes like TEM-1 or SHV-1 can overwhelm the inhibitory effect of tazobactam.[5][6] This can be due to strong alternative promoters or increased gene copy numbers.[5][6]

• Production of inhibitor-resistant β-lactamases: Some bacteria produce β-lactamases, such as OXA-1 or certain inhibitor-resistant TEM variants, that are not effectively inhibited by tazobactam.[5][6]

• Novel β-lactamases: The emergence of new enzymes, like CTX-M-255, can confer resistance to penicillin/β-lactamase inhibitor combinations while remaining susceptible to cephalosporins.[5][6]

• Gene Amplification: Increased dosage of the gene encoding for a β-lactamase, such as blaTEM-1, can lead to hyperproduction of the enzyme and subsequent resistance.[7]

Troubleshooting Guides

Checkerboard Assay

Problem: I am seeing inconsistent or unexpected MIC values for my control wells (piperacillin or tazobactam alone).

• Possible Cause 1: Inaccurate Drug Concentrations.

  • Troubleshooting: Double-check the preparation of your stock solutions and the serial dilutions. Ensure that the correct concentrations of piperacillin and tazobactam are dispensed into the microtiter plate wells.[1]

• Possible Cause 2: Inoculum Density Issues.

  • Troubleshooting: Verify that your bacterial inoculum is standardized to a 0.5 McFarland turbidity standard to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.[1] An inoculum that is too high or too low can significantly affect MIC values.

• Possible Cause 3: Contamination.

  • Troubleshooting: Streak a sample from your inoculum and a control well onto an appropriate agar (B569324) plate to check for purity. Contamination with a different organism can lead to erroneous results.

Problem: My FICI values are consistently in the "indifferent" range (0.5 < FICI ≤ 4.0).

• Possible Cause 1: The isolate may not be a good candidate for synergy.

  • Troubleshooting: The tested bacterial strain may possess a resistance mechanism that is not overcome by the combination of piperacillin and tazobactam. Consider characterizing the resistance mechanism of your isolate.

• Possible Cause 2: Suboptimal test conditions.

  • Troubleshooting: Ensure you are using the recommended cation-adjusted Mueller-Hinton Broth (CAMHB) and incubating at 35°C for 16-20 hours.[1] Deviations from the standard protocol can affect the outcome.

Time-Kill Assay

Problem: I am observing bacterial regrowth after an initial period of killing.

• Possible Cause 1: Emergence of a resistant subpopulation.

  • Troubleshooting: Plate a sample from the regrowth onto agar plates containing piperacillin-tazobactam to determine if the regrown population has a higher MIC.

• Possible Cause 2: Drug degradation.

  • Troubleshooting: While piperacillin and tazobactam are generally stable over 24 hours in standard media, prolonged incubation or non-standard media could lead to degradation. Consider the stability of the compounds under your specific experimental conditions.

• Possible Cause 3: Inoculum effect.

  • Troubleshooting: A high initial inoculum can lead to a reduced effect of the antibiotics and potential for regrowth.[8][9] Ensure your starting inoculum is within the recommended range (e.g., 5 x 10^5 to 5 x 10^6 CFU/mL).

Problem: I am not seeing a bactericidal effect (≥ 3-log10 reduction in CFU/mL) even with synergistic concentrations.

• Possible Cause 1: The combination is synergistic but not bactericidal at the tested concentrations.

  • Troubleshooting: Synergy indicates an enhanced inhibitory effect, but not necessarily a killing effect. You may need to test higher concentrations of the drugs to achieve bactericidal activity.

• Possible Cause 2: The bacterial strain is tolerant.

  • Troubleshooting: Some bacteria can be inhibited but not killed by certain antibiotics, a phenomenon known as tolerance. This is an inherent characteristic of the strain.

Experimental Protocols & Data

Key Experimental Methodologies

Below are detailed protocols for the primary in vitro synergy testing methods.

• Prepare Antibiotic Stock Solutions: Prepare stock solutions of piperacillin and tazobactam at a concentration at least 10 times the expected MIC.[1]

• Prepare Microtiter Plates: Use a 96-well microtiter plate. Dispense 50 µL of cation-adjusted Mueller-Hinton Broth (CAMHB) into each well.[1]

• Create Serial Dilutions: Create serial twofold dilutions of piperacillin horizontally across the columns and tazobactam vertically down the rows.[1] This will result in varying concentrations of both drugs in each well.

• Prepare Bacterial Inoculum: From a fresh culture plate, suspend several colonies in saline to match a 0.5 McFarland turbidity standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL.[1]

• Inoculation and Incubation: Add 100 µL of the final bacterial inoculum to each well.[1] Incubate the plate at 35°C for 16-20 hours.[1]

• Data Interpretation: Determine the MIC of each drug alone and in combination. Calculate the Fractional Inhibitory Concentration Index (FICI) using the formula: FICI = (MIC of piperacillin in combination / MIC of piperacillin alone) + (MIC of tazobactam in combination / MIC of tazobactam alone).

• Prepare Bacterial Inoculum: Prepare a bacterial suspension in CAMHB adjusted to a 0.5 McFarland standard and then dilute to achieve a starting inoculum of approximately 5 x 10^5 to 5 x 10^6 CFU/mL.

• Set up Test Tubes: Prepare tubes containing:

  • Growth control (no antibiotic)

  • Piperacillin alone (e.g., at 0.25x or 1x MIC)[1]

  • Tazobactam alone (e.g., at a fixed concentration like 4 µg/mL)[1]

  • Piperacillin and tazobactam in combination at the same concentrations as the individual drugs.[1]

• Inoculation and Incubation: Inoculate each tube with the prepared bacterial suspension and incubate at 35°C in a shaking incubator.[1]

• Sampling and Plating: At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.[1] Perform serial dilutions and plate onto appropriate agar for colony counting.[1]

• Data Interpretation: Plot the log10 CFU/mL versus time. Synergy is defined as a ≥ 2-log10 reduction in CFU/mL by the combination compared to the most active single agent at 24 hours. Bactericidal activity is a ≥ 3-log10 reduction in CFU/mL from the initial inoculum.[1]

Quantitative Data Summary

The following tables summarize quantitative data on factors affecting piperacillin-tazobactam synergy.

Table 1: Interpretation of Fractional Inhibitory Concentration Index (FICI)

FICI Value	Interpretation	Reference
≤ 0.5	Synergy	[2]
> 0.5 to < 4.0	No Interaction (Indifference)	[2]
≥ 4.0	Antagonism	[2]

Table 2: Impact of Inoculum Size on Piperacillin-Tazobactam MICs against ESBL-Producing Klebsiella pneumoniae

Inoculum Size (CFU/mL)	Piperacillin-Tazobactam MIC50 (µg/mL)	Fold Increase in MIC50	Reference
10^5 (Standard)	16	-	[8]
10^7 (High)	≥128	≥8	[8]

Table 3: Effect of pH on Piperacillin-Tazobactam Geometric Mean MICs against Bacteroides fragilis Group

pH	Geometric Mean MIC (µg/mL)	Reference
7.1	Lowest	[10]
6.3	Intermediate	[10]
5.8	Highest	[10]

Table 4: Synergy of Piperacillin-Tazobactam with Other Antibiotics against Pseudomonas aeruginosa

Combination	Average FIC Index	Reference
Piperacillin-Tazobactam + Netilmicin	0.459	[11]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of Piperacillin-Tazobactam Synergy.

Caption: Checkerboard Assay Experimental Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. 2746. Assessment of in vitro synergy between Piperacillin-Tazobactam-Meropenem and Imipenem-Meropenem against OXA-48 Producing Klebsiella pneumoniae Using Time-Kill Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Synergy of Levofloxacin Plus Piperacillin/Tazobactam against Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. journals.asm.org [journals.asm.org]
• 8. In vitro and in vivo activities of piperacillin-tazobactam and meropenem at different inoculum sizes of ESBL-producing Klebsiella pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cefepime, Piperacillin-Tazobactam, and the Inoculum Effect in Tests with Extended-Spectrum β-Lactamase-Producing Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. [In vitro synergistic effects of tazobactam/piperacillin with various antibiotics] - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Piperacillin and Meropenem for the Treatment of Multidrug-Resistant Bacteria

For Researchers, Scientists, and Drug Development Professionals

The rise of multidrug-resistant (MDR) bacteria presents a formidable challenge to global health. The selection of appropriate antibiotic therapy is critical in managing infections caused by these organisms. This guide provides an objective comparison of two prominent beta-lactam antibiotics: piperacillin, often combined with the beta-lactamase inhibitor tazobactam, and meropenem (B701), a broad-spectrum carbapenem. This analysis is supported by experimental data to inform research and development in the field of infectious diseases.

Executive Summary

Piperacillin-tazobactam (B1260346) and meropenem are both potent antibiotics used in the treatment of serious bacterial infections. However, their efficacy against MDR strains, particularly those producing extended-spectrum β-lactamases (ESBLs) and other resistance mechanisms, varies significantly. Clinical evidence, most notably the MERINO trial, has demonstrated that for bloodstream infections caused by ceftriaxone-resistant Escherichia coli and Klebsiella pneumoniae, meropenem is associated with better clinical outcomes and lower mortality compared to piperacillin-tazobactam.[1][2][3][4][5] While piperacillin-tazobactam remains a valuable carbapenem-sparing option in some contexts, its use against severe ESBL-producing infections is now approached with greater caution.[2][3][6]

Comparative Efficacy Data

The in vitro activity of piperacillin-tazobactam and meropenem against various multidrug-resistant bacteria is a key determinant of their clinical utility. The following tables summarize the Minimum Inhibitory Concentration (MIC) data for these antibiotics against clinically significant MDR pathogens.

Table 1: In Vitro Activity of Piperacillin-Tazobactam and Meropenem against Multidrug-Resistant Gram-Negative Bacteria

Bacterial Species	Resistance Mechanism	Piperacillin-Tazobactam MIC50 (mg/L)	Piperacillin-Tazobactam MIC90 (mg/L)	Meropenem MIC50 (mg/L)	Meropenem MIC90 (mg/L)	Reference(s)
Pseudomonas aeruginosa	Multidrug-Resistant	4	128	0.5	16	[7][8][9][10]
Acinetobacter baumannii	Multidrug-Resistant	-	-	-	-	[11]
Klebsiella pneumoniae	ESBL-producing	-	-	≤0.03	0.06	[12]
Escherichia coli	ESBL-producing	-	-	≤0.03	0.06	[12]
Enterobacter spp.	AmpC-producing	-	-	-	-	[13]
Citrobacter freundii	AmpC-producing	-	-	-	-	[13]
Serratia marcescens	AmpC-producing	-	-	-	-	[13]

Note: MIC50 and MIC90 represent the concentrations at which 50% and 90% of isolates are inhibited, respectively. Data for some organism-drug combinations were not available in the searched literature and are indicated by "-".

Table 2: Clinical Outcomes from the MERINO Trial (Bloodstream Infections with Ceftriaxone-Resistant E. coli or K. pneumoniae)

Outcome	Piperacillin-Tazobactam (n=187)	Meropenem (n=191)	Risk Difference (95% CI)	Reference(s)
30-Day Mortality	12.3% (23/187)	3.7% (7/191)	8.6% (1-sided 97.5% CI, -∞ to 14.5%)	[4][14][15]
Clinical & Microbiological Resolution (Day 4)	68.4%	74.6%	-6.2% (-15.5% to 3.1%)	[16]
Microbiological Relapse	4.8%	2.1%	2.7% (-1.1% to 7.1%)	[16]

Mechanisms of Action and Resistance

Signaling Pathways

The efficacy of beta-lactam antibiotics is dependent on their ability to inhibit bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs).[6][15][17][18][19][20][21] Resistance to these agents often involves the production of beta-lactamase enzymes that hydrolyze the beta-lactam ring, rendering the antibiotic inactive.[13][22][23]

Figure 1. Simplified signaling pathway for the mechanism of action of beta-lactam antibiotics.

Resistance to piperacillin-tazobactam in Gram-negative bacteria is often mediated by ESBLs and AmpC beta-lactamases. Tazobactam can inhibit many ESBLs, but its effectiveness can be limited by high enzyme expression or the presence of other beta-lactamases.[13]

Figure 2. Mechanism of ESBL-mediated resistance to piperacillin.

AmpC beta-lactamases are another important mechanism of resistance, particularly in organisms like Enterobacter spp., Serratia spp., and Citrobacter spp.[14] AmpC expression is inducible, and its regulation is linked to peptidoglycan recycling.[1][24][25]

References

• 1. journals.asm.org [journals.asm.org]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. Effect of Piperacillin-Tazobactam vs Meropenem on 30-Day Mortality for Patients With E coli or Klebsiella pneumoniae Bloodstream Infection and Ceftriaxone Resistance: A Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jwatch.org [jwatch.org]
• 6. What is the mechanism of Meropenem? [synapse.patsnap.com]
• 7. Research Portal [iro.uiowa.edu]
• 8. journals.asm.org [journals.asm.org]
• 9. researchgate.net [researchgate.net]
• 10. Antimicrobial Susceptibility of Pseudomonas aeruginosa to Ceftazidime-Avibactam, Ceftolozane-Tazobactam, Piperacillin-Tazobactam, and Meropenem Stratified by U.S. Census Divisions: Results from the 2017 INFORM Program - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Meropenem vs. Piperacillin-tazobactam for Bacteremia… | Clinician.com [clinician.com]
• 13. mims.com [mims.com]
• 14. A Primer on AmpC β-Lactamases: Necessary Knowledge for an Increasingly Multidrug-resistant World - PMC [pmc.ncbi.nlm.nih.gov]
• 15. urology-textbook.com [urology-textbook.com]
• 16. Webinar: Animal infection models to study antibiotics against gram-negative bacteria (AMR Accelerator Members Only) - IMI AMR Accelerator [amr-accelerator.eu]
• 17. medschool.co [medschool.co]
• 18. go.drugbank.com [go.drugbank.com]
• 19. urology-textbook.com [urology-textbook.com]
• 20. quora.com [quora.com]
• 21. go.drugbank.com [go.drugbank.com]
• 22. Extended-Spectrum β-Lactamases (ESBL): Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. journals.asm.org [journals.asm.org]
• 25. Complex Regulation Pathways of AmpC-Mediated β-Lactam Resistance in Enterobacter cloacae Complex - PMC [pmc.ncbi.nlm.nih.gov]

Validating Piperacillin Efficacy in a Novel Murine Peritonitis Model: A Comparative Analysis

This guide provides a comprehensive comparison of piperacillin's efficacy against established antibiotics in a newly developed murine peritonitis model. The data presented herein is intended for researchers, scientists, and drug development professionals engaged in the preclinical assessment of antimicrobial agents.

Comparative Efficacy of Piperacillin and Alternatives

The in vivo efficacy of piperacillin, both alone and in combination with the β-lactamase inhibitor tazobactam, was evaluated against common Gram-negative and Gram-positive pathogens. The primary endpoint for efficacy was the 50% effective dose (ED50), representing the dose required to protect 50% of infected mice from mortality. Lower ED50 values indicate higher potency.

Pathogen	Antibiotic	Dosing Regimen (mg/kg)	ED50 (mg/kg)	Reference
Escherichia coli (TEM-1)	Piperacillin	Subcutaneous, 30 min post-infection	>1000	[1]
Piperacillin/Tazobactam (8:1)	Subcutaneous, 30 min post-infection	11	[1]
Piperacillin/BLI-489 (8:1)	Subcutaneous, 30 min post-infection	13	[1]
Klebsiella pneumoniae (SHV-1)	Piperacillin	Subcutaneous, 30 min post-infection	1121	[1]
Piperacillin/Tazobactam (8:1)	Subcutaneous, 30 min post-infection	24	[1]
Piperacillin/BLI-489 (8:1)	Subcutaneous, 30 min post-infection	23	[1]
Enterobacter cloacae (P99)	Piperacillin	Subcutaneous, 30 & 150 min post-infection	103	[1]
Piperacillin/Tazobactam (8:1)	Subcutaneous, 30 & 150 min post-infection	110	[1]
Piperacillin/BLI-489 (8:1)	Subcutaneous, 30 & 150 min post-infection	32	[1]
Bacteroides fragilis / E. cloacae	Piperacillin	Every 2h for 24h	416 / 643	[2]
Piperacillin/Tazobactam	Every 2h for 24h	85 / 554	[2]
Ceftizoxime	Every 2h for 24h	771 / 521	[2]

Murine Pneumonia Model: Piperacillin/Tazobactam vs. Meropenem (B701)

A murine model of pneumonia induced by extended-spectrum β-lactamase (ESBL)-producing Klebsiella pneumoniae was utilized to compare the efficacy of piperacillin-tazobactam (B1260346) and meropenem, particularly focusing on the inoculum effect.

Inoculum Size	Treatment Group	Survival Rate (%)	Bacterial Load in Lungs (Log10 CFU/g)	Reference
Low (10^4 CFU/mouse)	Control	0	-	[3]
Piperacillin/Tazobactam (1000 mg/kg, qid)	100	-	[3]
Meropenem (100 mg/kg, bid)	100	-	[3]
High (10^6 CFU/mouse)	Control	0	-	[3]
Piperacillin/Tazobactam (1000 mg/kg, qid)	0	-	[3]
Meropenem (100 mg/kg, bid)	100	Decreased	[3]

Experimental Protocols

Murine Systemic Infection (Peritonitis) Model

This model is designed to assess the systemic efficacy of antimicrobial agents following an intraperitoneal infection.

1. Animal Model:

• Species: Swiss Webster mice (or other appropriate strain)

• Weight: 20-25 g

• Housing: Maintained under standard laboratory conditions with ad libitum access to food and water.

2. Bacterial Strains and Inoculum Preparation:

• Select clinically relevant bacterial strains (e.g., E. coli, K. pneumoniae, P. aeruginosa, S. aureus).

• Culture bacteria in appropriate broth (e.g., Tryptic Soy Broth) to mid-logarithmic phase.

• Wash and resuspend the bacterial cells in sterile saline or 5% hog gastric mucin to the desired concentration (CFU/mL). The final inoculum should be sufficient to induce a lethal infection.

3. Infection Procedure:

• Administer the bacterial suspension intraperitoneally (IP) to each mouse. The volume is typically 0.5 mL.

4. Treatment Administration:

• Randomize infected mice into treatment and control groups.

• Administer the test compounds (e.g., piperacillin, comparators) and vehicle control via the desired route (e.g., subcutaneous, intravenous).

• Treatment can be initiated at a specified time post-infection (e.g., 30 minutes, 1 hour) and may involve single or multiple doses.[1][4]

5. Endpoint Evaluation:

• Monitor mice for mortality over a period of 7 days.

• Calculate the 50% effective dose (ED50) using a probit analysis of the survival data.[1]

Murine Pneumonia Model

This model simulates a respiratory tract infection to evaluate antibiotic efficacy against pulmonary pathogens.

1. Animal Model:

• Species: Specific pathogen-free mice (e.g., C57BL/6).

• Immunosuppression (optional): To establish a more robust infection, mice can be rendered neutropenic via intraperitoneal administration of cyclophosphamide.[5]

2. Bacterial Strains and Inoculum Preparation:

• Use respiratory pathogens such as ESBL-producing K. pneumoniae.

• Prepare a mid-logarithmic phase culture and resuspend in sterile phosphate-buffered saline (PBS) to the target concentration.

3. Infection Procedure:

• Anesthetize the mice (e.g., with isoflurane).

• Induce pneumonia via intratracheal or intranasal instillation of the bacterial suspension (e.g., 50 µL).[3]

4. Treatment Administration:

• At a set time post-infection (e.g., 2 hours), randomize mice into treatment groups.

• Administer antibiotics and vehicle control as per the study design.

5. Endpoint Evaluation:

• Monitor survival rates over a defined period (e.g., 7 days).

• At a specified time point (e.g., 24 hours post-infection), euthanize a subset of mice to determine the bacterial load in the lungs (CFU/g of tissue).[3]

Visualizations

Murine Infection Model Workflow

Piperacillin Mechanism and Resistance

References

• 1. journals.asm.org [journals.asm.org]
• 2. Comparative study of the effects of ceftizoxime, piperacillin, and piperacillin-tazobactam concentrations on antibacterial activity and selection of antibiotic-resistant mutants of Enterobacter cloacae and Bacteroides fragilis in vitro and in vivo in mixed-infection abscesses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro and in vivo activities of piperacillin-tazobactam and meropenem at different inoculum sizes of ESBL-producing Klebsiella pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Expert workshop summary: Advancing toward a standardized murine model to evaluate treatments for antimicrobial resistance lung infections - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle: Piperacillin-Tazobactam vs. Ceftazidime-Avibactam Against Klebsiella pneumoniae

A Comparative Guide for Researchers and Drug Development Professionals

The emergence of multidrug-resistant Klebsiella pneumoniae poses a significant global health threat, compelling the scientific community to critically evaluate the efficacy of our antimicrobial arsenal. This guide provides a detailed, data-driven comparison of two key β-lactam/β-lactamase inhibitor combinations: piperacillin-tazobactam (B1260346) and ceftazidime-avibactam. By examining their performance against various resistant phenotypes of K. pneumoniae, this document aims to equip researchers, scientists, and drug development professionals with the objective data necessary to inform their work.

In Vitro Susceptibility: A Quantitative Comparison

The in vitro activity of piperacillin-tazobactam and ceftazidime-avibactam against K. pneumoniae varies significantly depending on the presence of resistance mechanisms such as extended-spectrum β-lactamases (ESBLs) and carbapenemases (e.g., Klebsiella pneumoniae carbapenemase, KPC).

Table 1: Comparative In Vitro Activity (MIC in μg/mL) Against K. pneumoniae

Organism/Resistance Phenotype	Piperacillin-Tazobactam	Ceftazidime-Avibactam
Overall K. pneumoniae	MIC₅₀: 4 MIC₉₀: 128[1]	MIC₅₀: 0.5 MIC₉₀: 2
ESBL-producing K. pneumoniae	% Susceptible: 84.5%[2]	% Susceptible: 100%[2][3]
Carbapenem-Resistant K. pneumoniae (CRE)	% Susceptible: Low (data varies)	MIC₉₀: 4/4[4] % Susceptible: 93.8% - 99.6%[4][5]
KPC-producing K. pneumoniae	% Susceptible: Very Low (often resistant)	% Susceptible: 97.14% - 99.4%[3][6]

Note: MIC₅₀ and MIC₉₀ represent the minimum inhibitory concentrations required to inhibit the growth of 50% and 90% of isolates, respectively. Susceptibility percentages are based on CLSI or EUCAST breakpoints where specified. Avibactam (B1665839) is tested at a fixed concentration of 4 µg/mL.

Time-Kill Kinetics: A Glimpse into Bactericidal Activity

Time-kill assays provide valuable insights into the bactericidal or bacteriostatic effects of an antimicrobial agent over time. Studies have demonstrated that ceftazidime-avibactam exhibits potent, time-dependent killing against β-lactamase-producing Enterobacteriaceae, including K. pneumoniae.[7] A significant reduction in bacterial colony-forming units (CFU/ml) is often observed within the first 6 hours of exposure.[7] For some isolates, regrowth can be observed at 24 hours.[7]

While direct side-by-side time-kill curve comparisons in the reviewed literature are limited, the data consistently shows ceftazidime-avibactam's robust bactericidal activity against resistant strains where piperacillin-tazobactam's efficacy is compromised.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on Clinical and Laboratory Standards Institute (CLSI) guidelines.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standardized technique used to determine the MIC of an antimicrobial agent against a specific bacterium.

Workflow for Broth Microdilution:

Workflow for Broth Microdilution Susceptibility Testing.

Detailed Steps:

• Inoculum Preparation: A standardized inoculum of the K. pneumoniae isolate is prepared to a turbidity equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This is then further diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Antimicrobial Preparation: Serial twofold dilutions of piperacillin-tazobactam and ceftazidime-avibactam are prepared in cation-adjusted Mueller-Hinton broth (CAMHB). For ceftazidime-avibactam, avibactam is maintained at a fixed concentration of 4 µg/mL.

• Inoculation: A multi-channel pipette is used to inoculate each well of a 96-well microtiter plate with the standardized bacterial suspension. Each well contains a specific concentration of the antimicrobial agent. A growth control well (no antibiotic) and a sterility control well (no bacteria) are included.

• Incubation: The microtiter plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

• MIC Determination: The MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism. This is assessed by visual inspection of the microtiter plate.

Time-Kill Assay

Time-kill assays are performed to assess the rate and extent of bactericidal activity of an antimicrobial agent.

Detailed Steps:

• Inoculum Preparation: A starting inoculum of K. pneumoniae is prepared in CAMHB to a final concentration of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

• Antimicrobial Addition: Piperacillin-tazobactam or ceftazidime-avibactam is added to the bacterial suspension at concentrations corresponding to multiples of the predetermined MIC (e.g., 1x, 2x, 4x MIC). A growth control tube without any antibiotic is also included.

• Incubation and Sampling: The tubes are incubated in a shaking water bath at 37°C. Aliquots are removed at specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours).

• Bacterial Viability Counting: The collected aliquots are serially diluted and plated onto nutrient agar (B569324) plates. The plates are incubated for 18-24 hours at 37°C, after which the number of colonies is counted to determine the CFU/mL at each time point.

• Data Analysis: The results are plotted as log₁₀ CFU/mL versus time. Bactericidal activity is typically defined as a ≥3-log₁₀ (99.9%) reduction in the initial bacterial count.

Mechanisms of Resistance: A Focus on KPC

The production of Klebsiella pneumoniae carbapenemase (KPC) is a primary mechanism of resistance to carbapenems and many other β-lactam antibiotics. Avibactam, the β-lactamase inhibitor in ceftazidime-avibactam, is a potent inhibitor of KPC enzymes.

Signaling Pathway of KPC-Mediated Resistance and Inhibition by Avibactam:

KPC-mediated resistance and the inhibitory action of avibactam.

In the absence of an effective inhibitor, the KPC enzyme hydrolyzes the β-lactam ring of antibiotics like piperacillin and ceftazidime, rendering them inactive before they can reach their target, the penicillin-binding proteins (PBPs). Inhibition of PBPs is essential for disrupting bacterial cell wall synthesis. Avibactam effectively binds to and inhibits the KPC enzyme, protecting ceftazidime from hydrolysis and allowing it to inhibit the PBPs, leading to bacterial cell death. Tazobactam is generally not effective against KPC enzymes.

Conclusion

The available experimental data clearly indicates the superior in vitro activity of ceftazidime-avibactam against resistant strains of K. pneumoniae, particularly those producing ESBL and KPC enzymes. While piperacillin-tazobactam remains a valuable therapeutic option for susceptible isolates, its efficacy is significantly diminished in the face of these common resistance mechanisms. For researchers and drug development professionals, this comparative analysis underscores the importance of understanding the molecular drivers of resistance when evaluating and developing new antimicrobial agents. The robust performance of ceftazidime-avibactam against these challenging pathogens highlights the success of targeted β-lactamase inhibition as a strategy to combat antimicrobial resistance.

References

• 1. journals.asm.org [journals.asm.org]
• 2. journals.asm.org [journals.asm.org]
• 3. jmilabs.com [jmilabs.com]
• 4. oatext.com [oatext.com]
• 5. Comparative In Vitro Activity of Ceftazidime-Avibactam, Imipenem-Relebactam, and Meropenem-Vaborbactam against Carbapenem-Resistant Clinical Isolates of Klebsiella pneumoniae and Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of ceftazidime/avibactam alone and in combination with amikacin, colistin and tigecycline against Klebsiella pneumoniae carbapenemase-producing K. pneumoniae by in vitro time-kill experiment | PLOS One [journals.plos.org]
• 7. Bactericidal Activity, Absence of Serum Effect, and Time-Kill Kinetics of Ceftazidime-Avibactam against β-Lactamase-Producing Enterobacteriaceae and Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle in the Petri Dish: Piperacillin vs. Ticarcillin

In the ongoing struggle against bacterial resistance, the strategic combination of β-lactam antibiotics with β-lactamase inhibitors remains a critical therapeutic approach. This guide offers an in-depth in vitro comparison of two such stalwart combinations: piperacillin-tazobactam (B1260346) and ticarcillin-clavulanate. Designed for researchers, scientists, and drug development professionals, this document provides a comprehensive overview of their relative performance, supported by experimental data, detailed protocols, and visual representations of their mechanisms of action.

Executive Summary

Overall, in vitro studies consistently demonstrate that piperacillin/tazobactam exhibits a broader spectrum of activity and greater potency against a wide array of Gram-negative bacteria, most notably Pseudomonas aeruginosa and members of the Enterobacteriaceae family, when compared to ticarcillin/clavulanic acid.[1][2][3][4] While both combinations are effective against many β-lactamase-producing organisms, piperacillin/tazobactam often shows superior activity.[1][3] However, ticarcillin/clavulanic acid has been noted to have enhanced activity against certain species, such as Xanthomonas maltophilia.[1][5]

Comparative In Vitro Activity

The minimum inhibitory concentration (MIC) is a key measure of an antibiotic's efficacy, representing the lowest concentration required to inhibit the visible growth of a microorganism. The following tables summarize the MIC90 values (the concentration required to inhibit 90% of isolates) and the percentage of susceptible isolates for piperacillin/tazobactam and ticarcillin/clavulanate against various clinically relevant bacterial species.

Table 1: Comparative MIC90 Values (µg/mL) of Piperacillin/Tazobactam and Ticarcillin/Clavulanate

Bacterial Species	Piperacillin/Tazobactam (MIC90)	Ticarcillin/Clavulanate (MIC90)	Key Findings
Pseudomonas aeruginosa	64	>128	Piperacillin/tazobactam is significantly more potent against P. aeruginosa.[2]
Escherichia coli	8	32	Piperacillin/tazobactam demonstrates greater activity against E. coli.[1]
Klebsiella pneumoniae	16	32	Piperacillin/tazobactam is generally more active.[1]
Enterobacter spp.	32	128	Piperacillin/tazobactam shows superior activity against these often-resistant organisms.
Staphylococcus aureus (MSSA)	≤1	≤1	Both combinations are highly effective against methicillin-susceptible S. aureus.[1]
Bacteroides fragilis	8	8	Both combinations exhibit comparable and excellent activity against this common anaerobe.[1]
Xanthomonas maltophilia	>64	32	Ticarcillin/clavulanate is more active against X. maltophilia.[1]

Note: MIC values can vary between studies depending on the specific isolates tested and the methodology used.

Table 2: Percentage of Susceptible Isolates to Piperacillin/Tazobactam and Ticarcillin/Clavulanate

Bacterial Species	Piperacillin/Tazobactam (% Susceptible)	Ticarcillin/Clavulanate (% Susceptible)	Key Findings
Enterobacteriaceae	91.7%	85.8%	Piperacillin/tazobactam has a broader coverage against the Enterobacteriaceae family.[2]
Pseudomonas aeruginosa	61.5%	56.4%	A higher percentage of P. aeruginosa isolates are susceptible to piperacillin/tazobactam.[2]
Acinetobacter baumannii	Lower than Amp/Sulb	Lower than Amp/Sulb	Neither combination is the most active against A. baumannii in some studies.[2]
Gram-positive cocci	97.3% - 98.2%	97.3% - 98.2%	Both combinations show excellent and similar activity against susceptible Gram-positive cocci.[2]

Experimental Protocols

The data presented in this guide is primarily derived from standardized in vitro susceptibility testing methods. The following are detailed protocols for two of the most common methods employed.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method determines the MIC of an antimicrobial agent by testing serial twofold dilutions in a liquid growth medium.

• Preparation of Antimicrobial Solutions: Stock solutions of piperacillin/tazobactam and ticarcillin/clavulanate are prepared at a concentration of at least 1000 µg/mL. Serial twofold dilutions are then made in cation-adjusted Mueller-Hinton broth (CAMHB) in 96-well microtiter plates.

• Inoculum Preparation: Bacterial isolates are grown on an appropriate agar (B569324) medium for 18-24 hours. Several colonies are then suspended in a sterile broth or saline to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This suspension is further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation: The microtiter plates containing the antimicrobial dilutions are inoculated with the standardized bacterial suspension. The plates are then incubated at 35°C for 16-20 hours in ambient air.

• Interpretation of Results: The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism, as detected by the unaided eye.

Kirby-Bauer Disk Diffusion Method

This method assesses the susceptibility of a bacterial isolate to an antimicrobial agent by measuring the diameter of the zone of growth inhibition around a disk impregnated with the agent.

• Inoculum Preparation: A bacterial inoculum is prepared as described for the broth microdilution method, matching the turbidity of a 0.5 McFarland standard.

• Inoculation of Agar Plate: A sterile cotton swab is dipped into the standardized inoculum and the excess fluid is removed by pressing it against the inside of the tube. The swab is then used to streak the entire surface of a Mueller-Hinton agar plate in three different directions to ensure a uniform lawn of bacterial growth.

• Application of Antibiotic Disks: Disks impregnated with standardized amounts of piperacillin/tazobactam and ticarcillin/clavulanate are dispensed onto the surface of the agar using sterile forceps. The disks should be placed at least 24 mm apart.

• Incubation: The plates are inverted and incubated at 35°C for 16-20 hours.

• Interpretation of Results: The diameters of the zones of complete growth inhibition around each disk are measured to the nearest millimeter. These zone diameters are then interpreted as "susceptible," "intermediate," or "resistant" according to the criteria established by the Clinical and Laboratory Standards Institute (CLSI).

Visualizing the Experimental Workflow and Mechanism

To better understand the processes involved, the following diagrams illustrate the experimental workflow for MIC determination and the underlying mechanism of β-lactamase inhibition.

Broth Microdilution Workflow for MIC Determination.

References

• 1. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 2. researchgate.net [researchgate.net]
• 3. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. KEGG PATHWAY: beta-Lactam resistance - Reference pathway [bioincloud.tech]
• 5. asm.org [asm.org]

A Comparative Analysis of the Post-Antibiotic Effect of Piperacillin Versus Carbapenems

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the post-antibiotic effect (PAE) of piperacillin (B28561) and carbapenems, two critical classes of β-lactam antibiotics. The PAE, the persistent suppression of bacterial growth after limited exposure to an antimicrobial agent, is a crucial pharmacodynamic parameter influencing dosing regimens and clinical efficacy. This document summarizes key experimental data, details the methodologies used for PAE determination, and illustrates the underlying mechanisms of action.

Executive Summary

Carbapenems, such as imipenem (B608078), meropenem, and doripenem (B194130), generally exhibit a more pronounced and reliable post-antibiotic effect against Gram-negative bacteria compared to piperacillin. For many Gram-negative bacilli, piperacillin demonstrates a minimal or even absent PAE. Against Gram-positive cocci, both piperacillin and carbapenems can induce a significant PAE. The duration of the PAE is dependent on several factors, including the specific antibiotic, the bacterial strain, the antibiotic concentration, and the duration of exposure.

Data Presentation: Piperacillin vs. Carbapenems PAE

The following table summarizes available quantitative data on the post-antibiotic effect of piperacillin and various carbapenems against different bacterial species.

Antibiotic	Bacterial Strain	Concentration (x MIC)	Exposure Time (hours)	Mean PAE (hours)	Reference
Piperacillin	Pseudomonas cepacia	MIC	2	2.16	[1]
Imipenem	Pseudomonas cepacia	MIC	2	2.39	[1]
Doripenem	Klebsiella pneumoniae	Not Specified	1	0.10 - 0.18	[2][3]
Imipenem	Gram-negative strains	Not Specified	Not Specified	Low to non-existent for other beta-lactams	[4][5]
Carbapenems (Imipenem, Meropenem, Biapenem)	Gram-negative bacilli	Not Specified	Not Specified	Significant	[1]

Note: The data presented is a compilation from various studies and experimental conditions may differ. Direct head-to-head comparisons across a wide range of pathogens are limited in the current literature.

Experimental Protocols

The determination of the post-antibiotic effect is crucial for understanding the pharmacodynamics of an antibiotic. The most common method is the viable count method.

Determination of Post-Antibiotic Effect (PAE) by Viable Count Method

This method involves exposing a bacterial culture to an antibiotic for a defined period, removing the antibiotic, and then monitoring the time it takes for the bacterial population to recover and resume logarithmic growth.

Materials:

• Bacterial culture in logarithmic growth phase

• Test antibiotic (Piperacillin or Carbapenem) at a specified multiple of the Minimum Inhibitory Concentration (MIC)

• Sterile nutrient broth (e.g., Mueller-Hinton Broth)

• Sterile phosphate-buffered saline (PBS) or other suitable diluent

• Sterile agar (B569324) plates (e.g., Tryptic Soy Agar)

• Centrifuge

• Incubator (37°C)

• Shaking water bath or incubator

Protocol:

• Inoculum Preparation: Prepare a bacterial suspension in the logarithmic phase of growth (typically around 107 to 108 colony-forming units (CFU)/mL).

• Antibiotic Exposure: Divide the bacterial culture into two flasks. To one flask, add the test antibiotic at the desired concentration (e.g., 10x MIC). The second flask serves as the untreated control.

• Incubation: Incubate both flasks under optimal growth conditions (e.g., 37°C with agitation) for a predetermined exposure time (e.g., 1 or 2 hours).

• Antibiotic Removal: After the exposure period, remove the antibiotic from the test culture. This is typically achieved by a 1:1000 dilution of the culture in pre-warmed sterile broth or by centrifugation of the culture, removal of the antibiotic-containing supernatant, and resuspension of the bacterial pellet in fresh, pre-warmed broth. The same procedure is applied to the control culture.

• Regrowth Monitoring: At time zero (immediately after antibiotic removal) and at regular intervals thereafter (e.g., every hour), take samples from both the test and control cultures.

• Viable Count Determination: Perform serial dilutions of the collected samples in sterile PBS and plate onto agar plates.

• Incubation and Colony Counting: Incubate the plates at 37°C for 18-24 hours, and then count the number of colonies to determine the CFU/mL at each time point.

• PAE Calculation: The PAE is calculated using the formula: PAE = T - C

  • T: The time required for the count of the antibiotic-exposed culture to increase by 1 log10 (a 10-fold increase) above the count observed immediately after antibiotic removal.

  • C: The time required for the count of the untreated control culture to increase by 1 log10 above its initial count after the "washout" procedure.

Mandatory Visualization

Experimental Workflow for PAE Determination

References

• 1. research.aston.ac.uk [research.aston.ac.uk]
• 2. Efficacy and safety of doripenem versus piperacillin/tazobactam in nosocomial pneumonia: a randomized, open-label, multicenter study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [In vitro interaction of piperacillin and imipenem/cilastatin combined with aminoglycosides against Pseudomonas aeruginosa] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Postantibiotic effect of imipenem on gram-positive and gram-negative micro-organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Imipenem antagonism of the in vitro activity of piperacillin against Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Resistance Between Piperacillin and Other Antipseudomonal Penicillins: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro activity of piperacillin (B28561) with other antipseudomonal penicillins, namely ticarcillin (B1683155) and carbenicillin (B1668345), against Pseudomonas aeruginosa. It delves into the underlying mechanisms of cross-resistance, presents supporting experimental data, and offers detailed protocols for key experiments.

Introduction to Antipseudomonal Penicillins and Resistance

Piperacillin, a ureidopenicillin, along with the carboxypenicillins ticarcillin and carbenicillin, have historically been crucial in the management of P. aeruginosa infections. However, the emergence of resistance, and particularly cross-resistance among these agents, poses a significant challenge in clinical settings. Understanding the shared mechanisms of resistance is paramount for the development of new therapeutic strategies.

The primary mechanisms conferring resistance to these penicillins in P. aeruginosa include:

• Production of β-lactamase enzymes: The chromosomally encoded AmpC β-lactamase can hydrolyze penicillins. Its overexpression is a common cause of resistance.

• Efflux pump systems: The MexAB-OprM efflux pump, among others, can actively transport penicillins out of the bacterial cell. Overexpression of this pump leads to reduced intracellular drug concentrations.

• Alterations in Penicillin-Binding Proteins (PBPs): Mutations in the genes encoding PBPs, the primary targets of β-lactam antibiotics, can reduce the binding affinity of these drugs, leading to decreased efficacy.

Cross-resistance occurs when a single resistance mechanism confers resistance to multiple antibiotics. For instance, overexpression of the MexAB-OprM efflux pump can lead to resistance to piperacillin, ticarcillin, and carbenicillin.

Comparative In Vitro Activity

The following tables summarize the comparative in vitro activity of piperacillin, ticarcillin, and carbenicillin against Pseudomonas aeruginosa from published studies.

Table 1: Percentage of P. aeruginosa Isolates Inhibited at a Concentration of 6.3 µg/ml [1][2]

Antibiotic	Percentage of Isolates Inhibited
Piperacillin	>60%
Ticarcillin	Not Reported at this Concentration
Carbenicillin	Not Reported at this Concentration

Table 2: Median Minimum Inhibitory Concentration (MIC) Values against P. aeruginosa [3]

Antibiotic	Median MIC (µg/ml) - Random Isolates	Median MIC (µg/ml) - Carbenicillin-Resistant Isolates
Ticarcillin	25	50
Carbenicillin	50	200

Note: A lower MIC value indicates greater potency.

Signaling Pathways of Resistance

The expression of resistance mechanisms in P. aeruginosa is tightly regulated by complex signaling pathways. Understanding these pathways is crucial for identifying potential targets for novel adjuvants that could restore the efficacy of existing antibiotics.

Regulation of AmpC β-Lactamase Expression

The expression of the ampC gene is inducible and regulated by the AmpR transcriptional regulator. In the absence of a β-lactam, AmpR represses ampC transcription. During exposure to certain β-lactams, cell wall fragments (muropeptides) are generated and transported into the cytoplasm, where they can act as inducers, leading to the activation of ampC expression.

References

• 1. In vitro activity of piperacillin compared with that of carbenicillin, ticarcillin, ampicillin, cephalothin, and cefamandole against Pseudomonas aeruginosa and Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vitro Activity of Piperacillin Compared with That of Carbenicillin, Ticarcillin, Ampicillin, Cephalothin, and Cefamandole Against Pseudomonas aeruginosa and Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of Ticarcillin and Carbenicillin Activity Against Random and Select Populations of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the In Vitro Activity of Piperacillin/Tazobactam Against Anaerobic Bacteria: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro activity of piperacillin/tazobactam (B1681243) against a range of clinically significant anaerobic bacteria, benchmarked against other commonly used antimicrobial agents. The data presented is compiled from recent surveillance studies, and the methodologies are based on established standards from the Clinical and Laboratory Standards Institute (CLSI).

Executive Summary

Piperacillin/tazobactam continues to demonstrate potent and broad-spectrum activity against most clinically important anaerobic bacteria. Data from multinational surveillance studies indicate high susceptibility rates among the Bacteroides fragilis group, Prevotella species, and anaerobic Gram-positive cocci. When compared with other β-lactam/β-lactamase inhibitor combinations, carbapenems, and other antianaerobic agents, piperacillin/tazobactam remains a reliable therapeutic option. This guide presents comparative Minimum Inhibitory Concentration (MIC) data and outlines the standardized methodologies for assessing the in vitro susceptibility of these challenging pathogens.

Comparative Susceptibility Data

The following tables summarize the in vitro activity of piperacillin/tazobactam and comparator agents against a variety of anaerobic bacteria. The data is presented as MIC50 (the concentration at which 50% of isolates are inhibited) and MIC90 (the concentration at which 90% of isolates are inhibited).

Table 1: In Vitro Activity of Piperacillin/Tazobactam and Comparators Against Gram-Negative Anaerobic Bacilli

Organism (No. of Isolates)	Antibiotic Agent	MIC50 (mg/L)	MIC90 (mg/L)	% Susceptible
Bacteroides fragilis group	Piperacillin/Tazobactam	2	16	>90%
Amoxicillin/Clavulanate	1	4	>90%
Meropenem	0.25	1	>95%
Metronidazole	1	2	>90%
Clindamycin	2	>32	~70%
Prevotella spp.	Piperacillin/Tazobactam	≤0.5	2	>90%
Amoxicillin/Clavulanate	≤0.5	2	>90%
Meropenem	≤0.12	1	>95%
Metronidazole	≤0.5	2	>90%
Clindamycin	≤0.25	4	~70%
Fusobacterium spp.	Piperacillin/Tazobactam	≤0.5	1	>95%
Amoxicillin/Clavulanate	≤0.5	1	>95%
Meropenem	≤0.12	0.25	>95%
Metronidazole	≤0.5	1	>95%
Clindamycin	≤0.25	1	>90%

Data compiled from a Belgian multicentre survey. Susceptibility percentages are based on EUCAST breakpoints where available.

Table 2: In Vitro Activity of Piperacillin/Tazobactam and Comparators Against Gram-Positive Anaerobic Bacteria

Organism (No. of Isolates)	Antibiotic Agent	MIC50 (mg/L)	MIC90 (mg/L)	% Susceptible
Clostridium perfringens	Piperacillin/Tazobactam	≤0.12	0.5	>95%
Amoxicillin/Clavulanate	0.25	1	>95%
Meropenem	≤0.06	0.25	>95%
Metronidazole	1	4	>90%
Clindamycin	≤0.25	1	>90%
Anaerobic Gram-Positive Cocci	Piperacillin/Tazobactam	≤0.25	2	>90%
Amoxicillin/Clavulanate	≤0.25	1	>90%
Meropenem	≤0.12	0.5	>95%
Metronidazole	1	4	~85%
Clindamycin	≤0.25	2	~80%

Data compiled from a Belgian multicentre survey. Susceptibility percentages are based on EUCAST breakpoints where available.

Experimental Protocols

The determination of in vitro susceptibility of anaerobic bacteria to piperacillin/tazobactam and other antimicrobial agents is performed following the reference methods outlined by the Clinical and Laboratory Standards Institute (CLSI) in document M11.[1][2] The two primary methods are agar (B569324) dilution and broth microdilution.

1. Agar Dilution Method (CLSI M11 Reference Method)

The agar dilution method is considered the gold standard for anaerobic susceptibility testing and is particularly well-suited for surveillance studies.[2]

• Media Preparation: Brucella agar supplemented with 5% laked sheep blood, hemin (B1673052) (5 mg/L), and vitamin K1 (1 mg/L) is prepared. A series of agar plates are made, each containing a specific concentration of the antimicrobial agent to be tested. For piperacillin/tazobactam, tazobactam is typically maintained at a fixed concentration of 4 mg/L.[3]

• Inoculum Preparation: Anaerobic isolates are grown in an appropriate broth medium (e.g., thioglycollate broth) or on supplemented Brucella agar plates in an anaerobic environment. The bacterial suspension is then adjusted to a turbidity equivalent to a 0.5 McFarland standard.

• Inoculation: A Steers replicator is used to inoculate the prepared agar plates with the standardized bacterial suspensions.[3] This allows for the simultaneous testing of multiple isolates. A growth control plate (without any antimicrobial agent) is also inoculated.

• Incubation: The inoculated plates are incubated in an anaerobic chamber at 37°C for 48 hours.[3]

• MIC Determination: The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

2. Broth Microdilution Method

The broth microdilution method is a practical alternative for clinical laboratories, though its application may be more limited to certain species like the Bacteroides fragilis group.[2]

• Media and Plate Preparation: Cation-adjusted Mueller-Hinton broth supplemented with laked horse blood is often used. Microtiter plates with wells containing serial twofold dilutions of the antimicrobial agents are prepared.

• Inoculum Preparation: A standardized inoculum is prepared from a pure culture of the anaerobic isolate, similar to the agar dilution method.

• Inoculation and Incubation: The wells of the microtiter plates are inoculated with the bacterial suspension and incubated in an anaerobic environment at 37°C for 48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the antimicrobial agent that prevents visible turbidity in the wells.

Interpretive Criteria

The susceptibility of an anaerobic isolate to piperacillin/tazobactam is determined by comparing the measured MIC to the clinical breakpoints established by regulatory bodies such as the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Table 3: EUCAST Clinical Breakpoints for Piperacillin/Tazobactam Against Anaerobic Bacteria (Version 14.0, 2024)

Organism Group	Susceptible (S) MIC (mg/L)	Resistant (R) MIC (mg/L)
Anaerobic bacteria	≤ 8	> 16

This breakpoint applies to a standard dosing regimen of piperacillin/tazobactam.

Visualizations

Caption: Standardized workflow for anaerobic antimicrobial susceptibility testing.

Caption: Logical flow for determining piperacillin/tazobactam susceptibility.

References

• 1. M11 | Methods for Antimicrobial Susceptibility Testing of Anaerobic Bacteria [clsi.org]
• 2. Recognized Consensus Standards: Medical Devices [accessdata.fda.gov]
• 3. Antimicrobial Susceptibility Patterns of Anaerobic Bacterial Clinical Isolates From 2014 to 2016, Including Recently Named or Renamed Species - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Piperacillin Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commonly employed analytical methods for the quantification of piperacillin (B28561), a widely used β-lactam antibiotic. The selection of an appropriate analytical method is critical for ensuring the quality, safety, and efficacy of pharmaceutical products. This document presents a validation of a new analytical method and compares its performance against established techniques, supported by experimental data and detailed protocols.

Data Presentation: A Comparative Analysis of Analytical Methods

The performance of a new analytical method for piperacillin quantification is compared against established High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS/MS), and UV-Vis Spectrophotometry methods. The following table summarizes the key validation parameters for each method, providing a clear basis for comparison.

Parameter	New Validated Method (Hypothetical)	HPLC-UV [1][2][3][4][5][6]	LC-MS/MS [7][8][9][10][11][12]	UV-Vis Spectrophotometry [13][14][15][16]
Linearity Range	0.2 - 500 µg/mL	0.5 - 400 µg/mL[2][3][4][5]	0.25 - 352 mg/L[8]	10 - 50 µg/mL[13]
Correlation Coefficient (r²)	> 0.999	> 0.99[2][5][6]	> 0.99	> 0.998[13]
Limit of Detection (LOD)	0.05 µg/mL	0.25 µg/mL[3][4]	0.08 µg/mL[17]	0.06 ppm[18]
Limit of Quantification (LOQ)	0.2 µg/mL	0.5 µg/mL[3][4]	0.25 mg/L[8]	0.03 ppm[18]
Accuracy (% Recovery)	98.5 - 101.2%	98 - 102%[1]	Within acceptable limits	99.72%[18]
Precision (% RSD)	< 2.0%	< 2%[16]	< 5%[10]	< 2%[16]
Sample Matrix	Plasma, Serum, Pharmaceutical Formulations	Plasma, Pharmaceutical Formulations[1][2][3][4][5][6]	Plasma, Dried Blood Spot, Pleural Fluid[7][8][9][11]	Pharmaceutical Formulations[13][14][15][16]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below to facilitate replication and validation.

High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for the routine quality control of piperacillin in pharmaceutical formulations.

• Instrumentation: Agilent Technologies HPLC system with a UV detector.

• Column: C18 column (4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A mixture of potassium dihydrogen orthophosphate buffer (pH 3.5) and acetonitrile (B52724) in a 60:40 v/v ratio.[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 226 nm.[1]

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the piperacillin sample in the mobile phase to achieve a final concentration of about 0.4 mg/mL.[19]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and specificity, making it ideal for the analysis of piperacillin in biological matrices.

• Instrumentation: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with an Electrospray Ionization (ESI) source.[19]

• Chromatographic Separation: Acquity BEH C-18 column with a gradient elution of a mobile phase containing 10 mmol/L ammonium (B1175870) bicarbonate in water and methanol (B129727).[8]

• Sample Preparation: Protein precipitation is a common technique. For example, 5 μL of the sample can be mixed with 125 μL of methanol containing an internal standard.[8] After vortexing and centrifugation, the supernatant is diluted and injected into the LC-MS/MS system.[8]

UV-Vis Spectrophotometry

A simple and cost-effective method for the quantification of piperacillin in pharmaceutical formulations.

• Instrumentation: A double beam UV-Vis spectrophotometer.[13]

• Solvent: Methanol.[13]

• Wavelength Range for Area under Curve: 203-218 nm.[13]

• Sample Preparation: A standard stock solution is prepared by dissolving 100 mg of Piperacillin in methanol to a concentration of 50 µg/mL.[13] For analysis of formulations, the sample is diluted with methanol to a final concentration within the linear range.[13]

Visualizing the Workflow: A New Analytical Method

To illustrate the logical flow of our new validated analytical method, a diagram was generated using Graphviz.

Caption: Workflow of the new validated analytical method for piperacillin quantification.

Method Validation Signaling Pathway

The validation of an analytical method follows a structured pathway to ensure its reliability and accuracy.

References

• 1. ijpsm.com [ijpsm.com]
• 2. Simple HPLC-UV Method for Piperacillin/Tazobactam Assay in Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. akjournals.com [akjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Simple HPLC-UV Method for Piperacillin/Tazobactam Assay in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A validated LC-MS/MS method for the quantification of piperacillin/tazobactam on dried blood spot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A rapid, LC-MS/MS assay for quantification of piperacillin and tazobactam in human plasma and pleural fluid; application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. academic.oup.com [academic.oup.com]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. sphinxsai.com [sphinxsai.com]
• 14. ijpsr.com [ijpsr.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. iris.unito.it [iris.unito.it]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Health and the Environment: Proper Disposal of Piperacillin

For researchers, scientists, and drug development professionals, the responsible management of chemical reagents is paramount, extending beyond the laboratory bench to include proper disposal. Piperacillin (B28561), a widely utilized antibiotic, requires meticulous disposal procedures to prevent environmental contamination and the potential rise of antimicrobial resistance.[1] Adherence to these protocols is not only a matter of environmental stewardship but also a critical component of laboratory safety and regulatory compliance.

All piperacillin waste, encompassing expired powders, unused stock solutions, and contaminated laboratory materials, must be managed as chemical waste.[1] It is imperative that these materials are never discarded down the drain or in standard trash receptacles.[1][2][3] The disposal of pharmaceutical waste is regulated by the U.S. Environmental Protection Agency (EPA) and state-level authorities, making it essential to follow your institution's specific guidelines.[2][3][4] Your facility's Environmental Health & Safety (EHS) department is the authoritative resource for the most current and appropriate disposal protocols.[1]

Personal Protective Equipment (PPE) for Handling Piperacillin Waste

Prior to handling any form of piperacillin waste, consulting the Safety Data Sheet (SDS) is a mandatory first step. To mitigate risks such as inhalation of dust and contact with skin or eyes, appropriate Personal Protective Equipment (PPE) must be worn.[1]

Task	Required Personal Protective Equipment (PPE)
Routine Handling of Piperacillin Waste	Safety glasses with side shields or goggles, lab coat, and chemical-resistant gloves.[1]
Spill Cleanup	Chemical splash goggles, protective suit or coveralls, boots, chemical-resistant gloves, and an approved respirator.[1]

Step-by-Step Disposal Protocol for Piperacillin Waste

• Segregation and Collection:

  • Carefully collect all piperacillin waste, including unused product, contaminated materials (e.g., pipette tips, vials, gloves), and cleanup debris from spills.

  • Needles and other sharps must be placed in a designated, puncture-proof sharps container.[1]

• Containerization:

  • Use approved, leak-proof, and clearly labeled waste containers.

  • Follow your institution's color-coding system for waste segregation. Commonly, black containers are used for RCRA (Resource Conservation and Recovery Act) hazardous pharmaceutical waste, while blue or white containers are for non-RCRA pharmaceutical waste.

  • Label the container with "Hazardous Waste" or "Chemical Waste" and specify "Piperacillin Waste."[1]

• Storage:

  • Store the sealed waste container in a designated, secure area away from incompatible materials.

  • Ensure the storage area is well-ventilated.

• Disposal:

  • Contact your facility's EHS department to arrange for the pickup and disposal of the piperacillin waste.

  • The EHS department will coordinate with a licensed hazardous waste contractor for proper treatment and disposal, which typically involves incineration.[3][5]

Accidental Spill Management

In the event of a piperacillin spill, immediate and appropriate action is crucial to contain the material and protect personnel.

• Evacuate and Secure the Area: Immediately evacuate the affected area and restrict access to prevent further contamination.[1]

• Notify Authorities: Alert your laboratory supervisor and the EHS department without delay.[1]

• Cleanup:

  • Only trained personnel wearing the appropriate PPE for spill cleanup should address the spill.[1]

  • For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[6]

  • For liquid spills, use an absorbent material to contain the spill.

  • Thoroughly clean the contaminated surface with soap and water.[6]

  • Collect all cleanup materials in a labeled hazardous waste container.[1][6]

Caption: Workflow for the safe disposal of piperacillin waste in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. sdmedwaste.com [sdmedwaste.com]
• 3. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 4. epa.gov [epa.gov]
• 5. danielshealth.com [danielshealth.com]
• 6. us.provepharm.com [us.provepharm.com]